Xylenol orange tetrasodium salt, IND

Core Science & Biosynthesis

What is the principle of Xylenol orange as a metal indicator?

A Technical Guide to Xylenol Orange as a Metal Indicator

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Xylenol Orange is a versatile organic dye extensively utilized in analytical chemistry as a sensitive metallochromic indicator for complexometric titrations.[1] Its efficacy stems from its ability to form distinctly colored complexes with a variety of polyvalent metal ions in acidic to near-neutral conditions.[1] The endpoint of a titration is signaled by a sharp color change, typically from red or violet to yellow, as a stronger chelating agent like ethylenediaminetetraacetic acid (EDTA) displaces the indicator from the metal ion.[2][3] This guide provides an in-depth exploration of the core principles governing Xylenol Orange's function, detailed experimental protocols, and relevant quantitative data to support its application in research and development settings.

Core Principle of Action

The functionality of Xylenol Orange as a metal indicator is predicated on competitive complex formation. The molecule, a derivative of cresol (B1669610) red with iminodiacetic acid groups, can act as a chelating agent.[4][5] The process in a typical complexometric titration unfolds as follows:

• Initial State : A small amount of Xylenol Orange is added to the sample solution containing the metal ion of interest (Mⁿ⁺). The solution is buffered to an optimal pH, leading to the formation of a stable, colored Metal-Indicator (M-XO) complex.[6] This complex is often red or reddish-purple.[7]

• Titration : A standard solution of a strong chelating agent, most commonly EDTA, is gradually added. EDTA forms a more stable complex with the metal ion than Xylenol Orange does.[7]

• Displacement Reaction : As EDTA is introduced, it progressively sequesters the free metal ions. Near the equivalence point, the EDTA concentration becomes sufficient to displace the metal ions from the M-XO complex.[8]

  • M-XO (Red/Violet) + EDTA → M-EDTA (Colorless) + XO (Yellow)

• Endpoint Detection : The endpoint is reached when all metal ions are complexed by EDTA. This is visually identified by the complete disappearance of the M-XO complex color and the appearance of the color of the free, uncomplexed Xylenol Orange indicator, which is typically yellow in acidic solutions.[2][8] The clarity of this transition from red/violet to yellow makes it a reliable endpoint marker.[8]

The entire process is highly pH-dependent, as the pH affects both the stability of the metal-indicator complex and the color of the free indicator.[8]

Figure 1: Logical flow of a complexometric titration using Xylenol Orange.

Quantitative Data

The effectiveness and specificity of Xylenol Orange are determined by several key chemical parameters.

Physicochemical Properties

The indicator's behavior is governed by its acid-base and complex-forming properties. It is a polyprotic substance, and its color in a metal-free solution is dependent on the pH.[7]

Property	Value(s)	Reference(s)
Chemical Formula	C₃₁H₃₂N₂O₁₃S	[2]
Molar Mass	672.66 g/mol	[2]
pKa Values	2.6, 6.4, 6.5, 10.5, 12.3	[7]
Appearance	Dark brown to dark red powder	[7]
Solubility	Soluble in water and ethanol	[7]

Spectroscopic and Titration Data

The choice of pH is critical for achieving a sharp endpoint and is specific to the metal ion being titrated. The optimal pH ensures sufficient stability of the metal-indicator complex before the endpoint, while allowing for its displacement by EDTA at the endpoint.

Metal Ion	Optimal pH Range	Wavelength Max (λmax) of Complex	Color Change (Endpoint)	Reference(s)
Zinc (Zn²⁺)	5.0 - 6.2	573 nm	Red to Yellow	[9][10]
Lead (Pb²⁺)	5.0 - 6.0	578 nm	Red/Violet to Yellow	[10][11]
Cadmium (Cd²⁺)	~6.0	580 nm	Red to Yellow	[11]
Iron (Fe³⁺)	2.0 - 3.0	560 nm	Red to Yellow
Bismuth (Bi³⁺)	2.0 - 3.0	-	Red/Violet to Yellow	[4]

Experimental Protocols

Preparation of Reagents

• Xylenol Orange Indicator Solution (0.1% w/v) : Dissolve 0.1 g of Xylenol Orange (tetrasodium salt) in 100 mL of deionized water.[12] If necessary, filter the solution to remove any insoluble matter.[12] Store in a dark bottle.

• Standard EDTA Solution (0.05 M) : Dissolve approximately 18.61 g of disodium (B8443419) EDTA dihydrate in 1 liter of deionized water. Standardize against a primary standard zinc solution.

• Buffer Solution (pH 5.5 - 6.0) : A hexamine (hexamethylenetetramine) buffer is commonly used for titrations of metals like zinc and lead.[10][13] Dissolve hexamine in water and adjust the pH to the desired value using nitric acid or acetic acid.[4][14]

General Protocol for Titration of Zinc (Zn²⁺)

This protocol outlines a direct complexometric titration for the determination of zinc concentration.

• Sample Preparation : Pipette a known volume of the sample solution containing zinc ions into a 250 mL Erlenmeyer flask. Dilute with approximately 20-50 mL of deionized water.[4][15]

• Buffering : Add approximately 5 g of hexamine or a sufficient volume of the prepared buffer solution to adjust and maintain the pH between 5.5 and 6.0.[4][13]

• Indicator Addition : Add 2-3 drops of the 0.1% Xylenol Orange indicator solution. The solution should turn a distinct red or pink-violet color, indicating the formation of the Zn-XO complex.[4][15]

• Titration : Titrate the solution with the standardized 0.05 M EDTA solution from a burette. Add the EDTA dropwise with constant swirling.

• Endpoint Determination : The endpoint is reached when the solution exhibits a sharp and permanent color change from red/violet to a clear yellow.[4][13]

• Calculation : Calculate the molarity of the metal ion (M_metal) using the formula: M_metal = (M_EDTA × V_EDTA) / V_metal Where M_EDTA and V_EDTA are the molarity and volume of the EDTA solution, and V_metal is the initial volume of the metal ion sample. The reaction between EDTA and divalent metal ions like Zn²⁺ is 1:1.[15][16]

Figure 2: Standard workflow for a direct complexometric titration.

Conclusion

Xylenol Orange remains an indispensable tool in analytical chemistry due to its reliability and clear endpoint indication in complexometric titrations. Its function is based on the principle of competitive chelation, where the indicator's relatively weak complex with a metal ion is displaced by a stronger chelating titrant like EDTA. A thorough understanding of its properties, particularly the influence of pH on complex stability and color, is paramount for its successful application. The protocols and data presented in this guide offer a robust framework for researchers and scientists to effectively utilize Xylenol Orange in the precise quantification of metal ions.

References

• 1. Xylenol Orange Indicator 0.1% [rmreagents.com]
• 2. Xylenol orange - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. digicollections.net [digicollections.net]
• 5. researchgate.net [researchgate.net]
• 6. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 7. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
• 8. csun.edu [csun.edu]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]
• 11. asianpubs.org [asianpubs.org]
• 12. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 13. youtube.com [youtube.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. forbidden.aluminati.net [forbidden.aluminati.net]
• 16. Reddit - The heart of the internet [reddit.com]

An In-Depth Technical Guide to the Synthesis and Purification of Xylenol Orange Tetrasodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of xylenol orange tetrasodium (B8768297) salt, a vital chelating agent and indicator in various scientific applications. This document details the underlying chemical principles, experimental protocols, and analytical characterization of this complex organic molecule.

Introduction

Xylenol orange is a triphenylmethane (B1682552) dye widely utilized as a metal indicator in complexometric titrations and as a chromogenic reagent in spectrophotometry. Its tetrasodium salt is particularly valued for its water solubility and distinct color change in the presence of metal ions. The synthesis of xylenol orange is primarily achieved through a Mannich condensation reaction, a cornerstone of organic synthesis. However, commercial preparations of xylenol orange are often characterized by significant impurities, most notably semi-xylenol orange and unreacted starting materials.[1] Consequently, robust purification methods are essential to obtain a high-purity product suitable for sensitive analytical and research applications. This guide provides detailed methodologies for both the synthesis and subsequent purification of xylenol orange tetrasodium salt.

Synthesis of Xylenol Orange Tetrasodium Salt

The synthesis of xylenol orange proceeds via a Mannich condensation reaction involving cresol (B1669610) red (o-cresolsulfonphthalein), iminodiacetic acid, and formaldehyde (B43269). The reaction results in the aminomethylation of the cresol red backbone, introducing the chelating iminodiacetate (B1231623) groups.

Chemical Reaction

The overall reaction scheme is as follows:

Cresol Red + 2 Iminodiacetic Acid + 2 Formaldehyde → Xylenol Orange

The reaction is typically carried out in a glacial acetic acid medium, which facilitates the formation of the electrophilic iminium ion from formaldehyde and iminodiacetic acid, a key intermediate in the Mannich reaction.

Experimental Protocol: Synthesis of a Xylenol Orange Analogue

While a precise, publicly available protocol for the direct synthesis of standard xylenol orange is not readily found in peer-reviewed literature, a detailed procedure for a closely related alkyne-functionalized derivative provides a representative and adaptable methodology.[2] This protocol can be modified by using cresol red as the starting material instead of its alkyne derivative.

Materials:

• Cresol Red

• Iminodiacetic Acid

• Formaldehyde (37% aqueous solution)

• Glacial Acetic Acid

• Sodium Hydroxide (B78521)

• Ethanol (B145695)

• Methanol

• Celite

Procedure:

• In a round-bottom flask, dissolve cresol red in glacial acetic acid.

• Add a stoichiometric excess of iminodiacetic acid to the solution.

• Slowly add formaldehyde solution to the reaction mixture while stirring.

• Heat the mixture at a controlled temperature (e.g., 80-90 °C) for several hours to drive the condensation reaction to completion.

• Monitor the reaction progress using a suitable technique, such as thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the acetic acid with a concentrated solution of sodium hydroxide until the pH is basic, leading to the formation of the tetrasodium salt.

• The crude xylenol orange tetrasodium salt will precipitate out of the solution.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of xylenol orange tetrasodium salt.

Purification of Xylenol Orange Tetrasodium Salt

Crude xylenol orange is a complex mixture containing the desired product, the major impurity semi-xylenol orange (where only one phenolic ring of cresol red is aminomethylated), unreacted starting materials, and other side products.[1] Therefore, a multi-step purification strategy is often necessary.

Purification Techniques

1. Precipitation/Recrystallization:

This is often the first step in purification. The crude product can be precipitated from the reaction mixture and then recrystallized from a suitable solvent system.

2. Column Chromatography:

For a higher degree of purity, column chromatography is employed. Different stationary phases can be utilized:

• Cellulose (B213188) Column Chromatography: This has been reported to be effective in separating xylenol orange from semi-xylenol orange.

• Ion-Exchange Chromatography: Using a cation exchange resin can also achieve this separation.

• Silica Gel Chromatography: While less common for highly polar and ionic compounds, it can be used with appropriate polar solvent systems.

Experimental Protocols

Protocol 1: Purification by Precipitation [2]

• After neutralization, decant the supernatant from the precipitated crude product.

• Wash the crude solid with a solvent in which the impurities are soluble but the product is not, such as ethanol.

• To further purify, dissolve the solid in a minimal amount of a good solvent (e.g., water or methanol) and re-precipitate it by adding a poor solvent (e.g., ethanol or acetone).

• Filter the purified solid and dry it under vacuum.

Protocol 2: Purification by Column Chromatography

• Slurry Preparation: Prepare a slurry of the chosen stationary phase (e.g., cellulose powder or ion-exchange resin) in the initial eluent.

• Column Packing: Pack a chromatography column with the slurry, ensuring a uniform and bubble-free bed.

• Sample Loading: Dissolve the crude xylenol orange in a minimal amount of the initial eluent and load it onto the top of the column.

• Elution: Elute the column with a suitable solvent system. For normal phase silica, a polar mixture like ethyl acetate/methanol could be used. For more polar stationary phases, aqueous buffers or alcohol/water mixtures may be necessary. A gradient elution, where the polarity of the solvent is gradually increased, can be effective in separating the components.

• Fraction Collection: Collect the eluting fractions and monitor them by TLC or UV-Vis spectrophotometry to identify the fractions containing the pure xylenol orange.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified xylenol orange tetrasodium salt.

Purification Workflow Diagram

Caption: General workflow for the purification of xylenol orange tetrasodium salt.

Quantitative Data and Characterization

Accurate characterization of the synthesized and purified xylenol orange is crucial to confirm its identity and assess its purity.

Synthesis and Purification Data

Parameter	Value/Range	Citation
Synthesis Yield (Alkyne Derivative)	~50% (overall)	[2]
Purification Yield (Precipitation)	~97% (for the final precipitation step of the alkyne derivative)	[2]
Reported Purity of Commercial Grades	Can be as low as 20%, with high-purity grades up to 90%	[1]

Analytical Characterization Data

The following data is for an alkyne-functionalized xylenol orange derivative, which serves as a close structural analogue to the standard compound.[2]

Technique	Observed Data
¹H NMR (D₂O)	δ (ppm): 7.94 (1H, s), 7.54 (1H, d, J=8.4 Hz), 7.02 (5H, m), 4.02 (4H, s), 3.46 (8H, s), 3.43 (1H, s), 1.83 (6H, s), 1.68 (2H, s)
¹³C NMR (D₂O)	δ (ppm): 171.45, 142.71, 140.38, 138.91, 138.18, 133.80, 132.60, 131.17, 130.89, 125.40, 123.41, 121.53, 81.90, 80.57, 57.01, 56.37, 15.83

Note: The exact NMR shifts for the standard xylenol orange tetrasodium salt may vary slightly.

Conclusion

The synthesis of xylenol orange tetrasodium salt via the Mannich condensation is a well-established but nuanced process that often yields a product with significant impurities. The successful application of this important chemical in research and development hinges on effective purification. This guide has provided detailed insights into both the synthesis and purification methodologies, including adaptable experimental protocols and representative analytical data. The presented workflows and quantitative information serve as a valuable resource for scientists and professionals engaged in the preparation and use of high-purity xylenol orange tetrasodium salt. Careful execution of these procedures will enable the production of a reagent with the necessary quality for demanding scientific applications.

References

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. scispace.com [scispace.com]

The Chromatic Dance of a Metallochromic Indicator: A Technical Guide to Xylenol Orange

For Researchers, Scientists, and Drug Development Professionals

Xylenol orange, a sulfonphthalein dye renowned for its vibrant color changes, serves as a crucial metallochromic and pH indicator in a multitude of analytical applications, particularly in complexometric titrations. Its utility stems from a fascinating interplay between its molecular structure, protonation states, and its ability to form distinctly colored complexes with metal ions. This technical guide delves into the core mechanism of Xylenol orange's color change, providing a comprehensive overview for researchers and professionals in analytical chemistry and drug development.

The Foundation: Molecular Structure and Protonation Equilibria

Xylenol orange, systematically named 3,3'-bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolsulfonephthalein, possesses a complex structure that is central to its function. The molecule integrates a sulfonphthalein core, responsible for its pH-indicating properties, with iminodiacetic acid groups that act as chelating agents for metal ions.

The color of a Xylenol orange solution is intrinsically linked to its protonation state, which is dictated by the pH of the medium. The molecule can undergo a series of protonation and deprotonation steps, each associated with a specific pKa value. These transitions alter the electronic conjugation within the molecule, leading to changes in its absorption spectrum and, consequently, its perceived color. In acidic solutions (pH < 6.3), Xylenol orange is predominantly in its yellow form. As the pH increases, it transitions to a red-purple hue in alkaline conditions.[1]

Quantitative Data: Physicochemical Properties of Xylenol Orange

For precise analytical work, a clear understanding of the quantitative parameters governing the behavior of Xylenol orange is essential. The following tables summarize the key physicochemical properties of this versatile indicator.

Property	Value	Reference
Molecular Formula	C₃₁H₃₂N₂O₁₃S	[2]
Molecular Weight	672.66 g/mol	[3]
CAS Number	1611-35-4	[3]

pKa Values
pKₐ₁	2.58
pKₐ₂	3.23
pKₐ₃	6.37
pKₐ₄	10.46
pKₐ₅	12.28

Absorption Maxima (λmax) of Free Indicator
pH Range	Color
Acidic (< 6.3)	Yellow
Alkaline (> 6.3)	Red-Purple

Note: The exact λmax values can vary slightly depending on the specific pH and solvent conditions.

The Core Mechanism: Complexation with Metal Ions

The primary role of Xylenol orange as a metallochromic indicator lies in its ability to form stable, colored complexes with a wide range of metal ions, including but not limited to zinc, lead, bismuth, and thorium.[4][5][6] The iminodiacetic acid moieties on the Xylenol orange molecule act as chelating arms, binding to the metal ion. This complexation significantly alters the electronic structure of the dye, resulting in a pronounced color change, typically to a red or violet shade.

The fundamental principle behind its use in complexometric titrations is a competitive equilibrium. Initially, the Xylenol orange indicator is complexed with the metal ion present in the sample, imparting a characteristic color to the solution. As a stronger chelating agent, such as ethylenediaminetetraacetic acid (EDTA), is titrated into the solution, it progressively displaces the Xylenol orange from the metal ion. At the endpoint of the titration, when all the metal ions have been complexed by the titrant, the Xylenol orange is released back into its free, uncomplexed form. This release is accompanied by a sharp color change from that of the metal-indicator complex to that of the free indicator at the specific pH of the titration, signaling the completion of the reaction.[7]

Quantitative Data: Absorption Maxima of Xylenol Orange-Metal Complexes

The color of the metal-Xylenol orange complex is dependent on the specific metal ion. The following table provides a summary of the absorption maxima for several common metal complexes.

Metal Ion	Color of Complex	λmax (nm)
Fe³⁺	Strongly colored	~585
Sr²⁺	Violet	570
La³⁺	Violet	578
Ce³⁺	Violet	575-578
Nd³⁺	Violet	575-578
Y³⁺	Violet	575-578
Zr⁴⁺	-	550
Nb⁵⁺	Orange	520-530
Se(IV)	Pink	568
Te(IV)	Pink	569

Visualizing the Mechanism

To further elucidate the intricate processes governing the color change of Xylenol orange, the following diagrams, generated using the DOT language, illustrate the key signaling pathways and logical relationships.

References

• 1. Xylenol Orange sodium salt [chembk.com]
• 2. Xylenol Orange | C31H32N2O13S | CID 73041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. XYLENOL ORANGE CAS#: 1611-35-4 [m.chemicalbook.com]
• 4. digicollections.net [digicollections.net]
• 5. Complexometric Titration: Principles & Procedure Explained [vedantu.com]
• 6. APPLICATION OF XYLENOL ORANGE INDICATOR IN THE COMPLEXOMETRIC TITRATION OF THORIUM (Technical Report) | OSTI.GOV [osti.gov]
• 7. csun.edu [csun.edu]

Spectral Properties of Xylenol Orange Tetrasodium Salt: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core spectral properties of Xylenol Orange tetrasodium (B8768297) salt, a versatile organic reagent widely utilized as a metal indicator and in various biochemical assays. This document outlines its absorption and fluorescence characteristics, the influence of pH, and its interaction with metal ions, presenting quantitative data in structured tables and detailing experimental protocols for key analytical methods.

Core Spectral Characteristics

Xylenol Orange tetrasodium salt is a fluorescent compound with distinct absorption and emission properties that are highly sensitive to its chemical environment, particularly pH and the presence of metal ions.

Absorption and Emission Spectra

In its unbound form, Xylenol Orange exhibits characteristic absorption maxima. However, its most notable spectral feature is the significant shift in its absorption spectrum upon chelation with metal ions. It is also fluorescent, though this property is less commonly exploited in routine applications.

Table 1: General Spectral Properties of Xylenol Orange Tetrasodium Salt

Property	Wavelength (nm)	Conditions	Reference
Absorption Maximum (λmax)	439 - 440	Acidic to neutral pH (unbound)	[1][2]
Absorption Maximum (λmax)	583	Alkaline solution (0.1 M NaOH)	[3][4]
Absorption Maximum (λmax)	590	Absence of sulfuric acid (deprotonated)	[5]
Excitation Maximum	440 & 570	-	[6]
Emission Maximum	610	-	[6]

Influence of pH and Metal Ion Complexation

The spectral properties of Xylenol Orange are profoundly influenced by pH. The color of the free indicator is dependent on its protonation state.[7] In acidic solutions, it is typically yellow, while in alkaline solutions, it turns violet.[7][8] This pH-dependent color change is a critical consideration in its use as an indicator.

The formation of complexes with metal ions leads to a distinct color change, typically to red or violet, and a corresponding shift in the absorption maximum.[7] This property is the basis for its widespread use in complexometric titrations.

Table 2: Absorption Maxima of Xylenol Orange Tetrasodium Salt in the Presence of Various Metal Ions

Metal Ion	Complex Absorption Maximum (λmax) (nm)	pH/Conditions	Reference
Fe³⁺	~585	Acidic (Fricke-gel dosimeters)	[5]
Fe³⁺	560	Acidic (FOX Assay)	[9][10]
Fe³⁺	520 - 590 (progressive shift)	In the presence of cumene (B47948) hydroperoxide	[1]
Sr²⁺	570	-	[11][12]
VO²⁺	-	pH 6.0	[2]
Zr⁴⁺	-	pH 3.0 - 4.0	[13]
Ru²⁺	583	pH 2.5 - 5.0	[12]
Th⁴⁺	510	pH 5.8
Various (Cu, Ni, Co, Pb, Fe, Cd)	-	pH 7-9 for sorption	[14]

Experimental Protocols

UV-Vis Spectrophotometric Analysis of Xylenol Orange

This protocol outlines the general procedure for determining the absorption spectrum of Xylenol Orange and its complexes.

Materials:

• Xylenol Orange tetrasodium salt

• Spectrophotometer (UV-Vis)

• Quartz cuvettes

• Appropriate buffer solutions

• Metal salt solutions (e.g., FeCl₃, SrCl₂)

• Deionized water

Procedure:

• Instrument Preparation: Turn on the spectrophotometer and allow it to warm up as per the manufacturer's instructions.

• Blank Measurement: Fill a quartz cuvette with the same solvent (e.g., buffer solution) that will be used to dissolve the Xylenol Orange. Place the cuvette in the spectrophotometer and record a baseline spectrum.

• Sample Preparation: Prepare a stock solution of Xylenol Orange tetrasodium salt in the desired solvent. For studying metal complexes, prepare stock solutions of the metal salts.

• Measurement of Unbound Xylenol Orange: Dilute the Xylenol Orange stock solution to the desired concentration in the appropriate buffer. Transfer the solution to a quartz cuvette and record the absorption spectrum over the desired wavelength range (e.g., 300-700 nm).

• Measurement of Metal Complexes: To a solution of Xylenol Orange, add a specific amount of the metal salt solution. Allow sufficient time for the complex to form. Record the absorption spectrum. This can be repeated with varying concentrations of the metal ion to observe spectral changes.[5]

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) for each spectrum.

Ferrous Oxidation-Xylenol Orange (FOX) Assay for Peroxide Detection

This assay is a widely used method for the determination of hydroperoxides and relies on the oxidation of Fe²⁺ to Fe³⁺, which then forms a colored complex with Xylenol Orange.[9][10]

Materials:

• FOX reagent (e.g., 250 µM ammonium (B1175870) ferrous sulfate, 100 µM Xylenol Orange, 25 mM H₂SO₄, and 4 mM butylated hydroxytoluene in 90% methanol)

• Sample containing hydroperoxides

• Spectrophotometer or microplate reader

Procedure:

• Reagent Preparation: Prepare the FOX reagent. The exact composition can be adjusted based on the specific application.[1]

• Sample Incubation: Add the sample to the FOX reagent.

• Incubation: Incubate the mixture at room temperature for a defined period (e.g., 30 minutes) to allow for the reaction to complete.

• Absorbance Measurement: Measure the absorbance of the resulting Fe³⁺-Xylenol Orange complex at or near its absorption maximum (typically around 560 nm).[9][10]

• Quantification: The concentration of hydroperoxides in the sample is determined by comparing the absorbance to a standard curve prepared using known concentrations of a hydroperoxide standard (e.g., hydrogen peroxide or cumene hydroperoxide).

Logical Relationships in Spectral Analysis

The spectral characteristics of Xylenol Orange are governed by a set of interconnected variables. The following diagram illustrates the logical relationship between the chemical environment and the observed spectral output.

References

• 1. researchgate.net [researchgate.net]
• 2. Solved 19-5. The metal ion indicator xylenol orange (Table | Chegg.com [chegg.com]
• 3. Absorption [Xylenol Orange] | AAT Bioquest [aatbio.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Xylenol orange - Wikipedia [en.wikipedia.org]
• 7. csun.edu [csun.edu]
• 8. scribd.com [scribd.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. FOX reagent - Wikipedia [en.wikipedia.org]
• 11. jcsp.org.pk [jcsp.org.pk]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. tandfonline.com [tandfonline.com]

Xylenol Orange Chelation with Divalent Metal Ions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xylenol Orange (XO) is a versatile metallochromic indicator and chelating agent widely employed in analytical chemistry, biochemistry, and pharmaceutical sciences.[1][2][3] Its ability to form distinctly colored complexes with a variety of metal ions, particularly divalent cations, makes it an invaluable tool for quantitative analysis. This technical guide provides a comprehensive overview of the core principles of Xylenol Orange chelation with divalent metal ions, focusing on quantitative data, detailed experimental protocols, and the underlying chemical mechanisms.

Xylenol Orange is a sulfonephthalein dye with iminodiacetate (B1231623) groups that enable it to bind metal cations.[4][5] The formation of these metal-XO complexes is accompanied by a sharp color change, typically from yellow (in acidic solution) or violet (in less acidic solution) to a red or pink-violet hue, which can be monitored spectrophotometrically.[3][5][6] The stability and stoichiometry of these complexes are highly dependent on factors such as pH and the specific metal ion involved.

Quantitative Data on Xylenol Orange-Divalent Metal Ion Interactions

The interaction between Xylenol Orange and divalent metal ions can be characterized by the stoichiometry of the complex (the molar ratio of metal to ligand) and the formation constant (a measure of the complex's stability). These parameters are crucial for developing accurate analytical methods.

Divalent Metal Ion	Stoichiometry (Metal:XO)	Optimal pH for Complexation	Formation/Stability Constant (log K)	Notes
Zinc (Zn²⁺)	1:1, 2:1	5.8 - 6.2	~6.15 (for 1:1 complex)	Forms a red complex. Widely used in complexometric titrations.[7][8]
Lead (Pb²⁺)	1:1, 2:1	~5.0 - 6.0	Not specified in results	Titration with EDTA using XO as an indicator is a common analytical method.[5][8][9]
Cadmium (Cd²⁺)	1:1, 2:1	~6.0	Not specified in results	Forms complexes that can be analyzed by spectrophotometry.[8]
Calcium (Ca²⁺)	1:1, 2:1 (M₂L)	Alkaline	Varies by species (e.g., ML, MHL, M₂L)	Stabilities follow the order Mg²⁺ > Ca²⁺ > Sr²⁺ > Ba²⁺.[4]
Magnesium (Mg²⁺)	1:1, 2:1 (M₂L)	Alkaline	Varies by species (e.g., ML, MHL, M₂L)	Stabilities follow the order Mg²⁺ > Ca²⁺ > Sr²⁺ > Ba²⁺.[4]
Cobalt (Co²⁺)	Not specified	< 6.7	Not specified in results	The Co²⁺-XO complex is red, while the free indicator is yellow below pH 6.7.[6]
Copper (Cu²⁺)	Not specified	Not specified	Not specified in results	Known to form strong complexes with XO.[10]
Manganese (Mn²⁺)	Not specified	Not specified	Not specified in results	Reacts weakly with Xylenol Orange.[10]

Core Chelation Mechanism and Influencing Factors

The chelation of a divalent metal ion (M²⁺) by Xylenol Orange (H₄L²⁻, simplified representation) is a multi-step process influenced primarily by pH. The iminodiacetate groups are the primary binding sites.

Caption: General mechanism of Xylenol Orange chelation with a divalent metal ion.

The pH of the solution is a critical parameter as it dictates the protonation state of the iminodiacetate and phenolic groups of the Xylenol Orange molecule.[4][6] For most divalent metals, chelation is favored in weakly acidic to neutral conditions (pH 5-7). In highly acidic solutions, the ligand is fully protonated and does not effectively bind metal ions.[11]

Experimental Protocols

Accurate characterization of metal-XO complexes relies on precise experimental methodologies. The following are standard protocols used in the field.

Spectrophotometric Titration for Stability Constant Determination

This method involves monitoring the change in absorbance of a Xylenol Orange solution as a metal ion solution is incrementally added.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of Xylenol Orange (e.g., 0.1 mM) in a suitable buffer (e.g., acetate (B1210297) buffer for pH 5-6).[7]

  • Prepare a stock solution of the divalent metal salt (e.g., 10 mM) of high purity.

• Titration Procedure:

  • Place a known volume and concentration of the XO solution into a cuvette.

  • Record the initial absorbance spectrum (e.g., 350-700 nm).[12]

  • Add small, precise aliquots of the metal ion solution to the cuvette.

  • After each addition, mix thoroughly and allow the solution to equilibrate (e.g., 5 minutes).[13]

  • Record the absorbance spectrum after each addition.

• Data Analysis:

  • Plot the absorbance at the wavelength of maximum absorbance of the complex (e.g., ~570-585 nm) against the molar ratio of metal to ligand.[11][13]

  • The resulting titration curve can be analyzed using appropriate software to calculate the stability constant of the formed complex.

Caption: Workflow for spectrophotometric titration of Xylenol Orange with a metal ion.

Job's Method of Continuous Variation for Stoichiometry Determination

Job's method is a classical technique to determine the stoichiometry of a metal-ligand complex in solution.[14][15][16]

Methodology:

• Reagent Preparation:

  • Prepare equimolar stock solutions of the divalent metal ion and Xylenol Orange (e.g., 1 mM).

• Preparation of Solutions:

  • Prepare a series of solutions with a constant total volume, but varying mole fractions of the metal and XO.[14] For example, in a total volume of 10 mL, the volumes of metal and XO solutions would be 1:9, 2:8, 3:7, 4:6, 5:5, 6:4, 7:3, 8:2, and 9:1 mL.

  • Ensure all solutions are maintained at the optimal pH and constant ionic strength.

• Measurement:

  • Measure the absorbance of each solution at the wavelength where the complex shows maximum absorbance, and the individual components show minimal absorbance.

• Data Analysis:

  • Plot the absorbance versus the mole fraction of the ligand (Xylenol Orange).

  • The plot will typically consist of two linear portions that intersect.[14] The mole fraction at the point of intersection corresponds to the stoichiometry of the complex. For example, an intersection at a mole fraction of 0.5 indicates a 1:1 complex, while an intersection at ~0.67 indicates a 1:2 (M:L) or 2:1 (L:M) complex.[15]

Caption: Experimental workflow for Job's method of continuous variation.

Applications in Research and Drug Development

The reliable chelation behavior of Xylenol Orange with divalent metal ions underpins its use in various applications:

• Complexometric Titrations: XO is a standard indicator for the determination of metal ion concentrations by titration with a strong chelating agent like EDTA.[1][2][5] The endpoint is marked by a sharp color change from the red-violet of the metal-XO complex to the yellow/orange of the free indicator.[3][17]

• Quantification of Metal Ion Impurities: In drug formulations and biological samples, XO can be used in colorimetric assays to quantify trace amounts of divalent metal ions.

• Enzyme Assays: Assays for metalloenzymes can be designed based on the displacement of the metal ion from the enzyme by XO, leading to a measurable color change.

• Fricke Gel Dosimetry: The complexation between XO and ferric ions (Fe³⁺), produced by the oxidation of ferrous ions (Fe²⁺) upon irradiation, is fundamental to the operation of Fricke gel dosimeters used in radiotherapy.[11][13]

Conclusion

Xylenol Orange remains a cornerstone reagent for the study and quantification of divalent metal ions. Its well-characterized chelation properties, coupled with a distinct colorimetric response, provide a robust platform for a multitude of analytical techniques. By understanding the quantitative parameters of complex formation and adhering to established experimental protocols, researchers can effectively leverage Xylenol Orange in their scientific endeavors, from fundamental coordination chemistry to applied drug development and quality control.

References

• 1. gspchem.com [gspchem.com]
• 2. Xylenol Orange Indicator 0.1% [rmreagents.com]
• 3. Xylenol orange - Wikipedia [en.wikipedia.org]
• 4. A potentiometeric study of protonation and complex formation of xylenol orange with alkaline earth and aluminum ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. digicollections.net [digicollections.net]
• 6. csun.edu [csun.edu]
• 7. scribd.com [scribd.com]
• 8. Precise chelatometric titrations of zinc, cadmium, and lead with molecular spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tsijournals.com [tsijournals.com]
• 10. researchgate.net [researchgate.net]
• 11. par.nsf.gov [par.nsf.gov]
• 12. asianpubs.org [asianpubs.org]
• 13. re.public.polimi.it [re.public.polimi.it]
• 14. asdlib.org [asdlib.org]
• 15. pesrsncollege.edu.in [pesrsncollege.edu.in]
• 16. Job plot - Wikipedia [en.wikipedia.org]
• 17. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]

A Technical Guide to the Protonation Constants of Xylenol Orange

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the protonation constants of Xylenol Orange (XO), a widely used metallochromic and pH indicator. Understanding these constants is crucial for the accurate application of XO in analytical chemistry, particularly in complexometric titrations and for researchers in drug development requiring precise pH control and metal ion concentration measurements. This document summarizes the quantitative data, details the experimental protocols for their determination, and provides a visual representation of the protonation pathway.

Introduction to Xylenol Orange and its Protonation

Xylenol Orange, systematically named 2,2′,2′′,2′′′-{(1,1-Dioxo-2,1λ⁶-benzoxathiole-3,3(1H)-diyl)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylenenitrilo]}tetraacetic acid, is a complex organic molecule with multiple ionizable functional groups.[1][2] Its structure contains four carboxylic acid groups, two tertiary amine groups, and a sulfonephthalein core with two phenolic hydroxyl groups. The extensive conjugation in the molecule is responsible for its characteristic color changes with pH and upon chelation with metal ions.

The protonation of Xylenol Orange is a stepwise process, with each step corresponding to a specific protonation constant (pKa value). These constants are fundamental to understanding the distribution of different ionic species of XO in solutions of varying pH. This distribution, in turn, dictates the molecule's color and its affinity for metal ions.

There is some discrepancy in the literature regarding the exact number of measurable protonation constants for Xylenol Orange, with some studies reporting five and others six.[3][4][5][6] This can be attributed to the complexity of the molecule, the potential for overlapping protonation equilibria, and the influence of experimental conditions such as ionic strength and temperature. Commercial preparations of Xylenol Orange have also been noted for impurities, which can affect experimental results.[1]

Quantitative Data: Protonation Constants of Xylenol Orange

The protonation constants (pKa values) of Xylenol Orange have been determined by various methods, primarily potentiometric and spectrophotometric titrations. The table below summarizes the reported values from different sources. It is important to note the experimental conditions under which these values were obtained, as they can significantly influence the results.

pKa	Value (Potentiometry, 25°C)	Value (Source 2)	Likely Functional Group
pKₐ₁	Not Reported	-	Sulfonic Acid
pKₐ₂	2.58	2.6	Carboxylic Acid
pKₐ₃	3.23	-	Carboxylic Acid
pKₐ₄	6.37	6.4 / 6.5	Tertiary Amine
pKₐ₅	10.46	10.5	Phenolic Hydroxyl
pKₐ₆	12.28	12.3	Phenolic Hydroxyl

Note: The assignment of pKa values to specific functional groups is based on the general principles of their acidity and is intended for illustrative purposes. The two values around pH 6.4-6.5 are sometimes reported as a single or two closely spaced values and are likely associated with the protonation of the two tertiary amine groups.

Stepwise Protonation of Xylenol Orange

The following diagram illustrates the sequential protonation of the Xylenol Orange molecule, from its fully deprotonated form (L⁶⁻) to a more protonated state. The protonation starts at the most basic sites and proceeds to the more acidic ones as the pH decreases.

Caption: A logical workflow of the stepwise protonation of Xylenol Orange.

Experimental Protocols for pKa Determination

The following are detailed methodologies for the determination of the protonation constants of Xylenol Orange, based on established analytical techniques.

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining pKa values by monitoring the change in pH of a solution upon the addition of a titrant.

Objective: To determine the protonation constants of Xylenol Orange by titrating a solution of its fully protonated form with a standard solution of a strong base.

Materials and Equipment:

• High-purity Xylenol Orange

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free)

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Potassium Chloride (KCl) for ionic strength adjustment

• Deionized, CO₂-free water

• Calibrated pH meter with a glass electrode

• Automatic titrator or a magnetic stirrer and burette

• Thermostated reaction vessel

Procedure:

• Preparation of Xylenol Orange Solution: Accurately weigh a sample of high-purity Xylenol Orange and dissolve it in a known volume of deionized water to prepare a stock solution of approximately 1 mM.

• Acidification: Transfer a precise volume of the XO stock solution to the thermostated reaction vessel. Add a slight excess of standardized HCl to ensure the XO is in its fully protonated form.

• Ionic Strength Adjustment: Add a calculated amount of KCl to the solution to maintain a constant ionic strength (e.g., 0.1 M) throughout the titration.

• Titration: Titrate the acidified XO solution with the standardized 0.1 M NaOH solution. Add the titrant in small, precise increments, allowing the pH reading to stabilize after each addition.

• Data Collection: Record the pH of the solution as a function of the volume of NaOH added.

• Data Analysis: Plot the titration curve (pH vs. volume of NaOH). The pKa values can be determined from the midpoints of the buffer regions or by analyzing the first and second derivatives of the titration curve to identify the equivalence points. Specialized software can be used to refine the pKa values from the titration data.

Spectrophotometric Titration

This method is particularly useful for compounds that exhibit a change in their UV-Vis absorption spectrum with pH, such as Xylenol Orange.

Objective: To determine the protonation constants of Xylenol Orange by measuring the absorbance changes at specific wavelengths across a range of pH values.

Materials and Equipment:

• High-purity Xylenol Orange

• A series of buffer solutions covering a wide pH range (e.g., pH 2 to 13)

• UV-Vis spectrophotometer

• Calibrated pH meter

• Quartz cuvettes

• Volumetric glassware

Procedure:

• Preparation of XO Solutions: Prepare a series of solutions containing a constant, low concentration of Xylenol Orange in different buffer solutions of known pH.

• Wavelength Selection: Record the absorption spectrum of XO at very low and very high pH values to identify the wavelengths of maximum absorbance for the fully protonated and fully deprotonated species, respectively. Also, identify any isosbestic points.

• Absorbance Measurements: For each buffered XO solution, measure the absorbance at the selected wavelengths.

• Data Collection: Record the absorbance values at each wavelength for each corresponding pH.

• Data Analysis: The pKa values can be determined by plotting absorbance versus pH. The inflection point of the resulting sigmoidal curve corresponds to the pKa. Alternatively, the Henderson-Hasselbalch equation can be used:

  pH = pKa + log([A] - [A_acidic]) / ([A_basic] - [A])

  where A is the absorbance at a given pH, and A_acidic and A_basic are the absorbances of the fully protonated and deprotonated species, respectively. A plot of log(([A] - [A_acidic]) / ([A_basic] - [A])) versus pH will yield a straight line with a y-intercept equal to the pKa.

Logical Relationships and Workflows

The determination and application of Xylenol Orange's protonation constants follow a logical workflow.

Caption: A workflow illustrating the process from XO purification to its application.

Conclusion

The protonation constants of Xylenol Orange are critical parameters that govern its behavior in solution. While there is some variation in the reported values, this guide provides a consolidated overview of the existing data and the experimental methodologies used for their determination. For researchers and professionals in analytical chemistry and drug development, a thorough understanding of these constants is essential for the reliable use of Xylenol Orange as an indicator and for the precise control of experimental conditions. The provided protocols offer a solid foundation for the accurate determination of these fundamental physicochemical properties.

References

• 1. Xylenol orange - Wikipedia [en.wikipedia.org]
• 2. Xylenol Orange | C31H32N2O13S | CID 73041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. XYLENOL ORANGE | 1611-35-4 [chemicalbook.com]
• 4. XYLENOL ORANGE CAS#: 1611-35-4 [m.chemicalbook.com]
• 5. A potentiometeric study of protonation and complex formation of xylenol orange with alkaline earth and aluminum ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Virtual Labs [mas-iiith.vlabs.ac.in]

Xylenol Orange Tetrasodium Salt: A Technical Guide for Researchers

CAS Number: 3618-43-7

Chemical Formula: C₃₁H₂₈N₂Na₄O₁₃S

Molecular Weight: 760.58 g/mol

Chemical Structure

Tetrasodium (B8768297) Salt" src="https://i.imgur.com/3o5g2f0.png" width="400"/>

Figure 1: Chemical Structure of Xylenol Orange Tetrasodium Salt.

Core Properties

Xylenol orange tetrasodium salt is a versatile organic dye widely utilized in biological and chemical research. It is most recognized for its function as a metal indicator in complexometric titrations and as a fluorescent label in bone histology.[1][2][3][4][5] Its utility stems from its ability to chelate metal ions, leading to a distinct color change, and its affinity for calcium phosphate, which allows for the labeling of newly mineralizing bone.

Property	Value	Reference
Appearance	Red-brown to dark brown crystalline powder	[6]
Solubility	Soluble in water	[6]
Melting Point	210°C (decomposition)	[6]
pH of 10 g/L solution at 20°C	8.1	[7]
Bulk Density	250 kg/m ³	[7]
Absorption Maximum (λmax)	583 nm	[8]

Applications in Research

Spectrophotometric Determination of Metal Ions

Xylenol orange tetrasodium salt is extensively used as a chromogenic reagent for the spectrophotometric determination of various metal ions in solution.[1][2][9] The principle of this application lies in the formation of a colored complex between xylenol orange and the metal ion of interest, with the absorbance of the resulting solution being proportional to the metal ion concentration.

Experimental Protocol: Spectrophotometric Determination of Zinc

This protocol outlines the steps for the quantitative determination of zinc using xylenol orange tetrasodium salt.

• Preparation of Standard Zinc Solution:

  • Accurately weigh a known amount of primary standard zinc metal.

  • Dissolve the metal in a minimal amount of dilute acid (e.g., HCl).

  • Quantitatively transfer the solution to a volumetric flask and dilute to a known volume with deionized water to obtain a stock solution of known zinc concentration.

  • Prepare a series of working standard solutions by diluting the stock solution.

• Preparation of Xylenol Orange Solution:

  • Dissolve a precisely weighed amount of xylenol orange tetrasodium salt in deionized water to prepare a stock solution (e.g., 1.58 x 10⁻³ M).[1]

• Complex Formation:

  • To a series of volumetric flasks, add a known volume of each zinc standard solution.

  • Add a specific volume of a buffer solution to maintain the optimal pH for complex formation (typically between pH 5.8 and 6.2).[10]

  • Add a sufficient excess of the xylenol orange solution to each flask.

  • Dilute to the final volume with deionized water and mix thoroughly.

• Spectrophotometric Measurement:

  • Allow the color of the complex to stabilize.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) for the zinc-xylenol orange complex (approximately 574 nm) using a spectrophotometer.[10]

  • Use a reagent blank (containing all components except zinc) to zero the instrument.

• Data Analysis:

  • Construct a calibration curve by plotting the absorbance values of the standard solutions against their corresponding zinc concentrations.

  • Determine the concentration of zinc in an unknown sample by measuring its absorbance under the same conditions and interpolating the concentration from the calibration curve.

Complexometric Titrations

In complexometric titrations, xylenol orange tetrasodium salt serves as an indicator to signal the endpoint of the reaction between a metal ion and a chelating agent, most commonly ethylenediaminetetraacetic acid (EDTA).[5][7] The indicator forms a colored complex with the metal ion. During the titration with EDTA, which forms a more stable complex with the metal, the metal ion is sequestered from the indicator. The endpoint is reached when all the metal ions have been complexed by the EDTA, resulting in a sharp color change as the free indicator is released.

Experimental Protocol: Complexometric Titration of Zinc with EDTA

This protocol details the procedure for determining the concentration of zinc in a sample by titration with a standardized EDTA solution.

• Preparation of Solutions:

  • Standard EDTA Solution (e.g., 0.05 M): Prepare by dissolving a known mass of disodium (B8443419) edetate in deionized water.

  • Zinc Sample Solution: Dissolve the zinc-containing sample in an appropriate solvent.

  • Xylenol Orange Indicator: Prepare a dilute aqueous solution of xylenol orange tetrasodium salt (e.g., 0.1% w/v).[11]

  • Buffer Solution: Prepare a buffer solution to maintain the pH in the optimal range for the titration (e.g., pH 5-6 using an acetate (B1210297) buffer or hexamethylenetetramine).[5]

• Titration Procedure:

  • Pipette a known volume of the zinc sample solution into an Erlenmeyer flask.

  • Add a sufficient amount of the buffer solution to adjust the pH.

  • Add a few drops of the xylenol orange indicator solution. The solution should turn a violet-pink color due to the formation of the zinc-indicator complex.[5]

  • Titrate the solution with the standard EDTA solution from a burette.

  • The endpoint is indicated by a sharp color change from violet-pink to yellow, signifying that all the zinc has been complexed by the EDTA.[5][12]

• Calculation:

  • Calculate the concentration of zinc in the sample using the volume and concentration of the EDTA solution used to reach the endpoint and the initial volume of the sample solution.

Fluorescent Labeling in Bone Histology

Xylenol orange tetrasodium salt is a valuable fluorochrome for in vivo labeling of bone formation and microdamage.[13][14] When administered to a living organism, it incorporates into newly mineralizing bone tissue.[4] Because it fluoresces under specific wavelengths of light, it allows for the visualization and quantification of bone growth and remodeling over time. It is often used in conjunction with other fluorochromes, such as calcein (B42510) and tetracycline, in polychrome sequential labeling studies.[15][16]

Experimental Protocol: In Vivo Polychrome Bone Labeling in a Rodent Model

This protocol describes a typical procedure for sequential labeling of bone in a rat model to study bone dynamics.

• Preparation of Fluorochrome Solutions:

  • Prepare sterile solutions of the fluorochromes to be used. For xylenol orange, a typical dose is 90 mg/kg body weight.[13][17] Dissolve the powder in a sterile, physiologically compatible vehicle (e.g., 0.9% saline or a buffer).

• Administration of Fluorochromes:

  • Administer the fluorochrome solutions to the animals via intraperitoneal or subcutaneous injection at specific time points during the experiment. The timing of the injections will depend on the research question. For example, to measure bone formation over a two-week period, injections might be given on day 1 and day 11.

  • A common sequential labeling protocol might involve administering different fluorochromes at distinct intervals (e.g., calcein green at week 2 and xylenol orange at week 4).[18]

• Tissue Collection and Processing:

  • At the end of the experimental period, euthanize the animals and harvest the bones of interest.

  • Fix the bone samples in a suitable fixative that preserves the fluorochrome labels (e.g., 70% ethanol).[17] Avoid acidic decalcifying agents as they will remove the labels.

  • Dehydrate the samples through a graded series of ethanol (B145695) solutions.

  • Embed the undecalcified bones in a hard resin, such as polymethyl methacrylate (B99206) (PMMA).[19]

• Histological Sectioning and Imaging:

  • Cut thin, undecalcified sections of the embedded bone using a microtome equipped with a heavy-duty knife.

  • Mount the sections on microscope slides.

  • Examine the sections using a fluorescence microscope equipped with the appropriate filter sets for each fluorochrome used. Xylenol orange fluorescence is typically observed in the red spectrum.[20]

• Analysis:

  • Capture digital images of the fluorescent labels.

  • Use histomorphometric software to quantify various parameters of bone formation, such as mineral apposition rate (MAR) and bone formation rate (BFR).

Visualization of Experimental Workflow

Sequential Polychrome Bone Labeling and Analysis Workflow

The following diagram illustrates the logical flow of a typical polychrome bone labeling experiment, from the administration of different fluorochromes over time to the final analysis of bone dynamics.

Caption: Workflow for polychrome bone labeling.

Ferrous Oxidation-Xylenol Orange (FOX) Assay

The FOX assay is a sensitive method for the detection and quantification of hydroperoxides, particularly lipid hydroperoxides, which are indicators of oxidative stress.[21][22] The assay is based on the oxidation of ferrous (Fe²⁺) ions to ferric (Fe³⁺) ions by the hydroperoxides present in the sample. The resulting ferric ions then form a colored complex with xylenol orange, which can be measured spectrophotometrically.

Experimental Protocol: FOX Assay for Lipid Hydroperoxides

This protocol provides a general procedure for the FOX assay.

• Preparation of FOX Reagent:

  • The FOX reagent typically contains ferrous ammonium (B1175870) sulfate, xylenol orange, and sorbitol in an acidic solution (e.g., sulfuric acid).[6] The exact concentrations can be optimized depending on the application.

• Sample Preparation:

  • Extract lipids from the biological sample using a suitable solvent system (e.g., a mixture of methanol (B129727) and water).

• Assay Procedure:

  • Mix the sample extract with the FOX reagent.

  • Incubate the mixture for a specific period (e.g., 30 minutes) at room temperature to allow for the color development reaction to complete.

  • Measure the absorbance of the solution at a wavelength between 560 nm and 580 nm using a spectrophotometer.[6]

• Quantification:

  • The concentration of hydroperoxides in the sample is determined by comparing the absorbance to a standard curve prepared using a known concentration of a hydroperoxide standard (e.g., hydrogen peroxide or cumene (B47948) hydroperoxide).

Summary

Xylenol orange tetrasodium salt is a highly valuable reagent for researchers in various scientific disciplines. Its properties as a metal indicator make it indispensable for analytical chemistry applications such as spectrophotometry and complexometric titrations. Furthermore, its fluorescent nature and affinity for calcium have established it as a key tool in bone biology for the dynamic assessment of skeletal processes. The detailed protocols provided in this guide offer a starting point for the successful application of xylenol orange tetrasodium salt in the laboratory.

References

• 1. asianpubs.org [asianpubs.org]
• 2. journals.iau.ir [journals.iau.ir]
• 3. Methodological approach for the detection of both microdamage and fluorochrome labels in ewe bone and human trabecular bone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. FOX reagent - Wikipedia [en.wikipedia.org]
• 7. digicollections.net [digicollections.net]
• 8. Absorption [Xylenol Orange] | AAT Bioquest [aatbio.com]
• 9. asianpubs.org [asianpubs.org]
• 10. scribd.com [scribd.com]
• 11. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
• 12. uclmail.net [uclmail.net]
• 13. Bone adaptation to load: microdamage as a stimulus for bone remodelling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. research.uaeu.ac.ae [research.uaeu.ac.ae]
• 15. Polychrome labeling of bone with seven different fluorochromes: enhancing fluorochrome discrimination by spectral image analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. umassmed.edu [umassmed.edu]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Using a modified ferrous oxidation-xylenol orange (FOX) assay for detection of lipid hydroperoxides in plant tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Xylenol Orange in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of Xylenol orange, a widely used metallochromic indicator, in various organic solvents. Understanding the solubility of Xylenol orange is critical for its effective application in diverse fields, including analytical chemistry, diagnostics, and pharmaceutical sciences. This document presents available quantitative and qualitative solubility data, detailed experimental protocols for solubility determination, and a visual representation of the experimental workflow.

Core Topic: Solubility of Xylenol orange

Xylenol orange, in its free acid or salt form (commonly tetrasodium (B8768297) salt), is a large, complex organic molecule. Its solubility is governed by its chemical structure, which includes multiple polar functional groups (carboxylic acids, sulfonic acid, and hydroxyl groups) and a large nonpolar triphenylmethane (B1682552) backbone. This dual nature results in varied solubility across different types of solvents.

Quantitative and Qualitative Solubility Data

The solubility of Xylenol orange has been reported in several common solvents. The following table summarizes the available data, providing a comparative reference for laboratory applications. It is important to note that the solubility can be influenced by factors such as temperature, pH, and the specific form of the Xylenol orange (free acid vs. salt).

Solvent	Chemical Formula	Solubility	Remarks
Water	H₂O	20 mg/mL[1]	Requires sonication for dissolution.[1]
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	8.33 mg/mL[1]	Requires sonication. Hygroscopic DMSO can significantly impact solubility; use of newly opened DMSO is recommended.[1]
Ethanol	C₂H₅OH	Soluble	Quantitative data not readily available in the reviewed literature, but multiple sources confirm its solubility.
Methanol	CH₃OH	Soluble	A certificate of analysis indicates solubility in hot methanol, though specific quantitative data is not provided.
Acetone	(CH₃)₂CO	Information not available	-
Dimethylformamide (DMF)	(CH₃)₂NC(O)H	Information not available	-
Acetonitrile	CH₃CN	Information not available	-

Note: The provided quantitative data is for the tetrasodium salt of Xylenol orange. The solubility of the free acid form may differ.

Experimental Protocol for Solubility Determination

The following is a generalized, yet detailed, protocol for determining the solubility of a compound like Xylenol orange in an organic solvent. This method is based on the principle of saturation and can be adapted for various solute-solvent systems.

Objective: To determine the saturation solubility of Xylenol orange in a specific organic solvent at a given temperature.

Materials:

• Xylenol orange (specify form, e.g., tetrasodium salt)

• Selected organic solvent (e.g., ethanol, analytical grade)

• Analytical balance (accurate to ±0.1 mg)

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• Micropipettes

• Spectrophotometer

• Volumetric flasks and other standard laboratory glassware

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of Xylenol orange to a known volume of the selected organic solvent in a series of vials. The exact amount should be more than what is expected to dissolve.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or water bath set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation:

  • After equilibration, remove the vials and allow them to stand undisturbed for a short period to allow for the sedimentation of undissolved solid.

  • To ensure complete separation of the solid from the saturated solution, centrifuge the vials at a high speed (e.g., 10,000 rpm) for a specified time (e.g., 15 minutes).

• Sample Analysis:

  • Carefully withdraw a known aliquot of the clear supernatant (the saturated solution) using a micropipette.

  • Dilute the aliquot with a suitable solvent (in which Xylenol orange is freely soluble and a stable color is produced) to a concentration that falls within the linear range of a spectrophotometric calibration curve.

  • Measure the absorbance of the diluted solution at the wavelength of maximum absorbance (λmax) for Xylenol orange.

• Quantification:

  • Prepare a series of standard solutions of Xylenol orange of known concentrations.

  • Measure the absorbance of these standards to construct a calibration curve (absorbance vs. concentration).

  • Using the calibration curve, determine the concentration of Xylenol orange in the diluted aliquot.

• Calculation of Solubility:

  • Calculate the original concentration of Xylenol orange in the saturated solution by taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or g/100 mL.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of Xylenol orange.

Caption: Experimental workflow for determining the solubility of Xylenol orange.

This technical guide provides a foundational understanding of the solubility of Xylenol orange in various organic solvents, offering valuable data and protocols for researchers and professionals in the field. Further investigation into the solubility in a wider array of solvents and under varying conditions is encouraged to expand upon this knowledge base.

References

• 1. medchemexpress.com [medchemexpress.com]

The Fluorochrome Xylenol Orange: A Technical Guide to its Fluorescence Properties for Imaging Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xylenol orange (XO) is a versatile organic dye, widely recognized for its utility as a metal indicator in titrations. However, its intrinsic fluorescence properties have carved a significant niche for its application in various biological and chemical imaging modalities. This technical guide provides an in-depth exploration of the core fluorescence characteristics of Xylenol orange, its applications in imaging, and detailed experimental protocols for its use. The information is tailored for researchers, scientists, and professionals in drug development who seek to leverage the capabilities of this fluorochrome in their work.

Core Fluorescence Properties of Xylenol Orange

Xylenol orange exhibits fluorescence that is sensitive to its environment, particularly the presence of metal ions. This property is central to its application as an indicator in imaging. While being fluorescent, it is noteworthy that commercial preparations of Xylenol orange have historically been known for impurities, which can affect its properties.[1] Currently, purities of up to 90% are available.[1]

Quantitative Fluorescence Data

Property	Value	Notes
Excitation Maxima (λex)	440 nm & 570 nm[1]	The dual excitation peaks offer flexibility in experimental setups.
Emission Maximum (λem)	610 nm[1]	The emission is in the orange-red region of the spectrum.
Absorbance Maximum (λabs)	583 nm[2]
Fluorescence Quantum Yield (ΦF)	Not readily available	This parameter, representing the efficiency of fluorescence, is not consistently reported in the literature.
Fluorescence Lifetime (τ)	Not readily available	The decay time of the excited state is not well-documented in publicly accessible resources.

Applications in Imaging

The fluorescence of Xylenol orange is significantly influenced by its interaction with various analytes, making it a valuable tool for a range of imaging applications.

Imaging of Calcified Tissues

Xylenol orange is extensively used as a fluorochrome for labeling and imaging newly formed calcified tissues.[3] It binds to calcium and is incorporated into the bone matrix, allowing for the visualization of bone growth and remodeling. Its distinct fluorescence spectrum allows it to be used in polychrome sequential labeling experiments with other bone markers like calcein (B42510) green and tetracycline.

Detection of Metal Ions

Xylenol orange is a well-established chelating agent, and its fluorescence is often quenched or altered upon binding to metal ions. This property is exploited for the detection and quantification of various metal ions. The interaction is dependent on factors like pH and the specific metal ion, allowing for a degree of selectivity.

Imaging of Reactive Oxygen Species (ROS)

The Ferrous Oxidation-Xylenol Orange (FOX) assay is a widely used method for the detection of hydroperoxides, a type of reactive oxygen species. In this assay, Fe(II) is oxidized to Fe(III) by hydroperoxides, and the resulting Fe(III) forms a colored complex with Xylenol orange, which can be measured spectrophotometrically. While this is primarily an absorbance-based assay, the underlying principle of metal ion detection can be adapted for fluorescence-based imaging of ROS.

Experimental Protocols

Preparation of Xylenol Orange Stock Solution

A standard stock solution of Xylenol orange can be prepared for general use in staining and assays.

Materials:

• Xylenol orange (tetrasodium salt)

• Distilled water

• Volumetric flask (100 mL)

• Filter paper (if necessary)

Procedure:

• Weigh out 0.1 g of Xylenol orange powder.[1]

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 80 mL of distilled water to the flask.

• Agitate the solution until the Xylenol orange is completely dissolved.

• Bring the volume up to the 100 mL mark with distilled water.

• If the solution is not clear, filter it using appropriate filter paper.[1]

• Store the solution in a dark bottle at 4°C.

Protocol for Staining Calcified Tissues (In Vivo)

This protocol is a general guideline for in vivo labeling of bone tissue in animal models. Dosages and timings may need to be optimized for specific animal models and experimental goals.

Materials:

• Xylenol orange solution (sterile, typically 30 mg/mL in saline)

• Animal model

Procedure:

• Prepare a sterile solution of Xylenol orange.

• Administer Xylenol orange to the animal via intraperitoneal (i.p.) or subcutaneous (s.c.) injection. A typical dosage is 90 mg/kg body weight.

• Allow a specific time interval for the incorporation of the dye into the calcifying tissues (e.g., 7-10 days).

• After the experimental period, harvest the bone tissue of interest.

• Process the tissue for undecalcified sectioning and fluorescence microscopy.

Ferrous Oxidation-Xylenol Orange (FOX) Assay for Hydroperoxide Detection

This protocol describes a common method for detecting hydroperoxides.

Materials:

• FOX reagent:

  • Ammonium (B1175870) ferrous sulfate (B86663) (25 mM)

  • Xylenol orange (10 mM)

  • Sulfuric acid (2.5 M)

  • Methanol (B129727) (90%)

• Sample containing hydroperoxides

• Spectrophotometer or microplate reader

Procedure:

• Prepare the FOX reagent by dissolving ammonium ferrous sulfate and Xylenol orange in 90% methanol containing 2.5 M sulfuric acid.

• Add the sample to the FOX reagent.

• Incubate the mixture at room temperature for a specified time (e.g., 30 minutes) to allow for the color reaction to complete.

• Measure the absorbance of the resulting Fe(III)-Xylenol orange complex at a wavelength between 560 nm and 580 nm.

• Quantify the hydroperoxide concentration by comparing the absorbance to a standard curve prepared with known concentrations of a hydroperoxide standard (e.g., hydrogen peroxide or t-butyl hydroperoxide).

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate key processes involving Xylenol orange.

Caption: Metal Ion Chelation by Xylenol Orange.

Caption: Ferrous Oxidation-Xylenol Orange (FOX) Assay Workflow.

References

• 1. Xylenol orange - Wikipedia [en.wikipedia.org]
• 2. Absorption [Xylenol Orange] | AAT Bioquest [aatbio.com]
• 3. gspchem.com [gspchem.com]

Xylenol Orange: An In-depth Technical Guide for Bone Fluorochrome Labeling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of xylenol orange as a fluorochrome for vital bone labeling. It covers the core principles of its application, detailed experimental protocols, and quantitative data to facilitate its effective use in bone research and drug development.

Introduction to Xylenol Orange as a Bone Fluorochrome

Xylenol orange is a tetrasodium (B8768297) salt that serves as a fluorescent dye used extensively in polychrome sequential labeling of calcifying tissues.[1][2] Its primary mechanism of action involves chelating calcium ions on the surface of newly formed hydroxyapatite (B223615) crystals at sites of active mineralization.[3] This binding is stable and remains until the bone mineral is resorbed, allowing for the visualization of bone formation over time in undecalcified histological sections.[1][2] The fluorescence of xylenol orange provides a distinct color that can be differentiated from other common bone fluorochromes, making it highly suitable for single and polychrome sequential labeling studies.[1][2]

Chemical and Spectral Properties

• Molecular Formula: C₃₁H₂₈N₂Na₄O₁₃S

• Molecular Weight: 760.6 g/mol

• Appearance: Dark-brown powder[4]

• Solubility: Soluble in water

• Excitation and Emission Wavelengths: The peak excitation and emission wavelengths of xylenol orange can vary slightly depending on the solvent and application. However, they are generally reported in the following ranges:

  • Peak Excitation: ~440 nm / ~570 nm

  • Peak Emission: ~610 nm

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of xylenol orange in bone labeling studies.

Parameter	In Vivo (Animal Studies)	In Vitro (Cell Culture)	Reference(s)
Dosage/Concentration	30 - 90 mg/kg body weight	5 - 20 µM	[5][6]
Administration Route	Intraperitoneal (i.p.) or Subcutaneous (s.c.) injection	Added to culture medium	[5][7][8]
Solvent for Injection	Aqueous solution (e.g., sterile water or PBS), adjusted to pH 7.2-7.4	Culture medium	[9]
Timing of Administration	2-10 days before sacrifice, depending on the experimental design	During mineralization phase	[5]

Experimental Protocols

In Vivo Bone Labeling

This protocol outlines the steps for sequential bone labeling in animal models, such as rodents, using xylenol orange and another common fluorochrome, calcein (B42510) green.

Materials:

• Xylenol orange powder

• Calcein green powder

• Sterile, pyrogen-free water or phosphate-buffered saline (PBS)

• 0.1 M NaOH or 0.1 M HCl for pH adjustment

• Sterile filters (0.22 µm)

• Syringes and needles for injection

Protocol:

• Preparation of Xylenol Orange Solution (3% aqueous solution):

  • Dissolve 30 mg of xylenol orange powder in 1 mL of sterile water or PBS.

  • Adjust the pH of the solution to 7.2-7.4 using 0.1 M NaOH or 0.1 M HCl.[9]

  • Sterilize the solution by passing it through a 0.22 µm sterile filter.

  • Prepare fresh on the day of use and protect from light.

• Preparation of Calcein Green Solution:

  • Prepare a stock solution of calcein green at a concentration of 5 mg/mL in sterile PBS.

  • Adjust the pH to 7.4.

  • Sterilize through a 0.22 µm filter.

• Administration Schedule (Double Labeling):

  • First Label (Xylenol Orange): Administer xylenol orange via intraperitoneal (i.p.) or subcutaneous (s.c.) injection at a dosage of 30-90 mg/kg body weight.[5] The exact dosage may need to be optimized based on the animal model and experimental goals.

  • Inter-label Period: Wait for a period of 7 to 10 days.[5] This allows for a measurable amount of new bone to be formed between the two labels.

  • Second Label (Calcein Green): Administer calcein green via i.p. injection at a dosage of 10-30 mg/kg body weight.[5][8]

  • Sacrifice: Euthanize the animals 2 to 3 days after the second label administration.[5]

Tissue Processing for Undecalcified Bone Histology

To visualize the fluorescent labels, bone samples must be processed without decalcification.

Materials:

• 10% Neutral Buffered Formalin (NBF) or 70% Ethanol (B145695) for fixation

• Graded ethanol series (70%, 80%, 90%, 95%, 100%) for dehydration

• Xylene or other clearing agents (optional)[10][11]

• Methylmethacrylate (MMA) or other embedding resins[7][10][11]

• Microtome for sectioning hard tissues

Protocol:

• Fixation:

  • Immediately after dissection, fix the bone specimens in 10% NBF or 70% ethanol for 24-48 hours at 4°C.[10][11] Protect samples from light to prevent fading of the fluorochromes.[12]

• Dehydration:

  • Dehydrate the fixed specimens through a graded series of ethanol:

    • 70% ethanol for 24 hours

    • 80% ethanol for 24 hours

    • 90% ethanol for 24 hours

    • 95% ethanol for 24 hours

    • 100% ethanol for 24 hours (3 changes)[13]

• Clearing (Optional):

  • If desired, clear the dehydrated specimens in xylene for 24 hours.[10][11][13]

• Infiltration and Embedding:

  • Infiltrate the specimens with methylmethacrylate (MMA) monomer according to the manufacturer's instructions. This typically involves several changes of the infiltration solution.

  • Embed the infiltrated specimens in MMA and allow to polymerize.[7][10][11]

• Sectioning:

  • Section the embedded blocks at a thickness of 5-10 µm using a heavy-duty microtome equipped with a tungsten carbide knife.

• Mounting and Visualization:

  • Mount the sections on glass slides.

  • Visualize the fluorescent labels using a fluorescence microscope with appropriate filter sets for xylenol orange (orange/red fluorescence) and calcein green (green fluorescence).

Signaling Pathways and Experimental Workflow

Relevant Signaling Pathway: Canonical Wnt Signaling in Osteoblast Differentiation

The canonical Wnt signaling pathway is crucial for osteoblast differentiation and bone formation.[1][14][15] Fluorochrome labeling with agents like xylenol orange is a key method to visualize the downstream effects of this pathway on bone matrix deposition.

Caption: Canonical Wnt signaling pathway leading to osteoblast differentiation.

Experimental Workflow for In Vivo Bone Labeling

The following diagram illustrates the typical workflow for an in vivo bone labeling experiment using xylenol orange.

Caption: A typical experimental workflow for dual fluorochrome bone labeling.

Conclusion

Xylenol orange is a robust and versatile fluorochrome for the dynamic assessment of bone formation. Its distinct spectral properties and straightforward application make it an invaluable tool for researchers in skeletal biology and those involved in the development of therapeutics targeting bone. By following the detailed protocols and understanding the quantitative parameters outlined in this guide, researchers can effectively incorporate xylenol orange into their studies to gain critical insights into bone metabolism.

References

• 1. The role of the Wnt signaling pathway in osteoblast commitment and differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Absorption [Xylenol Orange] | AAT Bioquest [aatbio.com]
• 5. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 6. Methodological approach for the detection of both microdamage and fluorochrome labels in ewe bone and human trabecular bone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Use of the fluorochromes xylenol orange, calcein green, and tetracycline to document bone deposition and remodeling in healing fractures in chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. spectral-imaging.com [spectral-imaging.com]
• 10. Processing and Sectioning Undecalcified Murine Bone Specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tips and techniques for processing and sectioning undecalcified murine bone specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Undecalcified Bone Preparation for Histology, Histomorphometry and Fluorochrome Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Wnt signaling: Essential roles in osteoblast differentiation, bone metabolism and therapeutic implications for bone and skeletal disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Complexometric Titration of Zinc (Zn²⁺) Using Xylenol Orange

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative determination of zinc ions in aqueous solutions via complexometric titration with ethylenediaminetetraacetic acid (EDTA) using Xylenol Orange as a metallochromic indicator.

Principle

Complexometric titration is a form of volumetric analysis where the formation of a colored complex is used to indicate the endpoint of a titration. In this protocol, zinc ions (Zn²⁺) are titrated with a standard solution of EDTA, a hexadentate ligand that forms a highly stable, water-soluble 1:1 complex with zinc.[1][2]

Xylenol Orange is used as the indicator. It forms a colored complex with zinc ions, which is less stable than the Zn-EDTA complex.[3] Initially, in a buffered acidic medium (pH 5-6), the indicator complexes with the free zinc ions in the solution, imparting a distinct red or pink-violet color.[1][4] As the EDTA titrant is added, it first reacts with the free zinc ions. Near the equivalence point, the EDTA begins to displace the zinc ions from the indicator complex. The endpoint is reached when all the zinc has been complexed by EDTA, causing the indicator to revert to its free form, resulting in a sharp color change from red/violet to yellow.[1][3][4][5]

Reagents and Equipment

Reagents

• EDTA Standard Solution (0.05 M):

  • Disodium (B8443419) edetate (Na₂EDTA·2H₂O), analytical grade.

• Zinc Standard Solution (for standardization of EDTA):

  • Primary standard grade zinc metal (Zn) or Zinc Sulfate (ZnSO₄·7H₂O).

• Buffer Solution (pH 5.0 - 6.0):

  • Hexamethylenetetramine (Hexamine)[1][5] or an Acetic Acid-Sodium Acetate buffer.[6][7]

• Xylenol Orange Indicator:

  • Xylenol Orange tetrasodium (B8768297) salt.[3]

• Deionized or Distilled Water.

• Hydrochloric Acid (HCl) or Nitric Acid (HNO₃) for sample dissolution if required.

Equipment

• 50 mL Burette

• 250 mL Conical (Erlenmeyer) flasks

• 10 mL or 25 mL Volumetric pipettes

• Volumetric flasks (100 mL, 500 mL, 1000 mL)

• Analytical balance

• Magnetic stirrer and stir bars

• pH meter

Experimental Protocols

Preparation of Solutions

3.1.1 0.05 M EDTA Standard Solution

• Accurately weigh approximately 18.61 g of disodium edetate (Na₂EDTA·2H₂O).

• Dissolve the solid in 800 mL of deionized water in a 1000 mL volumetric flask. Gentle heating may be required.

• Cool the solution to room temperature and dilute to the mark with deionized water. Mix thoroughly.

• Standardization: This EDTA solution must be standardized against a primary standard zinc solution using the titration protocol below (Section 3.2).

3.1.2 Buffer Solution (Hexamethylenetetramine)

• Dissolve approximately 30 g of hexamethylenetetramine in 70 mL of deionized water to make a 30% (w/v) solution.[7] This solution helps maintain the pH between 5 and 6.[1]

3.1.3 Xylenol Orange Indicator Solution (0.1% w/v)

• Accurately weigh 0.1 g of Xylenol Orange powder.[8][9]

• Dissolve it in 100 mL of deionized water.[8][9]

• If necessary, filter the solution to remove any insoluble matter.[8]

• Alternatively, an indicator mixture can be prepared by triturating 1 part of xylenol orange with 99 parts of potassium nitrate.[8]

Titration Procedure

• Sample Preparation: Pipette a precise volume (e.g., 20.00 mL) of the zinc-containing sample solution into a 250 mL conical flask. If the sample is solid, dissolve an accurately weighed amount in a minimum quantity of acid and dilute with deionized water.

• Buffering: Add approximately 5 g of hexamethylenetetramine (or about 15-20 mL of the 30% solution) to the conical flask.[1][7] Swirl to dissolve. This will adjust the solution pH to the optimal range of 5.0-6.0.

• Indicator Addition: Add 3-4 drops of the Xylenol Orange indicator solution. The solution should turn a distinct pink-violet or red color.[4]

• Titration: Fill a clean 50 mL burette with the standardized 0.05 M EDTA solution and record the initial volume. Titrate the zinc sample solution with the EDTA while continuously stirring.

• Endpoint Detection: The endpoint is marked by a sharp and permanent color change from pink-violet to a clear yellow.[1][5]

• Recording: Record the final volume of EDTA solution used.

• Replicates: Repeat the titration at least two more times to ensure precision. The volumes of EDTA used should agree within ±0.05 mL.

Data Presentation and Calculations

The reaction between Zn²⁺ and EDTA is a 1:1 molar ratio.

Calculation Formula:

Molarity of Zinc (M_Zn) = (M_EDTA × V_EDTA) / V_Zn

Where:

• M_EDTA = Molarity of the standardized EDTA solution (mol/L)

• V_EDTA = Volume of EDTA solution used for titration (L)

• V_Zn = Volume of the zinc sample solution taken (L)

To express the concentration in mg/L (ppm):

Concentration (mg/L) = M_Zn × Molar Mass of Zinc (65.38 g/mol ) × 1000 mg/g

Table 1: Example Titration Data Summary

Trial	Sample Volume (V_Zn) (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of EDTA (V_EDTA) (mL)
1	20.00	0.10	15.55	15.45
2	20.00	15.55	30.98	15.43
3	20.00	0.25	15.70	15.45
Average	15.44

Visualization of Experimental Workflow

Caption: Workflow for the complexometric titration of zinc.

References

• 1. digicollections.net [digicollections.net]
• 2. Estimation of Zinc by EDTA | DOCX [slideshare.net]
• 3. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 4. uclmail.net [uclmail.net]
• 5. youtube.com [youtube.com]
• 6. scribd.com [scribd.com]
• 7. CN105445414A - Chemical analysis determination method of zinc content of molecular sieve - Google Patents [patents.google.com]
• 8. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 9. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]

Application Notes and Protocols for the Spectrophotometric Determination of Aluminum with Xylenol Orange

For Researchers, Scientists, and Drug Development Professionals

Introduction

The spectrophotometric determination of aluminum using Xylenol Orange (XO) is a well-established and sensitive method for quantifying low concentrations of aluminum in various samples. This method is based on the formation of a stable, colored complex between aluminum ions and Xylenol Orange in a slightly acidic medium. The intensity of the resulting red-colored complex is proportional to the concentration of aluminum and is measured using a spectrophotometer. This technique finds wide application in environmental monitoring, materials science, and pharmaceutical analysis due to its simplicity, cost-effectiveness, and good sensitivity.

Xylenol Orange, a metallochromic indicator, forms a highly sensitive colored complex with aluminum, even in acidic solutions.[1] The reaction is typically slow at room temperature, necessitating a heating step to accelerate color development.[1][2] The resulting Al-XO complex exhibits a maximum absorbance at a specific wavelength, which is then used for quantification.

Principle

In a slightly acidic solution (pH 3.0-4.4), aluminum ions react with Xylenol Orange to form two red-colored complexes that exist in equilibrium.[3][4][5] The absorbance of this complex is measured at its isosbestic point or wavelength of maximum absorbance, which is typically around 536 nm to 550 nm.[1][3] By creating a calibration curve using standard solutions of aluminum, the concentration of aluminum in an unknown sample can be determined by measuring its absorbance.

Key Experimental Parameters

A summary of the key experimental parameters for the spectrophotometric determination of aluminum with Xylenol Orange is presented in the table below. These parameters have been compiled from various studies and represent typical conditions for achieving optimal results.

Parameter	Recommended Value/Range	Reference
Wavelength of Max. Absorbance (λmax)	536 - 550 nm	[1][3]
Optimal pH	3.0 - 4.4	[1][5]
Buffer System	Potassium Hydrogen Phthalate (KHP) or Acetate (B1210297) Buffer	[1][6]
Reaction Time (with heating)	5 - 8 minutes at 70°C	[1]
Reaction Time (room temperature)	Approx. 4 hours for complete color development	[1]
Linear Concentration Range	0.0432 - 0.864 mg/L (ppm)	[1]
Molar Absorptivity	21,100 L·mol⁻¹·cm⁻¹ at 536 nm	[3]

Experimental Workflow

The general workflow for the spectrophotometric determination of aluminum with Xylenol Orange is depicted in the following diagram.

Caption: Experimental workflow for aluminum determination.

Detailed Experimental Protocols

Protocol 1: Determination of Aluminum in Water Samples

This protocol is adapted from a method for the determination of aluminum in water and real samples.[1][7]

1. Reagent Preparation:

• Standard Aluminum Solution (1000 mg/L): Dissolve an appropriate amount of aluminum chloride hexahydrate in deionized water and dilute to the desired volume.

• Working Aluminum Solutions: Prepare a series of standard solutions with concentrations ranging from 0.04 to 0.9 mg/L by diluting the stock solution.[1]

• Xylenol Orange (XO) Solution (1.58 x 10⁻³ M): Dissolve an appropriate amount of Xylenol Orange powder in hot deionized water and dilute to the final volume.[1]

• Potassium Hydrogen Phthalate (KHP) Buffer (0.05 M, pH 3.0): Dissolve 5.1 g of KHP in approximately 400 mL of deionized water. Adjust the pH to 3.0 using concentrated HCl and then dilute to 500 mL.[1]

2. Calibration Curve Construction:

• Pipette aliquots of the working aluminum standard solutions into a series of 25 mL volumetric flasks.

• Add 1.5 mL of the 1.58 x 10⁻³ M Xylenol Orange solution to each flask.[1]

• Dilute to the mark with the KHP buffer solution (pH 3.0).

• Heat the flasks in a water bath at 70°C for 8 minutes.[1]

• Cool the flasks to room temperature.

• Measure the absorbance of each solution at 550 nm against a reagent blank (prepared in the same manner but without aluminum).

• Plot a graph of absorbance versus aluminum concentration to create the calibration curve.

3. Sample Analysis:

• Take a known volume of the water sample and place it in a 25 mL volumetric flask.

• Follow the same procedure as for the calibration curve construction (steps 2-5).

• Measure the absorbance of the sample solution.

• Determine the concentration of aluminum in the sample by referring to the calibration curve.

Protocol 2: Determination of Aluminum in Soil Extracts

This protocol is a general guideline based on methods for analyzing aluminum in soil extracts.[6]

1. Reagent Preparation:

• Reagents: Prepare standard aluminum solutions, Xylenol Orange solution, and an acetate buffer (pH 3.8) as described in Protocol 1, adjusting the buffer as necessary.

• EDTA Solution (for interference removal): Prepare a solution of ethylenediaminetetraacetic acid (EDTA) to mask interfering ions like iron.[6]

2. Sample Preparation (Soil Extraction):

• Extract aluminum from the soil sample using a suitable extraction reagent (e.g., dilute acid).

• Filter the extract to remove any solid particles.

3. Analytical Procedure:

• Take an aliquot of the soil extract and place it in a volumetric flask.

• If iron interference is expected, add a small amount of EDTA solution.

• Add the Xylenol Orange solution and the acetate buffer (pH 3.8).

• Heat the solution to accelerate color development.

• Cool to room temperature and dilute to the final volume.

• Measure the absorbance at the predetermined λmax.

• Calculate the aluminum concentration using a calibration curve prepared with standards that have undergone the same treatment.

Interferences

Several ions can interfere with the determination of aluminum by forming complexes with Xylenol Orange. The most common interfering ion is iron(III).[6] The interference from iron can be eliminated by the addition of a masking agent such as EDTA or by reducing Fe(III) to Fe(II) with ascorbic acid.[6][8] By carefully controlling the pH, the selectivity of the method can be improved, as many interfering cations do not form complexes with Xylenol Orange at a pH of 3.0.[1]

Applications

This method has been successfully applied to the determination of aluminum in a variety of samples, including:

• Natural water samples[1][7]

• Soil extracts[6]

• Aluminum gel tablets[1][7]

• Bauxite and bentonite[1][7]

• Geological samples[8]

Summary of Quantitative Data

The following table summarizes the quantitative data from various studies on the spectrophotometric determination of aluminum with Xylenol Orange.

Parameter	Value	Sample Matrix	Reference
Linear Range	0.0432 - 0.864 mg/L	Water, Industrial Samples	[1]
Linear Range	1.0 - 50 ng/mL	Water Samples	[9]
Molar Absorptivity (ε)	21,100 L·mol⁻¹·cm⁻¹	-	[3]
Molar Absorptivity (ε)	8.35 x 10⁴ L·mol⁻¹·cm⁻¹	Water Samples	[10]
Detection Limit (LOD)	0.621 ng/mL	Water Samples	[10]
Relative Standard Deviation (RSD)	1.58% - 2.41%	Water Samples	[10]
Mean Recovery	100.58 ± 2.99%	Water, Industrial Samples	[1][7]

Conclusion

The spectrophotometric determination of aluminum with Xylenol Orange is a robust and reliable method suitable for a wide range of applications. By carefully controlling experimental conditions such as pH and temperature, and by using appropriate masking agents to eliminate interferences, accurate and precise quantification of aluminum can be achieved. The protocols and data presented in these application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to implement this method in their laboratories.

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. periodicos.capes.gov.br [periodicos.capes.gov.br]
• 4. academic.oup.com [academic.oup.com]
• 5. manuscriptsystem.com [manuscriptsystem.com]
• 6. Spectrophotometric determination of aluminium in soil extracts with xylenol orange - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. asianpubs.org [asianpubs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Flotation‐Spectrophotometric Method for the Determination of Aluminium ion Using Xylenol Orange [ouci.dntb.gov.ua]

Application Note and Protocol for the Determination of Trace Lead in Water Using Xylenol Orange

Introduction

Lead (Pb) is a toxic heavy metal that poses significant risks to human health and the environment.[1] Its presence in water sources, even at trace levels, is a matter of serious concern, necessitating sensitive and reliable analytical methods for its detection. This application note details a spectrophotometric method for the determination of trace lead in water samples using Xylenol Orange (XO) as a chromogenic reagent. Xylenol Orange is a complexometric indicator that forms a stable, colored complex with lead ions in an acidic medium. The intensity of the color, which is directly proportional to the lead concentration, is measured using a spectrophotometer. This method is simple, cost-effective, and suitable for routine analysis in environmental monitoring and water quality assessment.

Principle of the Method

Xylenol Orange (3,3'-bis[N,N-di(carboxymethyl)aminomethyl]-o-cresolsulfonephthalein) is a tetrasodium (B8768297) salt that functions as a metal indicator.[2] In an acidic solution (pH 4-6), it reacts with lead (Pb²⁺) ions to form a reddish-purple colored complex.[2] The formation of this complex results in a significant shift in the maximum absorbance wavelength compared to the free Xylenol Orange, allowing for the quantitative determination of lead by measuring the absorbance at the wavelength of maximum absorption of the complex, typically around 572-580 nm.[3][4] The reaction is highly dependent on the pH of the solution.[5]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the determination of lead using Xylenol Orange, as reported in various studies.

Parameter	Value	Reference
Linearity Range	0.05 - 20 mg/L	[3][6]
0.0 - 9.091 ppm	[1]
2.1 x 10⁻³ - 6.0 µg/mL	[4]
Detection Limit (LOD)	30 ± 5 µg/L	[3][6]
1.058 µg L⁻¹ (with preconcentration)	[7]
Molar Absorptivity	2.05 × 10⁴ L/(mol·cm)	[2]
Optimal pH	4.2	[3][6]
5.0	[1]
6.0	[5]
Wavelength of Max. Absorbance (λmax)	572 nm	[3][6]
575 nm	[2]
578 nm	[5]
572-580 nm	[3][4]

Experimental Protocols

This section provides detailed protocols for the preparation of reagents and the analytical procedure for the determination of trace lead in water samples.

Reagent Preparation

• Standard Lead Stock Solution (1000 mg/L):

  • Dissolve 1.5985 g of lead nitrate (B79036) (Pb(NO₃)₂) in deionized water.

  • Add 1 mL of concentrated nitric acid (HNO₃).

  • Dilute to 1000 mL in a volumetric flask with deionized water.

• Standard Lead Working Solution (10 mg/L):

  • Pipette 1.0 mL of the 1000 mg/L lead stock solution into a 100 mL volumetric flask.

  • Dilute to the mark with deionized water. This solution should be prepared fresh daily.

• Xylenol Orange (XO) Solution (0.2 mM):

  • Dissolve 0.152 g of Xylenol Orange tetrasodium salt in 1000 mL of deionized water. This solution should be stored in a dark bottle and is stable for several weeks.

• Acetate (B1210297) Buffer Solution (pH 5.0):

  • Dissolve 13.6 g of sodium acetate trihydrate (CH₃COONa·3H₂O) in approximately 800 mL of deionized water.

  • Adjust the pH to 5.0 by adding glacial acetic acid (CH₃COOH).

  • Dilute to 1000 mL with deionized water.

Analytical Procedure

• Sample Preparation:

  • Collect the water sample in a clean polyethylene (B3416737) bottle.

  • If the sample contains particulate matter, filter it through a 0.45 µm membrane filter.

  • Acidify the sample to pH < 2 with nitric acid to prevent precipitation of lead.

• Calibration Curve:

  • Prepare a series of standard solutions with lead concentrations ranging from 0.1 to 5.0 mg/L by diluting the 10 mg/L standard lead working solution.

  • Into a series of 25 mL volumetric flasks, pipette 0, 2.5, 5, 10, 15, and 20 mL of the 10 mg/L standard lead solution. This will result in final concentrations of 0, 1, 2, 4, 6, and 8 mg/L after dilution.

  • To each flask, add 2.0 mL of the acetate buffer solution (pH 5.0).

  • Add 1.0 mL of the 0.2 mM Xylenol Orange solution.

  • Dilute to the 25 mL mark with deionized water and mix well.

  • Allow the solutions to stand for 10 minutes for full color development.

  • Measure the absorbance of each solution at 575 nm using a spectrophotometer, with the blank solution (0 mg/L lead) as the reference.

  • Plot a calibration curve of absorbance versus lead concentration.

• Sample Analysis:

  • Pipette an appropriate volume of the prepared water sample (e.g., 10 mL) into a 25 mL volumetric flask. The volume should be chosen so that the final lead concentration falls within the range of the calibration curve.

  • Add 2.0 mL of the acetate buffer solution (pH 5.0).

  • Add 1.0 mL of the 0.2 mM Xylenol Orange solution.

  • Dilute to the 25 mL mark with deionized water and mix well.

  • Allow the solution to stand for 10 minutes.

  • Measure the absorbance of the sample solution at 575 nm against a reagent blank.

  • Determine the concentration of lead in the sample from the calibration curve.

Interferences

Several metal ions can interfere with the determination of lead by forming complexes with Xylenol Orange. Iron(III) is a notable interfering ion.[3][6] The interference from some ions can be minimized by using masking agents. For instance, phenanthroline can be used as a masking agent.[2] It is recommended to perform a spike recovery analysis to assess the matrix effects of the specific water sample being analyzed.

Visualizations

Experimental Workflow

The following diagram illustrates the experimental workflow for the determination of trace lead in water using the Xylenol Orange method.

Caption: Workflow for lead determination using Xylenol Orange.

Chemical Reaction

The following diagram illustrates the complex formation between lead ions and Xylenol Orange.

References

• 1. journals.iau.ir [journals.iau.ir]
• 2. Page loading... [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
• 6. DETERMINATION OF LEAD IN WATER SAMPLES USING ION CHROMATOGRAPHY WITH A XYLENOL ORANGE CONTAINING ELUENT | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Calcium in Biological Fluids Using Xylenol Orange

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of calcium in biological fluids such as serum, plasma, and urine is crucial for a wide range of clinical diagnostics and biomedical research, including studies on bone metabolism, renal function, and cellular signaling. The xylenol orange method offers a simple, rapid, and cost-effective colorimetric approach for the determination of total calcium concentration. This method is based on the formation of a stable, colored complex between calcium ions and the metallochromic indicator xylenol orange. The intensity of the resulting color is directly proportional to the calcium concentration and can be measured spectrophotometrically.

This document provides detailed application notes and protocols for the quantification of calcium in biological fluids using the xylenol orange method.

Principle of the Method

Xylenol orange (XO) is a tetrasodium (B8768297) salt that acts as a metal indicator.[1] In the presence of calcium ions (Ca²⁺) under alkaline conditions (pH ~10.8), xylenol orange forms a distinctively colored complex.[2] The reaction is enhanced by the presence of a cationic surfactant, such as cetylpyridinium (B1207926) bromide (CPB), which increases the molar absorptivity and sensitivity of the assay.[2] The resulting Ca²⁺-XO-CPB ternary complex exhibits a maximum absorbance at approximately 610 nm.[2] The absorbance of this complex is measured and compared to a standard curve prepared with known concentrations of calcium to determine the calcium concentration in the unknown sample.

Quantitative Data Summary

The performance of the xylenol orange method for calcium quantification is summarized in the table below. Please note that these values are indicative and may vary depending on the specific laboratory conditions, reagents, and instrumentation used.

Performance Characteristic	Value	Biological Matrix	Reference
Linear Range	0 - 0.60 µg/mL	Water	[2]
1.0 - 16.0 mg/dL	Serum/Plasma	[3]
1.0 - 32.0 mg/dL	Urine	[3]
Limit of Detection (LOD)	0.18 mg/dL	Serum	[3]
Limit of Quantification (LOQ)	0.60 mg/dL	Serum	[3]
Precision (CV%)	< 3.7% (RSD)	Water	[2]
Molar Absorptivity	4.2 x 10⁴ L·mol⁻¹·cm⁻¹	Water	[2]
Wavelength of Max. Absorbance (λmax)	610 nm	Water	[2]
Optimal pH	10.8	Water	[2]

Note: Performance in biological matrices can be influenced by interfering substances. Validation in the specific matrix of interest is recommended.

Experimental Protocols

Reagent Preparation

1. Xylenol Orange (XO) Stock Solution (0.1% w/v):

• Weigh 100 mg of xylenol orange tetrasodium salt.

• Dissolve in 100 mL of deionized water.

• Mix thoroughly. If necessary, filter the solution.[4]

• Store in a dark bottle at 4°C. The solution is stable for several weeks.

2. Cetylpyridinium Bromide (CPB) Stock Solution (1.0 mM):

• Weigh 38.4 mg of cetylpyridinium bromide monohydrate.

• Dissolve in 100 mL of deionized water.

• Mix thoroughly until completely dissolved.

• Store at room temperature.

3. Ammonia-Ammonium Chloride Buffer (pH 10.8):

• Prepare a solution of ammonium (B1175870) chloride (NH₄Cl) in deionized water.

• Add concentrated ammonia (B1221849) solution (NH₄OH) dropwise while monitoring the pH with a calibrated pH meter until a pH of 10.8 is reached.

• Store in a tightly sealed container at room temperature.

4. Working Chromogenic Reagent:

• On the day of the assay, prepare the working reagent by mixing the XO stock solution, CPB stock solution, and the ammonia-ammonium chloride buffer. The exact proportions may need optimization, but a starting point is to prepare a solution that is 0.06 mM in XO and 0.6 mM in CPB in the pH 10.8 buffer.[5]

5. Calcium Standard Stock Solution (1000 mg/L):

• Dissolve 2.497 g of anhydrous calcium carbonate (CaCO₃), primary standard grade, in a minimal amount of 1 M HCl.

• Once dissolved, dilute to 1 liter with deionized water in a volumetric flask.

• This stock solution is stable for several months when stored at 4°C.

6. Calcium Working Standards:

• Prepare a series of working standards by diluting the calcium standard stock solution with deionized water to achieve concentrations that span the expected range of the biological samples (e.g., 2.5, 5.0, 7.5, 10.0, 12.5, and 15.0 mg/dL for serum).

Sample Preparation

Serum and Plasma:

• Collect blood samples using standard procedures. For plasma, use heparin as the anticoagulant. Avoid using EDTA, oxalate, or citrate, as they chelate calcium.

• Separate serum or plasma from the blood cells by centrifugation.

• Samples can be analyzed directly or after dilution with deionized water if the calcium concentration is expected to be high. A 1:10 or 1:20 dilution is common.[6]

Urine:

• For a 24-hour urine collection, the entire volume should be mixed well before sampling.

• Urine samples may need to be acidified with 6 M HCl to a pH below 2 to dissolve any precipitated calcium salts.[7]

• Before the assay, the pH of the acidified urine sample should be adjusted to be within the optimal range of the assay, or the sample should be sufficiently diluted in the alkaline buffer. A dilution of 1:50 or 1:100 is often necessary.[6]

Assay Procedure (Manual Method)

• Set up: Label a series of test tubes for blanks, standards, and samples.

• Pipetting:

  • Blank: Add 2.0 mL of the working chromogenic reagent to a tube.

  • Standards: Add 20 µL of each calcium working standard to their respective tubes, followed by 2.0 mL of the working chromogenic reagent.

  • Samples: Add 20 µL of the prepared serum, plasma, or diluted urine sample to their respective tubes, followed by 2.0 mL of the working chromogenic reagent.

• Incubation: Mix the contents of each tube thoroughly and incubate at room temperature for 5-10 minutes to allow for color development.

• Measurement:

  • Set the spectrophotometer to a wavelength of 610 nm.

  • Zero the spectrophotometer using the blank solution.

  • Measure the absorbance of each standard and sample.

• Calculation:

  • Construct a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the calcium concentration of the samples from the standard curve.

  • Remember to multiply the result by the dilution factor used during sample preparation.

Potential Interferences and Mitigation

The xylenol orange method is subject to interference from other metal ions and substances present in biological fluids.

• Magnesium: Magnesium ions can also form a complex with xylenol orange, leading to an overestimation of the calcium concentration.[8] The stability of the magnesium-XO complex is lower than that of the calcium-XO complex.[8] In many clinical assays using other chromophores, 8-hydroxyquinoline (B1678124) is added to chelate magnesium and prevent its interference. While not explicitly detailed for the xylenol orange method in the provided search results, this is a common strategy in calcium assays.

• Phosphate (B84403): High concentrations of phosphate can interfere by precipitating calcium. In urine samples, acidification helps to dissolve calcium phosphate precipitates.[7]

• Proteins: Proteins in serum and plasma can bind calcium, making it unavailable for reaction with xylenol orange. Deproteinization with trichloroacetic acid (TCA) can be performed, but it adds an extra step to the procedure.[6] Alternatively, the use of surfactants like CPB in the reagent can help to release protein-bound calcium.

• Hemolysis, Icterus, and Lipemia: Grossly hemolyzed, icteric, or lipemic samples may interfere with the absorbance reading. A sample blank (sample mixed with buffer without the chromogen) can be used to correct for background absorbance.

Visualizations

Caption: Chemical reaction of calcium with xylenol orange.

Caption: Experimental workflow for calcium quantification.

References

• 1. Xylenol orange - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 5. Spectrophotometric determination of rare earth elements by flow injection analysis based on their reaction with xylenol orange and cetylpyridinium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. wwwn.cdc.gov [wwwn.cdc.gov]
• 8. A potentiometeric study of protonation and complex formation of xylenol orange with alkaline earth and aluminum ions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Xylenol Orange in Pharmaceutical Analysis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xylenol orange (XO) is a versatile triphenylmethane (B1682552) dye widely employed in pharmaceutical analysis. Its utility stems from its ability to form distinctly colored complexes with a variety of metal ions, making it an excellent indicator for complexometric titrations and a chromogenic reagent for spectrophotometric analysis.[1] In the pharmaceutical industry, precise and accurate quantification of metal ions is crucial for quality control, stability testing, and formulation development. Metal ions can be present as active pharmaceutical ingredients (APIs), excipients, or impurities, and their concentrations must be strictly monitored to ensure product safety and efficacy.

This document provides detailed application notes and protocols for the use of xylenol orange in the analysis of common metal ions found in pharmaceutical preparations, including zinc, iron, bismuth, and aluminum. The methodologies described are based on established analytical principles and validated procedures.

Principle of Xylenol Orange in Metal Ion Analysis

Xylenol orange is a metallochromic indicator that exhibits a color change upon binding to metal ions.[1] The free indicator has a yellow color in acidic solutions (pH < 6.3) and a red-purple color in less acidic or basic solutions.[1] When it forms a complex with a metal ion, the resulting solution is typically intensely colored, often red or violet.[1] This distinct color change serves as the basis for both titrimetric and spectrophotometric methods.

In complexometric titrations , xylenol orange is used to detect the endpoint. Initially, the metal ion in the sample is complexed with the indicator, imparting a specific color to the solution. As a titrant, such as ethylenediaminetetraacetic acid (EDTA), is added, it sequesters the metal ion from the indicator-metal complex. At the equivalence point, when all the metal ions have been complexed by the titrant, the indicator is released, resulting in a sharp color change to that of the free indicator.

In spectrophotometry , the intense color of the metal-xylenol orange complex is utilized for quantitative analysis. The absorbance of the complex is measured at its wavelength of maximum absorbance (λmax), which is directly proportional to the concentration of the metal ion in the sample, following the Beer-Lambert law.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the determination of various metal ions using xylenol orange-based methods in pharmaceutical analysis.

Table 1: Spectrophotometric Determination of Metal Ions with Xylenol Orange

Metal Ion	Pharmaceutical Matrix	Wavelength (λmax)	Linearity Range (µg/mL)	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)
Zinc (Zn²⁺)	Dietary Supplements	560 nm[2]	0.5 - 1.5[2]	1.1 x 10⁴ (for ternary complex)[3]	-	-
Iron (Fe³⁺)	Aqueous Solutions	560 nm[4]	Micromolar concentrations	14,500 - 20,100[4]	-	-
Bismuth (Bi³⁺)	Pharmaceutical Formulations	515 nm[5]	125.0 - 875.0 (as µg/L)[5]	-	7.0 (as µg/L)[5]	-

Table 2: Complexometric Titration of Metal Ions with Xylenol Orange Indicator

Metal Ion	Pharmaceutical Matrix	Titrant	pH	Endpoint Color Change	Accuracy/Precision
Aluminum (Al³⁺)	Antacids	EDTA (back-titration with Zn²⁺)	5.0-5.5	Yellow to Red-Violet	Good agreement with declared values[6][7]
Bismuth (Bi³⁺)	Stomach Relief Products	EDTA	~1.5-1.6	Red to Yellow	Precise for advanced students[7]
Zinc (Zn²⁺)	-	EDTA	5.0-6.0	Red-Violet to Yellow	-

Experimental Protocols

Spectrophotometric Determination of Zinc in Dietary Supplements

This protocol is adapted from a validated method for the determination of zinc in solid pharmaceutical dosage forms.[2]

a. Principle: Zinc ions form a stable ternary complex with xylenol orange and cetylpyridinium (B1207926) chloride in an acetate (B1210297) buffer at pH 5.5. The absorbance of the resulting colored complex is measured at 560 nm.[2]

b. Reagents and Solutions:

• Xylenol Orange (XO) Solution (0.05% w/v): Dissolve 50 mg of xylenol orange in 100 mL of deionized water.

• Cetylpyridinium Chloride (CPC) Solution (1.0 x 10⁻² M): Dissolve 0.358 g of cetylpyridinium chloride monohydrate in 100 mL of deionized water.

• Acetate Buffer (pH 5.5): Prepare by mixing appropriate volumes of 0.2 M acetic acid and 0.2 M sodium acetate. Adjust the pH to 5.5 using a pH meter.

• Standard Zinc Solution (1000 µg/mL): Use a commercially available certified standard or prepare by dissolving a known weight of zinc metal or a primary standard zinc salt in a minimal amount of dilute nitric acid and diluting to a known volume with deionized water.

• Working Standard Zinc Solutions: Prepare a series of working standards in the range of 0.5 to 2.0 µg/mL by diluting the standard zinc solution with deionized water.

c. Sample Preparation:

• Weigh and finely powder a representative number of tablets.

• Accurately weigh a portion of the powder equivalent to a known amount of zinc.

• Dissolve the sample in a suitable volume of 0.1 M hydrochloric acid with the aid of sonication.

• Filter the solution into a volumetric flask and dilute to the mark with deionized water to obtain a theoretical concentration within the linearity range.

d. Procedure:

• Pipette 1.0 mL of each working standard solution and the sample solution into separate 10 mL volumetric flasks.

• To each flask, add 2.0 mL of acetate buffer (pH 5.5).

• Add 1.0 mL of the xylenol orange solution.

• Add 2.0 mL of the cetylpyridinium chloride solution.

• Dilute to the mark with deionized water and mix well.

• Allow the solutions to stand for 10 minutes for complete color development.

• Measure the absorbance of each solution at 560 nm against a reagent blank prepared in the same manner without the zinc.

e. Calculation: Construct a calibration curve by plotting the absorbance of the standard solutions against their concentrations. Determine the concentration of zinc in the sample solution from the calibration curve and calculate the amount of zinc in the original pharmaceutical product.

Spectrophotometric Determination of Iron in Pharmaceutical Formulations

This protocol is based on the formation of the ferric-xylenol orange complex.[4][8]

a. Principle: Ferric ions (Fe³⁺) react with xylenol orange in an acidic medium to form a stable, colored complex. The absorbance of this complex is measured at its λmax of 560 nm.[4]

b. Reagents and Solutions:

• Xylenol Orange (XO) Solution (0.1 mM): Dissolve an appropriate amount of xylenol orange in deionized water.

• Sulfuric Acid (25 mM): Carefully add the required volume of concentrated sulfuric acid to deionized water.

• Standard Iron Solution (1000 µg/mL): Use a commercially available certified standard.

• Working Standard Iron Solutions: Prepare a series of working standards in the micromolar concentration range by diluting the standard iron solution with 25 mM sulfuric acid.

c. Sample Preparation (for a liquid formulation like syrup):

• Accurately measure a volume of the syrup and transfer it to a volumetric flask.

• Dilute with 25 mM sulfuric acid to a known volume to achieve a concentration within the analytical range.

• If the sample contains ferrous ions (Fe²⁺), they must be oxidized to ferric ions (Fe³⁺) by adding a few drops of a suitable oxidizing agent (e.g., dilute potassium permanganate (B83412) solution) until a faint persistent pink color is observed, followed by decolorization with a drop of dilute oxalic acid.

d. Procedure:

• Pipette a known volume of the standard and sample solutions into separate test tubes or cuvettes.

• Add a sufficient volume of the xylenol orange solution.

• Allow the reaction to proceed for at least 5 minutes for complete complex formation.[4]

• Measure the absorbance at 560 nm against a reagent blank.

e. Calculation: Calculate the concentration of iron in the sample using a calibration curve or by comparing the absorbance of the sample to that of a standard of known concentration.

Complexometric Titration of Aluminum in Antacid Tablets

This protocol describes a back-titration method for the determination of aluminum in antacid preparations.

a. Principle: An excess of a standard EDTA solution is added to the sample containing aluminum ions. The mixture is heated to ensure complete complexation of Al³⁺ with EDTA. The unreacted EDTA is then back-titrated with a standard zinc solution using xylenol orange as the indicator.

b. Reagents and Solutions:

• Standard EDTA Solution (0.05 M): Prepare and standardize against a primary standard.

• Standard Zinc Solution (0.05 M): Prepare and standardize.

• Xylenol Orange Indicator Solution (0.1% w/v): Dissolve 0.1 g of xylenol orange in 100 mL of deionized water.

• Hexamine Buffer (pH 5.0-5.5): Dissolve hexamine in water and adjust the pH with hydrochloric acid.

• Hydrochloric Acid (1 M): Prepare by diluting concentrated HCl.

c. Sample Preparation:

• Weigh and powder several antacid tablets.

• Accurately weigh a portion of the powder and dissolve it in a known volume of 1 M hydrochloric acid with gentle heating.

• Filter the solution to remove any insoluble excipients and dilute to a known volume with deionized water.

d. Procedure:

• Pipette an aliquot of the sample solution into a conical flask.

• Add a known excess volume of the standard 0.05 M EDTA solution.

• Adjust the pH to approximately 5.0 with the hexamine buffer.

• Gently boil the solution for a few minutes to ensure complete formation of the Al-EDTA complex.

• Cool the solution to room temperature.

• Add a few drops of the xylenol orange indicator solution. The solution should be yellow (color of excess EDTA and free indicator).

• Titrate the excess EDTA with the standard 0.05 M zinc solution until the color changes from yellow to a persistent red-violet.

e. Calculation: Calculate the amount of EDTA that reacted with the aluminum and subsequently the concentration of aluminum in the antacid sample.

Spectrophotometric Determination of Bismuth in Pharmaceutical Preparations

This protocol is suitable for the quantification of bismuth in pharmaceutical formulations.

a. Principle: Bismuth ions (Bi³⁺) form a colored complex with xylenol orange in an acidic medium. The absorbance of this complex is measured at approximately 515 nm.[5]

b. Reagents and Solutions:

• Xylenol Orange (XO) Solution: Prepare a suitable concentration in deionized water.

• Nitric Acid (0.1 M): Prepare by diluting concentrated nitric acid.

• Standard Bismuth Solution (1000 µg/mL): Use a commercially available certified standard.

• Working Standard Bismuth Solutions: Prepare a series of working standards in the desired concentration range (e.g., 0.1-1.0 µg/mL) by diluting the standard bismuth solution with 0.1 M nitric acid.

c. Sample Preparation:

• For solid dosage forms, weigh and powder the tablets.

• Dissolve a known weight of the powder in 0.1 M nitric acid.

• Filter and dilute to a known volume with 0.1 M nitric acid to bring the bismuth concentration into the linear range.

d. Procedure:

• Pipette aliquots of the standard and sample solutions into separate volumetric flasks.

• Add the xylenol orange solution to each flask.

• Dilute to volume with 0.1 M nitric acid and mix well.

• Allow for color development as specified in the validated method.

• Measure the absorbance at 515 nm against a reagent blank.[5]

e. Calculation: Determine the bismuth concentration in the sample from a calibration curve.

Visualizations

References

• 1. re.public.polimi.it [re.public.polimi.it]
• 2. mdpi.com [mdpi.com]
• 3. Use of xylenol orange and cetylpyridinium chloride in rapid spectrophotometric determination of zinc in pharmaceutical products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of iron in solutions with the ferric-xylenol orange complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nathan.instras.com [nathan.instras.com]
• 6. scribd.com [scribd.com]
• 7. glaserr.missouri.edu [glaserr.missouri.edu]
• 8. jcsp.org.pk [jcsp.org.pk]

Application Notes and Protocols for Histochemical Staining of Bone Tissue with Xylenol Orange

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xylenol orange is a tetrasodium (B8768297) salt that acts as a fluorochrome, binding irreversibly to newly mineralized bone tissue.[1] This characteristic makes it an invaluable tool in bone biology research for the dynamic assessment of bone formation. When administered in vivo, xylenol orange incorporates into sites of active mineralization. Subsequent analysis of undecalcified bone sections under fluorescent light allows for the visualization and quantification of new bone formation over a specific period.[1] Its distinct orange fluorescence allows it to be used in polychrome sequential labeling protocols, often in combination with other fluorochromes like calcein (B42510) (green) and tetracyclines (yellow), to delineate different time points of bone deposition.[2]

These application notes provide detailed protocols for the use of xylenol orange in both in vivo and in vitro settings, methods for quantitative analysis of bone formation, and an overview of key signaling pathways involved in bone regeneration that are often studied in conjunction with this technique.

Principle of Xylenol Orange Staining

Xylenol orange chelates with calcium ions on the surface of hydroxyapatite (B223615) crystals, the primary mineral component of bone. This binding is stable and remains localized to the bone that was being formed at the time of administration. When viewed under fluorescence microscopy with an appropriate filter set (excitation wavelength ~546 nm, emission wavelength ~580 nm), the incorporated xylenol orange emits a bright orange color.[3] By administering xylenol orange at defined time points, researchers can create fluorescent labels within the bone, which serve as temporal markers of mineralization.

Experimental Protocols

In Vivo Labeling of Bone Formation

This protocol is designed for animal models to assess dynamic bone formation.

Materials:

• Xylenol orange powder

• Sterile, pyrogen-free water or physiological saline

• 0.22 µm syringe filter

• Syringes and needles for injection

Procedure:

• Preparation of Xylenol Orange Solution:

  • Dissolve xylenol orange in sterile water or saline to a final concentration of 3% (w/v).[1]

  • Adjust the pH of the solution to 7.4 using sodium hydroxide (B78521) or hydrochloric acid.

  • Sterilize the solution by passing it through a 0.22 µm syringe filter.

  • Prepare fresh or store protected from light at 4°C for a limited time.

• Administration:

  • Administer the xylenol orange solution to the animal via intraperitoneal (IP) or subcutaneous (SC) injection.

  • A commonly used dosage is 90 mg/kg of body weight.[1][4]

  • For sequential labeling, other fluorochromes such as calcein (10-20 mg/kg) can be administered at different time points. A typical schedule involves a 7-10 day interval between injections to allow for sufficient separation of the fluorescent labels.

• Tissue Harvesting and Processing:

  • At the end of the experimental period, euthanize the animals and harvest the bones of interest.

  • Fix the bones in 70% ethanol (B145695) or 10% neutral buffered formalin. Protect the samples from light to prevent fading of the fluorochrome.

  • Process the bones for undecalcified sectioning by embedding in a hard resin such as methyl methacrylate (B99206) (MMA).[5][6][7][8]

• Undecalcified Bone Sectioning:

  • Cut thick sections (50-100 µm) for fluorochrome analysis using a microtome or a grinding system.

  • Mount the sections on glass slides.

• Fluorescence Microscopy:

  • Visualize the sections using a fluorescence microscope equipped with a filter set appropriate for xylenol orange (e.g., excitation filter: 540-580 nm; emission filter: >610 nm).

  • Capture images for quantitative analysis.

In Vitro Mineralization Assay

This protocol is for assessing mineralization in osteogenic cell cultures.

Materials:

• Xylenol orange powder

• Sterile, deionized water

• Osteogenic cell culture medium

• Fluorescence microscope

Procedure:

• Preparation of Staining Solution:

  • Prepare a stock solution of xylenol orange in deionized water.

  • Dilute the stock solution in the cell culture medium to a final concentration of 20 µM.

• Staining:

  • During the course of the osteogenic differentiation, add the xylenol orange-containing medium to the cell cultures.

  • Incubate for a defined period (e.g., 24-48 hours) to label the newly formed mineralized nodules.

• Imaging:

  • Wash the cells with phosphate-buffered saline (PBS) to remove excess stain.

  • Visualize the mineralized nodules directly in the culture plate or on a coverslip using a fluorescence microscope with the appropriate filter set.

Data Presentation and Quantitative Analysis

Dynamic histomorphometry is used to quantify bone formation from fluorochrome-labeled sections. The primary parameters calculated are the Mineral Apposition Rate (MAR) and the Bone Formation Rate (BFR).

Mineral Apposition Rate (MAR): The rate at which new bone is deposited on a mineralizing surface. It is calculated by measuring the distance between two sequential fluorescent labels and dividing by the time interval between their administration.

• Formula: MAR (µm/day) = Inter-label width (µm) / Time between labels (days)

Bone Formation Rate (BFR): The volume of new bone formed per unit of existing bone surface over a specific time.

• Formula: BFR (µm³/µm²/year) = MAR (µm/day) x Mineralizing Surface/Bone Surface (MS/BS) x 365

Example of Quantitative Data:

The following table summarizes hypothetical data from a study investigating the effect of a novel therapeutic agent on bone formation in a preclinical model.

Treatment Group	Mineral Apposition Rate (MAR) (µm/day)	Mineralizing Surface/Bone Surface (MS/BS) (%)	Bone Formation Rate/Bone Surface (BFR/BS) (µm³/µm²/year)
Vehicle Control	1.5 ± 0.3	10.2 ± 2.1	55.8 ± 11.5
Therapeutic A	2.8 ± 0.5	18.5 ± 3.4	189.4 ± 34.7*
Therapeutic B	1.7 ± 0.4	11.1 ± 2.5	68.9 ± 16.5

Data are presented as mean ± standard deviation. *p < 0.05 compared to Vehicle Control.

Visualizations

Experimental Workflow

Caption: Experimental workflows for in vivo and in vitro xylenol orange staining.

Signaling Pathways in Bone Formation

The formation of new bone, which is visualized by xylenol orange staining, is regulated by complex signaling pathways. The Wnt and Bone Morphogenetic Protein (BMP) signaling pathways are two of the most critical pathways in osteoblast differentiation and function.

Wnt Signaling Pathway:

Caption: Canonical Wnt signaling pathway in osteoblast differentiation.

BMP Signaling Pathway:

Caption: BMP signaling pathway leading to bone formation.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
No or Weak Fluorescent Signal	- Incorrect filter set on the microscope.- Fading of the fluorochrome due to light exposure.- Insufficient dose of xylenol orange.- Inadequate mineralization in the model.	- Ensure the microscope is equipped with the correct excitation and emission filters for xylenol orange.- Protect all solutions and tissue samples from light at all stages.- Verify the correct dosage was administered and that the solution was properly prepared.- Confirm the presence of mineralization using other methods (e.g., von Kossa staining).
Diffuse or Non-specific Staining	- Autofluorescence of the bone tissue.- High background staining.	- Use appropriate controls (unstained sections) to assess autofluorescence.- Ensure thorough washing steps to remove any unbound fluorochrome.- Consider using spectral imaging and linear unmixing to separate specific signals from autofluorescence.
Overlapping Fluorescent Labels	- Insufficient time interval between the administration of different fluorochromes.	- Increase the time between injections to allow for clear separation of the labels. The optimal interval depends on the age and species of the animal.
Poor Quality of Undecalcified Sections	- Incomplete infiltration of the embedding medium.- Incorrect orientation of the sample during embedding.- Issues with the microtome or cutting blade.	- Ensure complete dehydration and clearing of the tissue before embedding.- Carefully orient the specimen in the embedding mold to obtain the desired sectioning plane.- Use a sharp, heavy-duty microtome blade suitable for cutting hard tissues.

References

• 1. researchgate.net [researchgate.net]
• 2. An Optimized Methyl Methacrylate Embedding Protocol for Undecalcified Bone Histology Applications in Skeletal Biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Methylmethacrylate Embedding (MMA) | Orthopædics & Rehabilitation [medicine.yale.edu]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. med.upenn.edu [med.upenn.edu]

Application Notes and Protocols: Back Titration of Nickel with EDTA using Xylenol Orange Indicator

Introduction

Nickel ions (Ni²⁺) form a stable complex with ethylenediaminetetraacetic acid (EDTA). However, the direct titration of nickel with EDTA is often slow, leading to an indistinct endpoint. To overcome this, a back titration method is employed. In this method, a known excess of a standardized EDTA solution is added to the nickel sample. The solution is buffered to a specific pH, and the unreacted EDTA is then titrated with a standardized solution of a second metal ion, such as zinc (Zn²⁺) or lead (Pb²⁺). This application note provides a detailed protocol for the determination of nickel concentration using a back titration with a standard zinc sulfate (B86663) solution and Xylenol orange as the indicator.

Xylenol orange is a metallochromic indicator that forms a red complex with metal ions like zinc. In its free form, at the appropriate pH, it is yellow. During the back titration, the zinc solution reacts with the excess EDTA. At the endpoint, once all the free EDTA has been consumed, the first excess of zinc ions complexes with the Xylenol orange indicator, causing a sharp color change from yellow to red.

Principle of the Method

The determination of nickel concentration by back titration involves two key chemical reactions:

• Complexation of Nickel with Excess EDTA: A known excess amount of EDTA is added to the nickel sample solution. The nickel ions react with EDTA to form a stable Ni-EDTA complex.

  Ni²⁺ + EDTA⁴⁻ → [Ni(EDTA)]²⁻

• Back Titration of Excess EDTA with Standard Zinc Solution: The remaining, unreacted EDTA is then titrated with a standard solution of zinc sulfate.

  Zn²⁺ + EDTA⁴⁻ → [Zn(EDTA)]²⁻

The endpoint of the titration is detected using Xylenol orange indicator. Before the endpoint, the solution is yellow, the color of the free indicator at pH 5.5. Once all the excess EDTA has reacted with the zinc titrant, the first drop of excess Zn²⁺ forms a red-colored complex with the indicator, signaling the endpoint.

The amount of nickel in the sample is calculated by subtracting the amount of EDTA that reacted with the zinc solution from the total amount of EDTA initially added.

Reagents and Solutions

Reagent and Solution Preparation

Reagent/Solution	Molarity/Concentration	Preparation Instructions
Standard Nickel(II) Sulfate Solution	~0.05 M	Accurately weigh approximately 3.27 g of NiSO₄·6H₂O and dissolve it in deionized water in a 250 mL volumetric flask. Dilute to the mark with deionized water and mix thoroughly. The exact concentration will be determined by this titration method.
Standard EDTA Solution	0.05 M	Dissolve 18.61 g of disodium (B8443419) EDTA dihydrate (Na₂H₂EDTA·2H₂O) in deionized water in a 1000 mL volumetric flask.[1][2][3] Dilute to the mark and mix well. Standardize this solution against a primary standard zinc solution.
Standard Zinc Sulfate Solution	0.05 M	Accurately weigh approximately 14.4 g of zinc sulfate heptahydrate (ZnSO₄·7H₂O) and dissolve it in deionized water in a 1000 mL volumetric flask.[4] Dilute to the mark and mix thoroughly. Standardize this solution against the standard EDTA solution.
Xylenol Orange Indicator Solution	0.1% (w/v)	Dissolve 0.1 g of Xylenol orange tetrasodium (B8768297) salt in 100 mL of deionized water.[5] The solution should be stored in a dark bottle.
Acetate (B1210297) Buffer	pH 5.5	Prepare by mixing solutions of 0.1 M acetic acid and 0.1 M sodium acetate.[6][7] A common method is to start with 0.1 M sodium acetate solution and add 0.1 M acetic acid until the desired pH of 5.5 is reached, monitoring with a calibrated pH meter.[8]

Experimental Protocol

Standardization of 0.05 M EDTA Solution

• Pipette 25.00 mL of the standard 0.05 M zinc sulfate solution into a 250 mL Erlenmeyer flask.

• Add 50 mL of deionized water.

• Add 5 mL of acetate buffer (pH 5.5).

• Add 2-3 drops of Xylenol orange indicator solution. The solution will turn red.

• Titrate with the prepared EDTA solution from a burette until the color changes from red to a clear yellow.

• Record the volume of EDTA solution used.

• Repeat the titration two more times and calculate the average molarity of the EDTA solution.

Back Titration of Nickel

• Pipette 25.00 mL of the nickel sulfate solution into a 250 mL Erlenmeyer flask.

• Using a pipette, add exactly 50.00 mL of the standardized 0.05 M EDTA solution to the flask.

• Add 5 mL of acetate buffer (pH 5.5) to the solution.

• Add 2-3 drops of Xylenol orange indicator solution. The solution should be yellow, indicating an excess of EDTA.

• Titrate the excess EDTA with the standardized 0.05 M zinc sulfate solution from a burette.

• The endpoint is reached when the color of the solution sharply changes from yellow to red.[9]

• Record the volume of the zinc sulfate solution used.

• Repeat the procedure for two more aliquots of the nickel solution.

Data Presentation

Standardization of EDTA Solution

Trial	Volume of Zinc Sulfate (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of EDTA (mL)	Molarity of EDTA (M)
1	25.00
2	25.00
3	25.00
Average

Determination of Nickel Concentration

Trial	Volume of Nickel Solution (mL)	Volume of EDTA Added (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of Zinc Sulfate (mL)	Molarity of Nickel (M)
1	25.00	50.00
2	25.00	50.00
3	25.00	50.00
Average

Calculations

• Molarity of EDTA Solution:

  • Moles of Zn²⁺ = Molarity of ZnSO₄ × Volume of ZnSO₄ (L)

  • At the equivalence point, Moles of EDTA = Moles of Zn²⁺

  • Molarity of EDTA = Moles of EDTA / Volume of EDTA (L)

• Molarity of Nickel Solution:

  • Total moles of EDTA added = Molarity of EDTA × Volume of EDTA added (L)

  • Moles of excess EDTA = Molarity of ZnSO₄ × Volume of ZnSO₄ used for back titration (L)

  • Moles of EDTA reacted with Ni²⁺ = Total moles of EDTA added - Moles of excess EDTA

  • Since the stoichiometry of the Ni-EDTA reaction is 1:1, Moles of Ni²⁺ = Moles of EDTA reacted with Ni²⁺

  • Molarity of Ni²⁺ = Moles of Ni²⁺ / Volume of Nickel solution (L)

Visualizations

Caption: Experimental workflow for the back titration of nickel.

Caption: Chemical reactions in the back titration of nickel.

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including safety glasses and gloves, when handling all chemicals.

• Nickel sulfate is a suspected carcinogen and should be handled with care in a well-ventilated area or fume hood.

• Dispose of all chemical waste according to institutional guidelines.

References

• 1. pharmaguddu.com [pharmaguddu.com]
• 2. pharmabeginers.com [pharmabeginers.com]
• 3. pharmadekho.com [pharmadekho.com]
• 4. pharmaupdater.com [pharmaupdater.com]
• 5. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. Acetate Buffer [protocols.io]
• 8. quora.com [quora.com]
• 9. pharmapath.in [pharmapath.in]

Application Notes and Protocols: Xylenol Orange for Assessing Water Hardness by EDTA Titration

Version: 1.0

Introduction

Water hardness is a critical quality parameter, primarily attributed to the presence of dissolved divalent cations, predominantly calcium (Ca²⁺) and magnesium (Mg²⁺). The determination of water hardness is essential in various fields, including environmental monitoring, industrial processes, and pharmaceutical manufacturing. Complexometric titration with ethylenediaminetetraacetic acid (EDTA) is a standard and reliable method for quantifying water hardness.[1][2] EDTA, a hexadentate ligand, forms stable, water-soluble complexes with Ca²⁺ and Mg²⁺ ions.[3][4]

The endpoint of the titration is visualized using a metallochromic indicator, which changes color upon complexation with metal ions. Xylenol Orange is a versatile indicator for the EDTA titration of various metal ions and is particularly useful in acidic to slightly acidic conditions.[5][6][7] In the context of water hardness determination, it provides a distinct color change from red or pink-violet (when complexed with metal ions) to yellow (in its free, uncomplexed form) at the endpoint.[6][7][8] This application note provides a detailed protocol for the determination of total water hardness using EDTA titration with Xylenol Orange as the indicator.

Principle of the Method

The determination of total water hardness using EDTA involves the titration of a water sample with a standardized EDTA solution. Xylenol Orange is added to the sample, forming a colored complex with the free Ca²⁺ and Mg²⁺ ions present in the water, typically imparting a red or pinkish hue to the solution.[8][9]

During the titration, EDTA is gradually added. EDTA has a higher affinity for Ca²⁺ and Mg²⁺ ions than Xylenol Orange.[9] Consequently, EDTA first complexes with the free metal ions in the solution. Once all the free metal ions are chelated by EDTA, the EDTA then displaces the metal ions from the Xylenol Orange-metal complex. This releases the free indicator into the solution, causing a sharp color change from red/pink-violet to yellow, which signals the endpoint of the titration.[5][7][8] The volume of EDTA consumed is directly proportional to the total concentration of calcium and magnesium ions in the water sample. The reaction is pH-dependent, and for Xylenol Orange, the titration is typically carried out in a solution buffered to a pH between 5 and 6 to ensure a sharp endpoint.[5][9]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Disodium (B8443419) EDTA (Na₂H₂Y·2H₂O)	Analytical Reagent	Standard Chemical Supplier	Primary standard for preparing 0.01 M solution.
Xylenol Orange Indicator	Analytical Reagent	Standard Chemical Supplier	Can be prepared as a solution or used as a solid mixture.[5][10]
Hexamethylenetetramine (Hexamine)	Analytical Reagent	Standard Chemical Supplier	Used as a buffer to maintain pH around 6.[5]
Hydrochloric Acid (HCl)	Concentrated, Analytical Reagent	Standard Chemical Supplier	For pH adjustment.
Sodium Hydroxide (NaOH)	Analytical Reagent	Standard Chemical Supplier	For pH adjustment.
Calcium Carbonate (CaCO₃)	Primary Standard	Standard Chemical Supplier	For standardization of EDTA solution.
Deionized Water	High Purity	Laboratory Supply	For preparation of all solutions.
Volumetric flasks (100 mL, 1000 mL)	Class A	Laboratory Glassware Supplier
Burette (50 mL)	Class A	Laboratory Glassware Supplier
Pipettes (25 mL, 50 mL)	Class A	Laboratory Glassware Supplier
Conical flasks (250 mL)	Laboratory Glassware Supplier
Magnetic stirrer and stir bar	Laboratory Equipment Supplier	Optional, for consistent mixing.
pH meter	Laboratory Equipment Supplier	For accurate pH adjustment.

Experimental Protocols

• 0.01 M EDTA Standard Solution: Accurately weigh approximately 3.723 g of disodium EDTA dihydrate (dried at 80°C for 2 hours) and dissolve it in deionized water in a 1000 mL volumetric flask.[11] Make up to the mark with deionized water and mix thoroughly. Store in a polyethylene (B3416737) bottle.[12]

• Xylenol Orange Indicator Solution (0.1% w/v): Dissolve 0.1 g of Xylenol Orange powder in 100 mL of deionized water.[8][10] If necessary, filter the solution.

• Xylenol Orange Indicator Mixture (Solid): Triturate 1 part of Xylenol Orange with 99 parts of potassium nitrate.[10]

• Buffer Solution (pH 6.0): Use a solution of hexamethylenetetramine (hexamine) and adjust the pH to approximately 6.0 using HCl or NaOH.

• Accurately weigh about 0.25 g of primary standard calcium carbonate (dried at 110°C for 2 hours) into a 250 mL conical flask.

• Add a minimum amount of 1 M HCl dropwise to dissolve the CaCO₃ completely.

• Add approximately 100 mL of deionized water.

• Add a few drops of the Xylenol Orange indicator solution or a small amount of the solid indicator mixture. The solution will turn red/pink.

• Add hexamine buffer to adjust the pH to approximately 6.0.

• Titrate with the prepared 0.01 M EDTA solution until the color changes from red/pink to a clear yellow.

• Record the volume of EDTA used.

• Repeat the titration at least three times and calculate the average molarity of the EDTA solution.

Calculation of EDTA Molarity:

Molarity of EDTA (M) = (Weight of CaCO₃ (g) / Molar mass of CaCO₃ (100.09 g/mol )) / Volume of EDTA used (L)

• Pipette a known volume (e.g., 50 mL or 100 mL) of the water sample into a 250 mL conical flask.

• Add a few drops of dilute HCl to acidify the sample slightly.

• Gently boil for a few minutes to expel dissolved carbon dioxide.

• Cool the flask to room temperature.

• Add hexamine buffer to adjust the pH of the solution to approximately 6.0.

• Add 3-4 drops of Xylenol Orange indicator solution or a small amount of the solid indicator mixture. The solution should turn a red/pink color if hardness is present.

• Titrate with the standardized 0.01 M EDTA solution from a burette with constant swirling until the color changes sharply from red/pink to yellow.[7][8]

• Record the volume of EDTA consumed.

• Perform a blank titration using deionized water and subtract the blank volume from the sample titration volume.

• Repeat the titration with two more aliquots of the water sample to ensure reproducibility.

Data Presentation

The results of the titration should be recorded systematically to ensure accurate calculation of water hardness.

Table 1: Standardization of 0.01 M EDTA Solution

Trial	Weight of CaCO₃ (g)	Final Burette Reading (mL)	Initial Burette Reading (mL)	Volume of EDTA Used (mL)	Calculated Molarity of EDTA (M)
1
2
3
Average

Table 2: Determination of Total Water Hardness

Trial	Volume of Water Sample (mL)	Final Burette Reading (mL)	Initial Burette Reading (mL)	Volume of EDTA Used (mL)
1
2
3
Average

Calculation of Total Water Hardness:

Total Hardness (as mg/L CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

• V_EDTA = Volume of EDTA used for the sample (L)

• M_EDTA = Molarity of the EDTA solution (mol/L)

• 100.09 = Molar mass of CaCO₃ ( g/mol )

• V_sample = Volume of the water sample (L)

Visualizations

Caption: Experimental workflow for water hardness determination.

Caption: Chemical principle of Xylenol Orange in EDTA titration.

Interferences and Limitations

• pH Control: The pH of the titration medium is crucial. For Xylenol Orange, a pH around 6 is optimal for a sharp color change.[5] At higher pH values, the color change may be less distinct.[9]

• Metal Ion Interference: Other metal ions such as copper, iron, and aluminum can also form complexes with EDTA and may interfere with the titration.[5] Masking agents may be required if these ions are present in significant concentrations.

• Organic Matter: High levels of dissolved or particulate organic matter can interfere by complexing with Ca²⁺ and Mg²⁺, leading to an underestimation of water hardness.[13]

• Slow Reaction: The reaction between EDTA and the metal-indicator complex can be slow near the endpoint. It is advisable to add the titrant slowly and with continuous stirring.

Troubleshooting

Problem	Possible Cause	Solution
Faint or indistinct endpoint	Incorrect pH.	Check and adjust the pH of the sample to approximately 6.0 using a pH meter before adding the indicator.
Indicator has degraded.	Prepare a fresh indicator solution.
Color change is gradual, not sharp	Presence of interfering ions.	Use appropriate masking agents to eliminate the effect of interfering ions.
Titration performed too quickly.	Add the EDTA solution dropwise near the expected endpoint with constant stirring.
Results are not reproducible	Inconsistent sample volume.	Use calibrated Class A pipettes for measuring the water sample.
Inaccurate reading of the burette.	Ensure the burette is read at eye level and that there are no air bubbles in the tip.
Initial red/pink color does not form	No hardness in the water sample.	The water is very soft. Consider using a larger sample volume.
pH is too low.	Ensure the pH is correctly buffered to the optimal range for the indicator.

References

• 1. mlsu.ac.in [mlsu.ac.in]
• 2. mccord.cm.utexas.edu [mccord.cm.utexas.edu]
• 3. www1.udel.edu [www1.udel.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. digicollections.net [digicollections.net]
• 6. Xylenol orange - Wikipedia [en.wikipedia.org]
• 7. nbinno.com [nbinno.com]
• 8. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
• 9. csun.edu [csun.edu]
• 10. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 11. bspublications.net [bspublications.net]
• 12. studylib.net [studylib.net]
• 13. researchgate.net [researchgate.net]

Ferrous Oxidation-Xylenol Orange (FOX) Assay for Lipid Hydroperoxides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Ferrous Oxidation-Xylenol Orange (FOX) assay is a sensitive and widely used spectrophotometric method for the quantification of lipid hydroperoxides, which are primary products of lipid peroxidation and key indicators of oxidative stress.[1][2] This assay is valued for its simplicity, cost-effectiveness, and applicability to a variety of biological samples, including plant tissues, animal tissues, and lipoproteins.[2][3][4] The FOX assay is based on the principle of the rapid oxidation of ferrous ions (Fe²⁺) to ferric ions (Fe³⁺) by hydroperoxides in an acidic medium. The resulting ferric ions then form a colored complex with the xylenol orange dye, which can be measured spectrophotometrically at a wavelength of approximately 560 nm.[1][2][3] The intensity of the color is directly proportional to the amount of lipid hydroperoxide present in the sample.

There are two main versions of the assay, FOX1 and FOX2. The FOX1 assay is noted for its higher sensitivity, while the FOX2 assay is often preferred for its specificity, particularly when analyzing complex biological samples, due to the inclusion of butylated hydroxytoluene (BHT) to prevent artefactual lipid peroxidation during the assay.[5] This document provides detailed protocols for both FOX1 and FOX2 assays, along with quantitative data and visual diagrams to facilitate their application in a research setting.

Principle of the FOX Assay

The chemical principle of the FOX assay is a straightforward two-step process. In the first step, lipid hydroperoxides (LOOH) oxidize ferrous ions (Fe²⁺) to ferric ions (Fe³⁺) under acidic conditions. In the second step, the newly formed ferric ions bind with xylenol orange to produce a stable colored complex that absorbs light at 560 nm.

Caption: Chemical principle of the FOX assay.

Quantitative Data Summary

The following table summarizes the typical reagent concentrations for the FOX1 and FOX2 assay working solutions. It is important to note that these concentrations may be adjusted based on the specific application and sample type.

Reagent	FOX1 Assay (Modified)[6]	FOX2 Assay[1][7]	Purpose
Ferrous Ammonium (B1175870) Sulfate (B86663)	250 µM	250 µM	Provides Fe²⁺ ions for oxidation by hydroperoxides.
Xylenol Orange	100 µM	100 µM	Forms a colored complex with Fe³⁺ ions for spectrophotometric detection.
Sulfuric Acid	25 mM	25 mM	Creates the acidic environment required for the reaction.
Sorbitol	100 mM	Not typically used	Enhances the sensitivity of the assay.[8]
Butylated Hydroxytoluene (BHT)	4 mM	4 mM	An antioxidant that prevents further lipid peroxidation during the assay.[5]
Methanol (B129727)	90% (v/v)	90% (v/v)	Solvent for the reagents.

Experimental Protocols

Reagent Preparation

1. Ferrous Ammonium Sulfate Stock Solution (25 mM):

• Dissolve 0.98 g of ammonium ferrous sulfate hexahydrate in 100 mL of 2.5 M sulfuric acid.

• This solution is stable for up to three weeks when stored at 4°C.[9]

2. Xylenol Orange Stock Solution (125 µM in 100 mM Sorbitol - for FOX1):

• Dissolve 1.82 g of sorbitol and 8.5 mg of xylenol orange in 100 mL of distilled water.

• This solution is stable for about one week when stored at 4°C.[9]

3. Xylenol Orange Stock Solution (100 µM - for FOX2):

• Prepare a 1 mM stock solution by dissolving xylenol orange in deionized water. This should be prepared fresh.[10]

4. Butylated Hydroxytoluene (BHT) Stock Solution (4 mM):

• Prepare a stock solution of BHT in methanol.

5. Triphenylphosphine (B44618) (TPP) Solution (10 mM):

• Dissolve triphenylphosphine in methanol to a final concentration of 10 mM. This solution is used to differentiate lipid hydroperoxides from other interfering substances.[5][7]

FOX1 Assay Protocol (Modified)

The FOX1 assay is highly sensitive and is particularly suitable for samples with low levels of hydroperoxides.[6]

1. Preparation of FOX1 Reagent:

• Prepare the FOX1 reagent fresh daily by mixing 1 volume of the 25 mM ferrous ammonium sulfate stock solution with 100 volumes of the 125 µM xylenol orange/100 mM sorbitol solution.[9]

2. Assay Procedure:

• Add 200 µL of the sample to a test tube.

• Add 1.8 mL of the freshly prepared FOX1 reagent.

• Vortex the mixture and incubate at room temperature for 30 minutes.

• Measure the absorbance at 560 nm against a reagent blank.

FOX2 Assay Protocol

The FOX2 assay includes BHT to prevent the generation of new hydroperoxides during the assay, making it suitable for complex biological samples.[5]

1. Preparation of FOX2 Reagent:

• For 10 mL of FOX2 reagent, mix:

  • 9 mL of 90% methanol (v/v)

  • 1 mL of 250 mM sulfuric acid

  • 8.8 mg of BHT (to a final concentration of 4 mM)

  • 9.8 mg of ferrous ammonium sulfate hexahydrate (to a final concentration of 250 µM)

  • 7.6 mg of xylenol orange (to a final concentration of 100 µM)

• The iron and xylenol orange should be added just before use.[7]

2. Assay Procedure:

• For the determination of lipid hydroperoxides, two sets of samples are typically prepared: one with and one without triphenylphosphine (TPP). TPP reduces lipid hydroperoxides, and the difference in absorbance between the two samples represents the true lipid hydroperoxide content.[5][7]

• To one set of sample aliquots (e.g., 100 µL), add 100 µL of 10 mM TPP in methanol. To the other set, add 100 µL of methanol.

• Incubate both sets at room temperature for 30 minutes to allow for the reduction of hydroperoxides by TPP.[7]

• Add 2 mL of the FOX2 reagent to each sample.

• Incubate for a defined period, typically 10-30 minutes, at room temperature.

• Measure the absorbance at 560 nm.

• The lipid hydroperoxide concentration is calculated from the difference in absorbance between the samples without TPP and the samples with TPP.

Experimental Workflow

The following diagram illustrates the general experimental workflow for the FOX assay, including the optional TPP treatment for enhanced specificity.

References

• 1. Quantification of Hydroperoxides in Oils and Fats, Oil-in-Water Emulsions, and Food Products by Ferrous Oxidation–Xylenol Orange Method | Springer Nature Experiments [experiments.springernature.com]
• 2. Ferrous ion oxidation in the presence of xylenol orange for detection of lipid hydroperoxide in low density lipoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FOX reagent - Wikipedia [en.wikipedia.org]
• 4. Lipid hydroperoxide determination in dark chicken meat through a ferrous oxidation-xylenol orange method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Measurement of plasma hydroperoxide concentration by FOX-1 assay in conjunction with triphenylphosphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. rjptonline.org [rjptonline.org]
• 10. kenstoreylab.com [kenstoreylab.com]

Application Notes and Protocols: Xylenol Orange in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dye-sensitized solar cells (DSSCs) have garnered significant attention as a promising alternative to conventional silicon-based solar cells due to their low cost, ease of fabrication, and respectable power conversion efficiencies. The sensitizer (B1316253), a dye molecule adsorbed onto a wide-bandgap semiconductor, is the heart of the DSSC, responsible for harvesting light and initiating the process of converting solar energy into electrical energy. Organic dyes, in particular, are an area of active research due to their high molar extinction coefficients, tunable photophysical and electrochemical properties, and the abundance of raw materials.

Xylenol orange, a common metal indicator, possesses a molecular structure with multiple chromophoric and anchoring groups, suggesting its potential as a photosensitizer in DSSCs. This document provides an overview of the application of Xylenol Orange in DSSCs, including proposed experimental protocols for fabrication and characterization, based on established methodologies for similar organic dyes.

Principle of Operation

The operation of a dye-sensitized solar cell can be summarized in the following steps:

• Light Absorption: A photon of light is absorbed by the Xylenol Orange dye molecule adsorbed on the surface of a mesoporous titanium dioxide (TiO₂) layer, exciting an electron from its highest occupied molecular orbital (HOMO) to its lowest unoccupied molecular orbital (LUMO).

• Electron Injection: The excited electron is injected into the conduction band of the TiO₂ semiconductor. This process is energetically favorable if the LUMO level of the dye is higher than the conduction band edge of the TiO₂.

• Electron Transport: The injected electron percolates through the network of TiO₂ nanoparticles to the transparent conductive oxide (TCO) coated glass substrate (the anode).

• External Circuit: The electron travels through an external circuit, generating an electrical current, to the counter electrode.

• Dye Regeneration: The oxidized Xylenol Orange molecule is regenerated by accepting an electron from a redox mediator, typically an iodide/triiodide (I⁻/I₃⁻) couple, in the electrolyte solution.

• Electrolyte Regeneration: The oxidized redox mediator diffuses to the counter electrode, where it is reduced back to its original state by the electrons from the external circuit, thus completing the cycle.

Proposed Signaling Pathway and Experimental Workflow

To visualize the operational principle and the fabrication process, the following diagrams are provided.

DSSC Electron Transfer Mechanism

DSSC Fabrication Workflow

Quantitative Data (Hypothetical)

The following table summarizes the expected, hypothetical performance parameters of a DSSC sensitized with Xylenol Orange under standard test conditions (AM 1.5G irradiation, 100 mW/cm²). These values are based on typical results for moderately efficient organic dye-sensitized solar cells.

Parameter	Symbol	Hypothetical Value
Open-Circuit Voltage	Voc	0.55 - 0.65 V
Short-Circuit Current Density	Jsc	5.0 - 10.0 mA/cm²
Fill Factor	FF	0.60 - 0.70
Power Conversion Efficiency	η (%)	2.0 - 4.5 %

Experimental Protocols

Materials and Reagents

• Substrates: Fluorine-doped Tin Oxide (FTO) coated glass

• Photoanode: Titanium dioxide (TiO₂) paste (e.g., Degussa P25)

• Sensitizer: Xylenol orange powder

• Solvent for Dye: Anhydrous ethanol (B145695) or a mixture of acetonitrile (B52724) and tert-butanol (B103910) (1:1 v/v)

• Counter Electrode: Platinum precursor (e.g., H₂PtCl₆) in isopropanol

• Electrolyte: 0.5 M Lithium iodide (LiI), 0.05 M Iodine (I₂), and 0.5 M 4-tert-butylpyridine (B128874) (TBP) in acetonitrile.

• Sealing Gasket: Surlyn® or similar thermoplastic polymer film

Protocol 1: Preparation of TiO₂ Photoanode

• Cleaning of FTO Substrates:

  • Cut FTO glass to the desired size (e.g., 2 cm x 2 cm).

  • Clean the substrates by sonicating sequentially in a mild detergent solution, deionized water, and ethanol for 15 minutes each.

  • Dry the substrates under a stream of nitrogen or in an oven at 60 °C.

• Deposition of TiO₂ Paste:

  • Define the active area on the conductive side of the FTO glass using adhesive tape (e.g., Scotch tape) as a spacer to control the film thickness.

  • Apply a small amount of TiO₂ paste to one edge of the defined area.

  • Spread the paste evenly across the substrate using a glass rod or a doctor blade, sliding it along the tape spacers.

• Sintering of TiO₂ Film:

  • Allow the TiO₂ film to air dry for 10-15 minutes.

  • Carefully remove the adhesive tape.

  • Place the TiO₂-coated FTO glass on a hot plate or in a furnace and sinter using a ramping temperature profile, for example:

    • 325 °C for 5 minutes

    • 375 °C for 5 minutes

    • 450 °C for 15 minutes

    • 500 °C for 15 minutes

  • Allow the photoanode to cool down slowly to room temperature.

Protocol 2: Preparation of Xylenol Orange Dye Solution and Sensitization

• Dye Solution Preparation:

  • Prepare a 0.3 mM to 0.5 mM solution of Xylenol Orange in anhydrous ethanol or a 1:1 (v/v) mixture of acetonitrile and tert-butanol.

  • Sonicate the solution for 15-30 minutes to ensure complete dissolution of the dye.

• Sensitization of the Photoanode:

  • While still warm (around 80 °C), immerse the sintered TiO₂ photoanode into the Xylenol Orange dye solution.

  • Keep the photoanode in the dye solution for 12-24 hours in a sealed, dark container to allow for sufficient dye adsorption onto the TiO₂ surface.

  • After immersion, remove the sensitized photoanode and rinse it with the same solvent used for the dye solution to remove any non-adsorbed dye molecules.

  • Dry the sensitized photoanode in a gentle stream of air.

Protocol 3: Counter Electrode Preparation and Cell Assembly

• Preparation of the Counter Electrode:

  • Clean another FTO glass substrate using the same procedure as for the photoanode.

  • Deposit a few drops of the platinum precursor solution onto the conductive side of the FTO glass.

  • Heat the substrate on a hot plate at approximately 400 °C for 15-20 minutes to form a transparent catalytic platinum layer.

• Assembly of the DSSC:

  • Place a sealing gasket (e.g., a 25-60 µm thick Surlyn® film with a pre-cut hole for the active area) on top of the sensitized TiO₂ photoanode.

  • Place the platinum-coated counter electrode on top of the gasket, with the conductive sides of both electrodes facing each other.

  • Clamp the two electrodes together and heat them on a hot plate at around 100-120 °C for a few minutes to melt the Surlyn® and seal the cell.

• Electrolyte Injection:

  • Prepare the electrolyte solution in a glove box or a dry environment to avoid moisture contamination.

  • Introduce the electrolyte into the cell through one or two small, pre-drilled holes in the counter electrode using a syringe or vacuum backfilling.

  • Seal the holes with a small piece of Surlyn® and a microscope coverslip by heating.

Characterization

The performance of the fabricated Xylenol Orange-sensitized solar cell should be evaluated by measuring its current-voltage (I-V) characteristics under simulated sunlight (AM 1.5G, 100 mW/cm²). From the I-V curve, the key photovoltaic parameters (Voc, Jsc, FF, and η) can be determined.

Conclusion

While specific performance data for Xylenol Orange in DSSCs is not yet widely reported, its chemical structure suggests it is a viable candidate for a photosensitizer. The protocols outlined in this document provide a solid foundation for researchers to explore the potential of Xylenol Orange and similar organic dyes in the development of next-generation solar cells. Further research and optimization of the fabrication process, including dye concentration, immersion time, and electrolyte composition, are necessary to fully assess the photovoltaic performance of Xylenol Orange-based DSSCs.

Technical Notes & Optimization

How to sharpen the endpoint of Xylenol orange in titrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing complexometric titrations using Xylenol Orange as an indicator, with a focus on achieving a sharp and accurate endpoint.

Frequently Asked Questions (FAQs)

Q1: What is the expected color change for Xylenol Orange at the endpoint?

A1: In metal titrations, Xylenol Orange typically exhibits a color change from red or pink-violet (when complexed with metal ions) to yellow at the endpoint.[1][2] The exact initial color can vary depending on the specific metal ion being titrated.

Q2: Why is pH control so critical for a sharp endpoint with Xylenol Orange?

A2: The color of the free (uncomplexed) Xylenol Orange indicator is pH-dependent. To achieve a distinct and sharp color change from the metal-indicator complex color to the free indicator color, the pH of the solution must be carefully controlled. For instance, in titrations with many metals, a pH below 6.7 ensures the free indicator is yellow, providing a clear contrast to the red metal-complex. Above this pH, the free indicator can be violet, leading to a less distinct color transition.

Q3: How do I prepare the Xylenol Orange indicator solution?

A3: A common method for preparing a Xylenol Orange indicator solution is to dissolve 0.1 g of Xylenol Orange in 100 ml of distilled water.[1][3] It is also common to prepare an indicator mixture by triturating 1 part of Xylenol Orange with 99 parts of an inert salt like potassium nitrate (B79036) to ensure a consistent and small amount of indicator is used.

Q4: Can the concentration of the Xylenol Orange indicator affect the titration results?

A4: Yes, the concentration of the indicator can impact the sharpness of the endpoint. Using too much indicator can lead to a gradual and indistinct color change. It is advisable to use the minimum amount of indicator necessary to perceive the color change clearly. A few drops of a dilute solution are typically sufficient.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Blurry or Gradual Endpoint	1. Incorrect pH: The pH of the solution is outside the optimal range for the specific metal ion being titrated. 2. Excess Indicator: Too much Xylenol Orange has been added. 3. Interfering Ions: Other metal ions are present in the sample that also form complexes with Xylenol Orange or EDTA.	1. Adjust pH: Use a pH meter to verify and adjust the pH of the solution to the recommended range for your analyte using a suitable buffer (e.g., hexamine or acetate (B1210297) buffer). 2. Reduce Indicator Concentration: Use a more dilute indicator solution or a smaller volume. An indicator mixture with an inert salt can also help control the amount added. 3. Use Masking Agents: Add a masking agent to selectively complex the interfering ions. For example, fluoride (B91410) ions can be used to mask aluminum.
Incorrect Color Change or No Color Change	1. Wrong pH: The pH is significantly outside the working range of the indicator. 2. Indicator Degradation: The Xylenol Orange solution may have degraded over time. 3. Metal-Indicator Complex is Too Stable: The metal being titrated forms a very strong complex with Xylenol Orange that EDTA cannot easily break.	1. Verify and Adjust pH: Ensure the pH is within the acidic range (typically below 6.3) for the free indicator to be yellow. 2. Prepare Fresh Indicator: Prepare a fresh solution of Xylenol Orange. 3. Consider Back Titration: In cases where the metal-indicator complex is very stable, a back titration method may be more suitable.
Results are Not Reproducible	1. Temperature Fluctuations: Significant variations in temperature between titrations can affect the stability of the complexes and the indicator's performance. 2. Inconsistent pH Control: Minor variations in pH between samples can lead to shifts in the endpoint.	1. Maintain Constant Temperature: Perform titrations at a consistent room temperature and avoid direct sunlight or drafts. 2. Consistent Buffering: Ensure the same type and concentration of buffer are used in all samples and standards.

Quantitative Data Summary

Parameter	Recommendation/Observation	Metal Ion Examples
Optimal pH Range	Varies depending on the metal ion to ensure a stable metal-EDTA complex and a distinct color change of the free indicator.	Zinc: pH 5.0 - 6.0 Lead: pH 5.0 - 6.0 Bismuth: pH 2.0 - 3.0 Cobalt: pH < 6.7
Indicator Concentration	A 0.1% w/v aqueous solution is commonly used. Typically, only a few drops are needed.	Not metal-specific.
Temperature	High temperatures can slightly decrease the stability of the metal-EDTA complex. For reproducibility, it is recommended to conduct titrations at a constant ambient temperature.	General recommendation for all complexometric titrations.
Masking Agents for Zinc Titration	To be used in the presence of interfering ions.	Aluminum: Fluoride (e.g., NaF or NH4F) Cadmium: Iodide (e.g., KI)

Experimental Protocols

Detailed Protocol: Complexometric Titration of Zinc with EDTA using Xylenol Orange

This protocol outlines the procedure for the determination of zinc concentration in a sample solution.

1. Preparation of Solutions:

• 0.01 M EDTA Standard Solution: Dissolve approximately 3.722 g of disodium (B8443419) EDTA dihydrate in 1 liter of deionized water. Standardize against a primary standard zinc solution.

• Xylenol Orange Indicator Solution (0.1% w/v): Dissolve 0.1 g of Xylenol Orange in 100 mL of deionized water.

• Hexamine Buffer (pH ~6): Dissolve approximately 15 g of hexamine in 100 mL of deionized water.

• Zinc Sample Solution: Prepare a solution of the zinc-containing sample, ensuring the final concentration of zinc is in a suitable range for titration.

2. Titration Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the zinc sample solution into a 250 mL Erlenmeyer flask.

• Add approximately 75 mL of deionized water.

• Add a sufficient amount of the hexamine buffer to adjust the pH to between 5.0 and 6.0. Verify the pH with a pH meter.

• Add 2-3 drops of the Xylenol Orange indicator solution. The solution should turn a distinct red or pink-violet color.

• Titrate the solution with the standardized 0.01 M EDTA solution. The color will gradually change as the endpoint is approached.

• The endpoint is reached when the color of the solution sharply changes from red/pink-violet to a clear yellow.

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times for accuracy and calculate the average volume.

3. Calculation:

Calculate the concentration of zinc in the sample using the following formula:

Molarity of Zn = (Molarity of EDTA × Volume of EDTA) / Volume of Zn sample

Visualizations

Caption: Troubleshooting workflow for a blurry Xylenol Orange endpoint.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. quora.com [quora.com]
• 3. tutorchase.com [tutorchase.com]

Overcoming interference of other metal ions in Xylenol orange titration

Welcome to the technical support center for Xylenol Orange (XO) titration. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome the interference of other metal ions during their experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during your Xylenol Orange titrations.

Issue 1: The endpoint color change is gradual, unclear, or appears too early/late.

• Possible Cause: Interference from other metal ions in the sample that also form complexes with Xylenol Orange or EDTA.

• Solution:

  • pH Adjustment: The stability of metal-EDTA complexes is highly pH-dependent. By carefully controlling the pH of the titration medium, you can selectively titrate the metal ion of interest. For instance, bismuth can be titrated at a low pH (1-2) without interference from many divalent cations.[1][2][3][4]

  • Masking Agents: Employ a masking agent that forms a stable complex with the interfering ion, preventing it from reacting with EDTA or the indicator.[5][6][7][8][9] Refer to the Masking Agent Selection Guide table below for specific recommendations.

Issue 2: The initial solution color, after adding Xylenol Orange, is not the expected color for the free indicator at the chosen pH.

• Possible Cause: An interfering metal ion is already complexing with the Xylenol Orange indicator before the titration begins.

• Solution: Add the appropriate masking agent to the sample solution before adding the Xylenol Orange indicator. This will complex the interfering ions first, allowing the indicator to remain free.

Issue 3: The endpoint color fades back to the intermediate color after initially changing.

• Possible Cause: The dissociation of the EDTA complex of an interfering ion is slow, leading to the gradual release of the interfering ion, which then reacts with the free indicator.

• Solution: This indicates that the masking of the interfering ion is incomplete or the wrong masking agent is being used. Review the Masking Agent Selection Guide and the corresponding experimental protocols to ensure the correct agent and concentration are used.

Issue 4: The titration results are not reproducible.

• Possible Cause: Inconsistent pH control between titrations. The pH can affect both the metal-EDTA complex stability and the color of the Xylenol Orange indicator.[10]

• Solution: Use a calibrated pH meter and a suitable buffer system to maintain a constant pH throughout the titration. Ensure the buffer does not contain components that may interfere with the titration.

Frequently Asked Questions (FAQs)

Q1: What is a masking agent and how does it work in a complexometric titration?

A masking agent is a reagent that selectively forms a stable complex with interfering metal ions, preventing them from participating in the main titration reaction with EDTA or the Xylenol Orange indicator. For a masking agent to be effective, the complex it forms with the interfering ion must be more stable than the complex that ion would form with EDTA at the given pH. This ensures that only the analyte of interest is titrated.

Q2: What are the most common metal ions that interfere with Xylenol Orange titrations?

Common interfering ions include Iron (Fe³⁺), Aluminum (Al³⁺), Copper (Cu²⁺), Zinc (Zn²⁺), Lead (Pb²⁺), Nickel (Ni²⁺), Cobalt (Co²⁺), Cadmium (Cd²⁺), and Bismuth (Bi³⁺), among others. The specific ions of concern will depend on the composition of your sample.

Q3: How does pH adjustment help in overcoming interference?

The stability of the complex formed between a metal ion and EDTA varies significantly with pH. By adjusting the pH, it is possible to create conditions where the analyte of interest forms a stable complex with EDTA while the interfering ions do not. For example, trivalent metals like Bi³⁺ and Fe³⁺ can often be titrated at a low pH (e.g., pH 1-3) where most divalent metals do not form stable EDTA complexes.[1][11]

Q4: Can I use a combination of masking agents?

Yes, in complex samples with multiple interfering ions, a combination of masking agents may be necessary. For instance, a ternary masking mixture of thiourea (B124793), ascorbic acid, and thiosemicarbazide (B42300) has been used for the selective determination of copper.[5] However, it is crucial to ensure that the masking agents themselves do not interfere with each other or the titration of the analyte.

Data Presentation: Masking Agent Selection and pH Adjustment Guide

Table 1: Masking Agents for Common Interfering Ions in Xylenol Orange Titration

Interfering Ion	Masking Agent	Recommended Concentration/Conditions	Notes
Fe³⁺	Ascorbic Acid	Add sufficient amount to reduce Fe³⁺ to Fe²⁺	Reduces iron to a less interfering oxidation state.[2][3]
Al³⁺	Acetylacetone (B45752)	0.5% to 1.0% v/v	Effective at room temperature at pH 5.3.[6][8]
Ammonium Fluoride (B91410)	Molar ratio of Al³⁺ to F⁻ of 1:5 to 1:6	Use with caution as excess fluoride can sometimes interfere.[6]
Cu²⁺	Thiourea	Add until the solution becomes colorless	Forms a stable complex with copper.[7][9]
Pb²⁺, Zn²⁺, Cd²⁺	Potassium Iodide	Up to 50% KI solution may be needed	Masks cadmium effectively in zinc titrations at pH 5.[12]
Multiple Divalent Ions	Potassium Cyanide (KCN)	Use in alkaline conditions (pH ~10)	EXTREME CAUTION: KCN is highly toxic. Handle in a fume hood with appropriate personal protective equipment. Never acidify a cyanide solution.

Table 2: Recommended pH for Selective Xylenol Orange Titration of Various Metal Ions

Metal Ion to be Titrated	Recommended pH Range	Buffer System	Common Interfering Ions Avoided
Bi³⁺	1.5 - 2.0	Nitric Acid	Pb²⁺, Zn²⁺, Cd²⁺, and other divalent cations.[2][4]
Th⁴⁺	2.0 - 3.0
Zr⁴⁺	< 2.0
Zn²⁺, Pb²⁺, Cd²⁺	5.0 - 6.0	Acetate (B1210297) or Hexamine Buffer	Alkaline earth metals.
La³⁺	5.5	Hexamine Buffer

Experimental Protocols

Protocol 1: General Procedure for pH Adjustment

• Sample Preparation: Pipette a known volume of the sample solution into a titration flask and dilute with deionized water.

• Initial pH Measurement: Use a calibrated pH meter to measure the initial pH of the sample solution.

• pH Adjustment: Slowly add an appropriate acid (e.g., HNO₃, HCl) or base (e.g., NaOH, NH₄OH) dropwise while stirring to bring the solution to the desired pH range as indicated in Table 2.

• Buffering: Add a suitable buffer solution to maintain a constant pH throughout the titration.

• Indicator Addition: Add a few drops of Xylenol Orange indicator solution.

• Titration: Titrate with a standardized EDTA solution until the endpoint color change is observed.

Protocol 2: Masking of Aluminum (Al³⁺) with Acetylacetone

• Sample Preparation: To a known volume of the sample solution in a titration flask, add deionized water.

• pH Adjustment: Adjust the pH of the solution to 5.3 using an acetate buffer.

• Masking: Add acetylacetone to a final concentration of 0.75% (w/v) and stir. This is done at room temperature (25 ± 5 °C).[6]

• Indicator Addition: Add a few drops of Xylenol Orange indicator.

• Titration of Other Ions: Proceed with the titration of other metal ions (e.g., Zn²⁺) with standardized EDTA.

• Demasking (Optional for Al³⁺ determination): To determine the aluminum content, after the initial titration, the solution can be heated to 90°C to break the Al-acetylacetone complex and allow it to react with a known excess of EDTA. The excess EDTA is then back-titrated.[6][8]

Protocol 3: Masking of Copper (Cu²⁺) with Thiourea

• Sample Preparation: Place a known volume of the sample solution in a titration flask and dilute with deionized water.

• pH Adjustment: Adjust the pH to between 5.0 and 6.0 with a suitable buffer (e.g., hexamine).

• Masking: Add a solution of thiourea dropwise until the color of the copper ions disappears, indicating the formation of the copper-thiourea complex.

• Indicator Addition: Add a few drops of Xylenol Orange indicator.

• Titration: Titrate the analyte of interest with a standardized EDTA solution.

Visualizations

Caption: Troubleshooting workflow for interference in Xylenol Orange titrations.

Caption: The mechanism of a masking agent in complexometric titration.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. Rapid chelatometric determination of bismuth, titanium and aluminium using Semi-Xylenol Orange with visual end-point indication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]
• 5. New masking procedure for selective complexometric determination of copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. zenodo.org [zenodo.org]
• 9. Selective complexometric determination of mercury, using thiourea as masking agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. quora.com [quora.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. researchgate.net [researchgate.net]

Adjusting pH for optimal Xylenol orange indicator performance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the performance of Xylenol Orange indicator by adjusting the pH in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for using Xylenol Orange as a metal indicator in complexometric titrations?

A1: For the sharpest color transition from red/pink-violet to yellow, it is crucial to maintain the pH of the solution below 6.7.[1] The most commonly recommended pH range for the titration of many metal ions, such as zinc and lead, is between 5 and 6.[2][3]

Q2: What color change is expected at the endpoint, and how does pH affect it?

A2: In a successful complexometric titration, the color change at the endpoint is from red or pink-violet (the color of the metal-Xylenol Orange complex) to a clear yellow (the color of the free indicator).[1][4] The pH of the solution is critical for this color change. Below pH 6.7, the free indicator is yellow, which provides a distinct contrast to the red metal-indicator complex.[1] Above pH 6.7, the free indicator is violet, leading to a less clear red-to-violet color change that can be difficult to discern.[1]

Q3: Can Xylenol Orange be used as an acid-base indicator?

A3: Yes, Xylenol Orange also functions as an acid-base indicator. It exhibits a color change from red to yellow in the pH range of approximately 2.9 to 4.0.

Q4: How should a Xylenol Orange indicator solution be prepared and stored?

A4: A common method for preparing the indicator solution is to dissolve 0.1 g of Xylenol Orange in 100 ml of distilled water.[5] If necessary, the solution can be filtered. Store the solution in a well-ventilated place, away from direct sunlight, in a tightly closed container.[6][7] For long-term storage, keeping the solution at -20°C (for up to one month) or -80°C (for up to six months) is recommended.[8]

Troubleshooting Guide

Problem	Possible Cause	Solution
No sharp color change at the endpoint, or a gradual red to violet transition.	The pH of the solution is likely too high (above 6.7).	Adjust the pH of the solution to the optimal range of 5-6 using an appropriate buffer, such as an acetate (B1210297) or hexamine buffer.[1][2]
The initial solution is yellow instead of red/pink after adding the indicator.	The pH of the solution may be too low, preventing the formation of the metal-indicator complex.	Ensure the pH is within the recommended range for the specific metal being titrated. Adjust with a suitable buffer as needed.
The indicator color is "blocked" and does not change at the endpoint.	Some metal ions (e.g., Cu²⁺, Ni²⁺, Co²⁺, Fe³⁺, Al³⁺) can form a very stable complex with Xylenol Orange that is not easily displaced by the titrant (e.g., EDTA).[9]	In such cases, a back-titration method may be necessary. This involves adding a known excess of EDTA and then titrating the excess with a standard solution of a different metal ion.[10]
Faint or unclear endpoint.	The indicator concentration may be too low.	Prepare a fresh indicator solution or increase the amount added to the titration flask.
Inconsistent results between titrations.	The pH of the individual samples may not be consistent.	Ensure that each sample is buffered to the same pH value before starting the titration.

Data Presentation

Table 1: Optimal pH for Complexometric Titration of Various Metal Ions with Xylenol Orange

Metal Ion	Recommended pH Range	Buffer System	Reference
Bismuth (Bi³⁺)	1 - 3	Nitric Acid	[2]
Iron (Fe³⁺)	1 - 3	Nitric Acid	[2]
Thorium (Th⁴⁺)	2 - 3	Glycine Buffer	[3]
Zinc (Zn²⁺)	5 - 6	Acetate or Hexamine Buffer	[2]
Lead (Pb²⁺)	5 - 6	Acetate or Hexamine Buffer	[2]
Aluminum (Al³⁺)	~5 (Back Titration)	Methenamine	[4]
Mercury (Hg²⁺)	2 - 6	-	[4]

Experimental Protocols

Protocol 1: Preparation of Acetate Buffer (pH 5.5)

Materials:

• Sodium acetate trihydrate (CH₃COONa·3H₂O)

• Glacial acetic acid (CH₃COOH)

• Distilled or deionized water

• pH meter

Procedure:

• Dissolve 13.6 g of sodium acetate trihydrate in approximately 800 mL of distilled water.

• Add 5.7 mL of glacial acetic acid to the solution.

• Adjust the final volume to 1 L with distilled water.

• Calibrate a pH meter and verify that the pH of the buffer solution is 5.5. Adjust with small amounts of acetic acid or sodium hydroxide (B78521) solution if necessary.

Protocol 2: Direct Titration of Zinc with EDTA using Xylenol Orange

Materials:

• Zinc sample solution

• Standardized EDTA solution (e.g., 0.05 M)

• Acetate buffer (pH 5.5, see Protocol 1)

• Xylenol Orange indicator solution (0.1% w/v in water)

• Burette, pipette, conical flask

Procedure:

• Pipette a known volume of the zinc sample solution into a conical flask.

• Add a sufficient volume of acetate buffer (pH 5.5) to maintain the pH during the titration.

• Add 2-4 drops of the Xylenol Orange indicator solution. The solution should turn a red or pink-violet color.

• Titrate the sample with the standardized EDTA solution from the burette. Swirl the flask continuously.

• The endpoint is reached when the color of the solution changes sharply from red/pink-violet to a clear yellow.

• Record the volume of EDTA solution used and calculate the concentration of zinc in the sample.

Visualizations

Caption: Troubleshooting workflow for Xylenol Orange indicator performance.

References

• 1. csun.edu [csun.edu]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. APPLICATION OF XYLENOL ORANGE INDICATOR IN THE COMPLEXOMETRIC TITRATION OF THORIUM (Technical Report) | OSTI.GOV [osti.gov]
• 4. digicollections.net [digicollections.net]
• 5. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
• 6. lobachemie.com [lobachemie.com]
• 7. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. alazharpharmacy.com [alazharpharmacy.com]
• 10. ijpar.com [ijpar.com]

Stability of Xylenol orange solution for titration and storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Xylenol Orange (XO) solutions for titration and other analytical applications.

Frequently Asked Questions (FAQs)

Q1: What is Xylenol Orange and what is it used for?

A1: Xylenol Orange is a complexometric indicator used in analytical chemistry to determine the endpoint of titrations for various metal ions. It is also used as a photometric reagent.[1][2] In the presence of metal ions, the solution is typically red or violet, and at the endpoint, it turns yellow in an acidic medium.[1][3]

Q2: How do I prepare a Xylenol Orange indicator solution?

A2: A common method for preparing a 0.1% w/v aqueous solution is to dissolve 0.1 g of Xylenol Orange tetrasodium (B8768297) salt in 100 ml of distilled water.[3][4] For some applications, a Xylenol Orange mixture is prepared by triturating 1 part of Xylenol Orange with 99 parts of potassium nitrate. Another option is a 0.5% solution in water, which is reported to be stable indefinitely.[5]

Q3: What is the recommended storage condition and shelf life for a Xylenol Orange solution?

A3: Xylenol Orange solutions should be stored in a cool, dry, and well-ventilated place, away from direct sunlight.[6][7] Keep the container tightly closed.[6] While one commercially available solution states a shelf life of 24 months, another source suggests that aqueous stock solutions are stable for 1 month at -20°C and for 6 months at -80°C.[8] For daily use, it is recommended to prepare fresh solutions.

Stability of Xylenol Orange Solutions

The stability of Xylenol Orange solutions is critical for obtaining accurate and reproducible results in titrations. Several factors, including temperature, light, and pH, can affect the integrity of the indicator over time.

General Storage Recommendations

Parameter	Recommendation	Rationale
Temperature	Store in a cool place. For long-term storage, -20°C or -80°C is recommended.[8]	Lower temperatures slow down the rate of chemical degradation.
Light	Store in the dark or in an amber-colored bottle.[6]	Xylenol Orange can undergo photodegradation when exposed to light.[9][10][11][12]
Container	Use a tightly sealed container.[6]	Prevents evaporation and contamination.
pH	Maintain the appropriate pH for the specific application when in use.	The color and stability of the indicator are pH-dependent.[11][13]

Quantitative Stability Data

Storage Temperature	Shelf Life	Source
Room Temperature	24 months (commercial solution)	[14]
-20°C	1 month	[8]
-80°C	6 months	[8]

Experimental Protocols

Preparation of 0.1% (w/v) Xylenol Orange Indicator Solution

Objective: To prepare a standard aqueous solution of Xylenol Orange for use as an indicator in complexometric titrations.

Materials:

• Xylenol Orange tetrasodium salt

• Distilled or deionized water

• 100 ml volumetric flask

• Weighing balance

• Filter paper (if necessary)

Procedure:

• Accurately weigh 0.1 g of Xylenol Orange tetrasodium salt.

• Transfer the powder to a 100 ml volumetric flask.

• Add approximately 50 ml of distilled water to the flask.

• Swirl the flask gently to dissolve the powder completely.

• Once dissolved, dilute the solution to the 100 ml mark with distilled water.

• If any insoluble matter is present, filter the solution.[3][4]

• Store the solution in a well-stoppered bottle, protected from light.

Troubleshooting Guide

This guide addresses common issues encountered during titrations using Xylenol Orange.

Issue	Possible Cause(s)	Troubleshooting Steps
Indistinct or Fading Endpoint	- Incorrect pH of the solution.- The indicator solution has degraded.- Presence of interfering ions.	- Adjust the pH of the solution to the recommended range for the specific metal ion being titrated (see table below).- Prepare a fresh indicator solution.- Use appropriate masking agents to eliminate the interference of other ions (see table below).
Incorrect Titration Results	- Inaccurate concentration of the titrant or the indicator solution.- Presence of interfering ions.- Improper pH.	- Standardize the titrant solution.- Prepare a fresh and accurate indicator solution.- Identify and mask interfering ions.- Ensure the pH is within the optimal range for the titration.
Unexpected Color Change	- pH is outside the working range of the indicator.- Presence of high concentrations of interfering ions.	- Verify and adjust the pH of the solution.- Dilute the sample or use a suitable masking agent.

Logical Workflow for Troubleshooting Titration Issues

Caption: Troubleshooting workflow for Xylenol Orange titrations.

Titration Conditions and Interference Management

The success of a complexometric titration with Xylenol Orange is highly dependent on the pH of the solution and the absence of interfering ions.

Recommended pH for Titration of Various Metal Ions

Metal Ion	Recommended pH	Buffer/Acid	Reference(s)
Aluminum (Al³⁺)	~5-6	Hexamine
Bismuth (Bi³⁺)	~2-3	Nitric Acid	[15][16]
Lead (Pb²⁺)	~5-6	Hexamine
Zinc (Zn²⁺)	~5-6	Hexamine
Thorium (Th⁴⁺)	Acidic	Acetate or Glycine buffer	[13]
Zirconium (Zr⁴⁺)	Acidic	Perchloric Acid	[17]

Common Interfering Ions and Masking Agents

Interfering Ion	Masking Agent	Reference(s)
Iron (Fe³⁺)	Triethanolamine, Cyanide	[18]
Aluminum (Al³⁺)	Fluoride	[16][18]
Copper (Cu²⁺)	Thiourea, Cyanide	[15]
Mercury (Hg²⁺)	Reduction to Hg⁰	[15]
Lead (Pb²⁺)	Sulphuric acid and Barium chloride	[19]
Multiple Cations	Cyanide (for Co²⁺, Ni²⁺, Zn²⁺, etc.)	[15][18]

Experimental Workflow for a Typical Complexometric Titration

Caption: General workflow for a complexometric titration using Xylenol Orange.

References

• 1. Masking and demasking reagents in Complexometric titration - Pharmacy Infoline [pharmacyinfoline.com]
• 2. Xylenol orange - Wikipedia [en.wikipedia.org]
• 3. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
• 4. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 5. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 6. lobachemie.com [lobachemie.com]
• 7. Laboratory Chemicals | Alpha Chemika [alphachemika.co]
• 8. medchemexpress.com [medchemexpress.com]
• 9. e-ijep.co.in [e-ijep.co.in]
• 10. semanticscholar.org [semanticscholar.org]
• 11. spiedigitallibrary.org [spiedigitallibrary.org]
• 12. digital-library.theiet.org [digital-library.theiet.org]
• 13. researchgate.net [researchgate.net]
• 14. csun.edu [csun.edu]
• 15. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 16. uomus.edu.iq [uomus.edu.iq]
• 17. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 18. alazharpharmacy.com [alazharpharmacy.com]
• 19. Selective complexometric titration of lead in the presence of large amounts of interfering ions - Analyst (RSC Publishing) [pubs.rsc.org]

Troubleshooting Faint Color Change with Xylenol Orange Indicator: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing faint color changes with the Xylenol Orange indicator in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the color change of my Xylenol Orange indicator faint at the endpoint?

A faint color change at the endpoint of a titration with Xylenol Orange can be attributed to several factors. The most common reasons include incorrect pH of the solution, inappropriate concentration of the metal ion or the indicator itself, the presence of interfering ions, or the degradation of the indicator solution.

Q2: What is the optimal pH for using Xylenol Orange indicator?

The optimal pH for a sharp color change with Xylenol Orange is dependent on the specific metal ion being titrated. The indicator functions effectively in acidic to slightly basic conditions, typically within a pH range of 2 to 6 for many metals.[1] Operating outside the optimal pH range for your specific metal can lead to a faint or indistinct endpoint. For instance, the unbound indicator is yellow below pH 6.7, and the metal-complexed form is red.[2] Above pH 6.7, the free indicator turns violet, making the red-to-violet transition less sharp.[2]

Q3: How does the concentration of the metal ion affect the color change?

A very low concentration of the metal ion being analyzed can result in a weak color of the metal-indicator complex, making the color transition at the endpoint difficult to observe. It is crucial that the metal-indicator complex is stable enough to form but less stable than the metal-EDTA complex to ensure a sharp color change when EDTA displaces the indicator.[2][3]

Q4: Can the Xylenol Orange indicator solution go bad?

Yes, Xylenol Orange solutions can degrade over time. It is recommended to use freshly prepared solutions.[4] The stability of the solution can be affected by storage conditions. Store the solution in a tightly closed container in a well-ventilated place, away from direct sunlight.[5]

Q5: What are common interfering ions for Xylenol Orange titrations?

Certain metal ions can interfere with the titration by forming stable complexes with either Xylenol Orange or the chelating agent (e.g., EDTA), leading to an inaccurate or faint endpoint. For example, ions like aluminum (Al³⁺), iron (Fe³⁺), and copper (Cu²⁺) can interfere with the determination of other metals.[6][7] Masking agents can be used to prevent the interference of specific ions.[7][8][9]

Troubleshooting Guide

If you are experiencing a faint color change with the Xylenol Orange indicator, follow these troubleshooting steps:

Step 1: Verify pH of the Titration Medium

Ensure the pH of your sample solution is within the optimal range for the metal ion you are titrating. Use a calibrated pH meter to verify the pH and adjust as necessary using appropriate buffers.

Optimal pH for Titration of Various Metal Ions with Xylenol Orange

Metal Ion	Optimal pH Range	Recommended Buffer
Zinc (Zn²⁺)	5.5 - 6.2	Acetate (B1210297) or Hexamethylenetetramine
Lead (Pb²⁺)	5.0 - 6.0	Acetate or Hexamethylenetetramine
Bismuth (Bi³⁺)	1.0 - 2.0	Nitric Acid
Aluminum (Al³⁺)	Back-titration at pH 5-6	Hexamethylenetetramine
Thorium (Th⁴⁺)	2.0 - 3.0	Glycine

This table is compiled from information found in multiple sources.[1][10][11][12]

Step 2: Check Indicator and Analyte Concentrations

A faint initial color may be due to a low concentration of the analyte. If possible, consider concentrating the sample or using a larger aliquot. Also, ensure you are adding an adequate amount of the indicator solution. However, adding too much indicator can obscure the endpoint.[13]

Step 3: Prepare a Fresh Indicator Solution

If you suspect the indicator has degraded, prepare a fresh 0.1% w/v solution of Xylenol Orange.

Protocol for Preparation of 0.1% Xylenol Orange Indicator Solution [3][14]

• Weigh 0.1 g of Xylenol Orange powder.

• Dissolve the powder in 100 mL of distilled water.

• If necessary, filter the solution to remove any insoluble matter.

• Store the solution in a well-sealed container, protected from light.

Step 4: Address Potential Interferences

If your sample contains known interfering ions, use a masking agent to prevent them from complexing with the indicator or EDTA. For example, fluoride (B91410) ions can be used to mask aluminum and iron.[7][9]

Experimental Protocols

Direct Titration of Zinc with EDTA using Xylenol Orange

This protocol is adapted from standard complexometric titration procedures.[10][15]

• Pipette a known volume of the zinc-containing sample into a conical flask.

• Dilute with approximately 20 mL of distilled water.

• Add about 5 mL of a pH 5.5 buffer solution (e.g., acetate buffer).

• Add 2-3 drops of 0.1% Xylenol Orange indicator solution. The solution should turn a red or reddish-purple color.

• Titrate with a standardized EDTA solution until the color changes sharply from red to a clear yellow endpoint.

• Record the volume of EDTA used.

Back-Titration of Lead with EDTA using Xylenol Orange

This method is useful when a direct titration is not feasible.[8]

• To a known volume of the lead-containing sample, add a known excess of standardized EDTA solution.

• Adjust the pH to 5-6 using a suitable buffer (e.g., hexamethylenetetramine).

• Add a few drops of Xylenol Orange indicator.

• Titrate the excess EDTA with a standard zinc or magnesium solution until the color changes from yellow to reddish-purple.

• Calculate the amount of EDTA that reacted with the lead.

Visualizing the Troubleshooting Process

The following diagram illustrates the logical workflow for troubleshooting a faint color change with the Xylenol Orange indicator.

Caption: Troubleshooting workflow for a faint Xylenol Orange endpoint.

The relationship between the metal ion, indicator, and EDTA during a successful titration is depicted in the following diagram.

References

• 1. digicollections.net [digicollections.net]
• 2. csun.edu [csun.edu]
• 3. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. lobachemie.com [lobachemie.com]
• 6. Xylenol Orange Indicator 0.1% [rmreagents.com]
• 7. alazharpharmacy.com [alazharpharmacy.com]
• 8. Selective complexometric titration of lead in the presence of large amounts of interfering ions - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. damcop.com [damcop.com]
• 10. scribd.com [scribd.com]
• 11. uomus.edu.iq [uomus.edu.iq]
• 12. APPLICATION OF XYLENOL ORANGE INDICATOR IN THE COMPLEXOMETRIC TITRATION OF THORIUM (Technical Report) | OSTI.GOV [osti.gov]
• 13. studylib.net [studylib.net]
• 14. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 15. uclmail.net [uclmail.net]

Technical Support Center: Xylenol Orange-Metal Complex Formation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Xylenol Orange (XO) for metal complexation assays.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of temperature on the formation of Xylenol Orange-metal complexes?

A1: The effect of temperature on Xylenol Orange-metal complex formation is dependent on the specific metal ion and the thermodynamics of the complexation reaction. The stability of a metal complex is governed by the Gibbs free energy change (ΔG), which is related to enthalpy (ΔH) and entropy (ΔS) by the equation: ΔG = ΔH - TΔS. For an endothermic reaction (positive ΔH), an increase in temperature will favor complex formation and increase the stability constant (K). Conversely, for an exothermic reaction (negative ΔH), increasing the temperature will decrease the stability constant and may lead to complex dissociation.[1]

Q2: Many protocols specify "room temperature." How critical is precise temperature control?

A2: While many procedures suggest "room temperature," this can be a significant source of variability in your results. "Room temperature" can fluctuate considerably depending on the laboratory environment. For reactions that are sensitive to temperature, even small variations can affect the rate of complex formation, the final absorbance values, and the overall accuracy and reproducibility of the assay. For robust and repeatable results, it is highly recommended to use a temperature-controlled water bath or incubator. The Ferrous Oxidation-Xylenol Orange (FOX) assay, for instance, is typically conducted at room temperature, but consistency is key for reliable outcomes.[2][3][4]

Q3: How does temperature affect the stability constant of a metal-XO complex?

A3: The relationship between temperature and the stability constant (K) is described by the van't Hoff equation. For an endothermic complexation reaction, the stability constant will increase with increasing temperature. For an exothermic reaction, the stability constant will decrease as temperature rises.[1] Therefore, controlling the temperature is crucial when determining or relying on stability constants for quantitative analysis.

Q4: Are there specific metals that require elevated temperatures for complex formation with Xylenol Orange?

A4: Yes, some metal ions form complexes with Xylenol Orange more effectively at elevated temperatures. For example, the formation of the chromium(III)-XO complex requires heating in boiling water for 20 minutes to proceed to completion.[5] Similarly, the optimal temperature for the formation of the strontium-XO complex is between 45-50°C, and for the iron-XO complex, it is 45°C.[6]

Troubleshooting Guide

Issue	Possible Cause (Temperature-Related)	Recommended Solution
Low or inconsistent absorbance readings	Incomplete complex formation due to low temperature: The reaction may be endothermic and require thermal energy to proceed efficiently. "Room temperature" may be too low for the reaction to reach equilibrium within the specified incubation time.	Increase the incubation temperature to the optimal range for the specific metal ion if known. If the optimal temperature is unknown, perform a temperature optimization experiment (see Experimental Protocols). Ensure a consistent and controlled temperature for all samples and standards using a water bath or incubator.
Decreasing absorbance over time or at higher temperatures	Complex dissociation: The complexation reaction may be exothermic, meaning that higher temperatures shift the equilibrium towards the reactants (free metal and XO), causing the complex to break down.	Lower the incubation temperature. If the reaction is known to be exothermic, perform the assay at a controlled, lower temperature. For unknown systems, test a range of temperatures to find the optimal balance between reaction rate and complex stability.
Slow color development	Low reaction kinetics: The rate of complex formation may be slow at lower temperatures.	Gently warm the reaction mixture to the optimal temperature to increase the reaction rate. For example, the strontium-XO complex forms immediately but reaches full intensity upon warming to 45°C.[6] Be cautious not to overheat, as this could lead to complex dissociation if the reaction is exothermic.
Poor reproducibility between experiments	Fluctuations in ambient laboratory temperature: Performing experiments at "room temperature" on different days or at different times of the day can introduce significant variability.	Implement strict temperature control for all steps of the assay using a calibrated water bath, heating block, or incubator.

Quantitative Data

The stability of the Thorium(IV)-Xylenol Orange complex has been shown to be temperature-dependent. The following table summarizes the cumulative stability constants (log β) at various temperatures.

Temperature (°C)	log β (ThH(XO))	log β (ThH₂(XO)₂)
15	8.58	17.09
20	8.13	16.84
25	7.89	16.64
30	7.64	16.49
35	7.42	16.33

Data from a study on the formation of Thorium(IV) complexes with Xylenol Orange.[7]

The thermodynamic parameters for the formation of these complexes were also calculated:

Complex	ΔG (kJ·mol⁻¹)	ΔH (kJ·mol⁻¹)	ΔS (J·mol⁻¹·K⁻¹)
ThH(XO)	-19.636	-42.622	-77.095
ThH₂(XO)₂	-41.330	-27.768	45.486

Thermodynamic parameters calculated for the Thorium(IV)-Xylenol Orange complexes.[7]

Experimental Protocols

Methodology for Determining the Optimal Temperature for Strontium-Xylenol Orange Complex Formation

This protocol is adapted from a method for the spectrophotometric determination of strontium.[6]

1. Reagent Preparation:

• Strontium Standard Solution: Prepare a stock solution of strontium (e.g., 1000 ppm) and dilute to working standards.

• Xylenol Orange Solution (0.05% w/v): Dissolve 0.05 g of Xylenol Orange in 100 mL of deionized water.

• Buffer Solution (pH 9.5): Prepare an appropriate buffer solution and adjust the pH to 9.5.

2. Temperature Optimization Procedure: a. Prepare a series of reaction mixtures, each containing a known concentration of strontium (e.g., 2 µg), 4 mL of 0.05% Xylenol Orange solution, and 2 mL of pH 9.5 buffer solution. b. Incubate each reaction mixture at a different, constant temperature (e.g., 25°C, 35°C, 45°C, 50°C, 55°C, 60°C) for a fixed period (e.g., 15 minutes) using a calibrated water bath. c. After incubation, cool the solutions to room temperature and transfer them to 100 mL volumetric flasks. d. Bring the solutions to volume with distilled water. e. Measure the absorbance of each solution at 570 nm against a reagent blank (containing all reagents except strontium) that has been subjected to the same temperature profile. f. Plot the absorbance values as a function of temperature. The optimal temperature is the one that yields the highest absorbance, indicating the most complete complex formation.[6]

Visualizations

Caption: Workflow for optimizing temperature in XO-metal complex formation.

Caption: Temperature's influence on XO-metal complex equilibrium.

References

• 1. re.public.polimi.it [re.public.polimi.it]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. nwlifescience.com [nwlifescience.com]
• 5. Spectrophotometric determination of chromium with xylenol orange and methylthymol blue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jcsp.org.pk [jcsp.org.pk]
• 7. academic.oup.com [academic.oup.com]

Minimizing indicator blocking in complexometric titrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize and resolve issues with indicator blocking during complexometric titrations.

Troubleshooting Guide: Indicator Blocking

Issue: The indicator color is "blocked" or "frozen," and does not change at the expected endpoint of the titration. This typically manifests as a persistent color of the metal-indicator complex even after adding an excess of the EDTA titrant.

Question 1: What causes indicator blocking in my complexometric titration?

Answer:

Indicator blocking occurs when the metal ion being titrated forms a highly stable complex with the indicator. This metal-indicator complex is so strong that the EDTA titrant cannot effectively displace the indicator from the metal ion at the equivalence point.[1][2] Consequently, the solution retains the color of the metal-indicator complex, and the expected endpoint color change is not observed.

Several factors can contribute to this issue:

• Strong Metal-Indicator Complex: Some metal ions naturally form very stable complexes with certain indicators. For instance, ions like Cu²⁺, Ni²⁺, Co²⁺, Cr³⁺, Fe³⁺, and Al³⁺ are known to block indicators like Eriochrome Black T.[1]

• Incorrect pH: The stability of both the metal-EDTA complex and the metal-indicator complex is highly dependent on the pH of the solution.[3][4] If the pH is not optimal for the metal-EDTA complex formation, the indicator may not be released.

• Slow Reaction Kinetics: In some cases, the reaction between the metal ion and EDTA can be slow, which can be mistaken for indicator blocking.[3][5]

Question 2: The color of my titration is stuck on red. How can I fix this?

Answer:

A persistent red color in titrations using indicators like Eriochrome Black T or Calmagite is a classic sign of indicator blocking, as the metal-indicator complexes of these dyes are typically red.[3] To resolve this, consider the following troubleshooting steps, starting with the simplest to implement.

Troubleshooting Workflow for Indicator Blocking

Caption: A flowchart for troubleshooting indicator blocking.

Frequently Asked Questions (FAQs)

Q1: Which metal ions are known to block common indicators?

A1: Certain metal ions are well-known for forming highly stable complexes with common indicators, leading to blocking. A summary is provided in the table below.

Indicator	Blocking Metal Ions
Eriochrome Black T	Cu²⁺, Ni²⁺, Co²⁺, Cr³⁺, Fe³⁺, Al³⁺[1]
Calmagite	Similar to Eriochrome Black T
Xylenol Orange	Can be blocked by Fe³⁺ and other highly charged cations

Q2: Are there alternative indicators I can use to prevent blocking?

A2: Yes, selecting an indicator that forms a less stable complex with the analyte than EDTA is crucial. If you are experiencing blocking, consider these alternatives:

Alternative Indicator	Common Applications
Murexide	Titration of Ni²⁺, Cu²⁺, Co²⁺, and Ca²⁺
Calmagite	Often a more stable substitute for Eriochrome Black T
Xylenol Orange	Used for titrating various metal ions, typically in acidic solutions
Fast Sulphon Black	An alternative for copper titrations

Q3: What is a masking agent and how does it prevent indicator blocking?

A3: A masking agent is a reagent that selectively forms a highly stable complex with an interfering ion, preventing it from reacting with the indicator or EDTA.[6][7] For example, in a mixture of Mg²⁺ and Cu²⁺, cyanide (CN⁻) can be added to form a very stable [Cu(CN)₄]²⁻ complex. This "masks" the copper, allowing for the direct titration of magnesium with EDTA without the risk of the copper blocking the indicator.[7]

Common masking agents include:

• Cyanide (CN⁻): Masks Cd²⁺, Zn²⁺, Hg²⁺, Cu²⁺, Co²⁺, Ni²⁺, Ag⁺[7]

• Triethanolamine: Masks Ti(IV), Fe³⁺, Al³⁺[7]

• Fluoride (F⁻): Masks Al³⁺, Fe³⁺, Ti(IV), Sn²⁺[7]

Experimental Protocols

Protocol 1: Back Titration to Overcome Indicator Blocking

This method is ideal when the analyte reacts slowly with EDTA or blocks the indicator.[3][5]

• Analyte Preparation: Accurately pipette a known volume of the analyte solution into an Erlenmeyer flask.

• Add Excess EDTA: Add a precisely measured excess volume of a standard EDTA solution to the flask. Ensure there is more than enough EDTA to complex with all of the analyte.

• pH Adjustment: Adjust the pH of the solution to the optimal level for the metal-EDTA complex formation using a suitable buffer.

• Indicator Addition: Add a few drops of an appropriate indicator (e.g., Eriochrome Black T or Calmagite).

• Titration of Excess EDTA: Titrate the excess, unreacted EDTA with a standard solution of a second metal ion (e.g., Zn²⁺ or Mg²⁺) until the indicator color changes. The second metal ion must form a less stable complex with EDTA than the analyte.[3]

• Calculation: The amount of analyte is calculated by subtracting the amount of EDTA that reacted with the second metal ion from the total amount of EDTA initially added.

Chemical Principle of Back Titration

References

• 1. alazharpharmacy.com [alazharpharmacy.com]
• 2. webhost.bridgew.edu [webhost.bridgew.edu]
• 3. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Video: EDTA: Direct, Back-, and Displacement Titration [jove.com]
• 6. du.edu.eg [du.edu.eg]
• 7. webstor.srmist.edu.in [webstor.srmist.edu.in]

Technical Support Center: Xylenol Orange Indicator Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the preparation and use of stable Xylenol Orange (XO) indicator solutions. Find answers to frequently asked questions and troubleshoot common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Xylenol Orange and what is it used for?

Xylenol Orange (XO) is an organic dye commonly used as a metal indicator in complexometric titrations, particularly with EDTA (ethylenediaminetetraacetic acid).[1][2] It is also used as an acid-base indicator. In metal titrations, it exhibits a distinct color change, typically from red or violet in the presence of metal ions to yellow at the endpoint.[1][2]

Q2: What is the optimal concentration for a Xylenol Orange indicator solution?

A commonly used concentration for Xylenol Orange indicator solution is 0.1% w/v in water.[3] However, concentrations may be adjusted based on the specific application and the intensity of the color change required.

Q3: How do I store a prepared Xylenol Orange indicator solution to ensure its stability?

For long-term stability, it is recommended to store the Xylenol Orange solution in a refrigerator or at low temperatures. While some sources suggest aqueous solutions can be stable for extended periods, storage at -20°C or -80°C can significantly prolong the shelf life. Protect the solution from direct sunlight, as this can cause degradation.[4][5][6]

Q4: What is the shelf life of a Xylenol Orange indicator solution?

The shelf life of a Xylenol Orange solution depends on the storage conditions. When stored at -20°C, the solution can be stable for up to one month, and at -80°C, for up to six months. For routine use, preparing fresh solutions is recommended to ensure optimal performance.

Q5: In what solvent should I dissolve Xylenol Orange?

The most common and recommended solvent for preparing Xylenol Orange indicator solution is high-purity, deionized, or distilled water.[1][3] While XO is also soluble in ethanol, aqueous solutions are standard for most titration applications.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Cloudy or Turbid Solution	Low Purity of Xylenol Orange Powder: Commercial preparations of Xylenol Orange can contain significant amounts of impurities, such as semi-xylenol orange and iminodiacetic acid, which may have lower solubility.[2]	- Use a high-purity (90% or higher) grade of Xylenol Orange. - Filter the solution using a 0.45 µm or smaller pore size filter to remove any insoluble matter.[3]
Poor Water Quality: The presence of particulate matter or dissolved minerals in the water can contribute to turbidity.	Use high-purity, deionized, or distilled water for the preparation of the solution.
Incorrect pH: The solubility of Xylenol Orange and its impurities can be pH-dependent.	While the unadjusted aqueous solution is typically used, ensure the pH of your final titration mixture is appropriate for your specific metal ion.
Weak or Indistinct Color Change at the Endpoint	Inappropriate pH of the Titration Medium: The color of both the free indicator and the metal-indicator complex is pH-dependent. An incorrect pH can lead to a poor color transition.	Adjust the pH of your sample solution to the optimal range for the metal ion being titrated. For many metals, this is in the acidic to slightly acidic range (pH 1-6). For example, titration of bismuth and thorium can be done at pH 2.
Degraded Indicator Solution: Exposure to light or elevated temperatures can degrade the Xylenol Orange, leading to weaker performance.	Prepare a fresh indicator solution and store it properly (refrigerated and protected from light).
Low Purity of Xylenol Orange: Impurities may not exhibit the same sharp color change as pure Xylenol Orange.[2]	Use a higher purity grade of Xylenol Orange.
Precipitation in the Solution Over Time	Supersaturation or Temperature Effects: The solution may have been prepared at a higher temperature, and upon cooling, the solubility of the dye or impurities decreases.	Prepare the solution at room temperature and ensure complete dissolution. If precipitation occurs upon storage, gentle warming and agitation may redissolve the precipitate, but preparing a fresh solution is recommended.
Chemical Incompatibility: Storing the solution in containers with residual contaminants can lead to precipitation.	Use clean, dedicated glassware for the preparation and storage of the indicator solution.

Experimental Protocols

Preparation of 0.1% w/v Xylenol Orange Indicator Solution

Materials:

• Xylenol Orange (indicator grade, high purity recommended)

• High-purity, deionized, or distilled water

• Volumetric flask (100 mL)

• Analytical balance

• Spatula

• Weighing paper

• Funnel

• (Optional) Magnetic stirrer and stir bar

• (Optional) Filtration apparatus (e.g., syringe filter with a 0.45 µm membrane)

Procedure:

• Accurately weigh 0.1 g of Xylenol Orange powder using an analytical balance.

• Transfer the powder to a 100 mL volumetric flask using a funnel.

• Add approximately 50 mL of deionized water to the volumetric flask.

• Swirl the flask gently to dissolve the powder. A magnetic stirrer can be used for more efficient mixing.

• Once the powder is completely dissolved, add deionized water to the flask until the solution reaches the 100 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• If the solution appears cloudy or contains particulate matter, filter it through a 0.45 µm filter.[3]

• Transfer the clear solution to a labeled, airtight container for storage.

Stability and Storage of Xylenol Orange Solutions

The following table summarizes the recommended storage conditions and expected shelf life for aqueous Xylenol Orange indicator solutions.

Storage Temperature	Recommended Duration	Notes
Room Temperature	Short-term (days to a few weeks)	Protect from direct sunlight. For best results, use freshly prepared solutions.
2-8°C (Refrigerator)	Up to 1 month	Provides better stability than room temperature storage.
-20°C	Up to 1 month	Aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles.
-80°C	Up to 6 months	Recommended for long-term storage of stock solutions. Aliquot to prevent degradation from repeated freeze-thaw cycles.

Workflow for Preparing a Stable Xylenol Orange Solution

Caption: A flowchart outlining the key steps for preparing a stable Xylenol Orange indicator solution.

References

• 1. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
• 2. Xylenol orange - Wikipedia [en.wikipedia.org]
• 3. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 4. digicollections.net [digicollections.net]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. csun.edu [csun.edu]

Addressing the slow reaction of Xylenol orange with aluminum

Welcome to the technical support center for optimizing the reaction between Xylenol Orange and aluminum (the Xylen-Al™ reaction). This resource provides researchers, scientists, and drug development professionals with troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues, particularly the slow reaction kinetics encountered during analysis.

Troubleshooting Guide: Slow Reaction of Xylenol Orange with Aluminum

This guide addresses the most common causes for a slow or incomplete reaction between Xylenol orange and aluminum ions.

Issue ID	Problem	Potential Cause	Recommended Solution
TR-01	Slow color development of the Al-Xylenol Orange complex.	The reaction between aluminum and Xylenol orange is kinetically slow at room temperature.[1]	Heat the solution to accelerate the reaction. A common approach is to heat the solution in a boiling water bath for a few minutes.[1] For spectrophotometric methods, heating at 70°C for about 8 minutes has been shown to be effective.[1]
TR-02	Inconsistent or fading endpoint in titration.	The pH of the solution is not optimal for the formation and stability of the aluminum-Xylenol orange complex. The optimal pH for the Al-XO complex in acidic media is around 3 to 3.8.[1][2] For EDTA titrations, a pH of around 5.4 is often used.[3]	Use a suitable buffer system to maintain the correct pH. An acetate (B1210297) buffer is commonly used to maintain a pH around 5.0.[4] For spectrophotometric analysis, a potassium hydrogen phthalate (B1215562) (KHP) buffer can be used to maintain a pH of 3.0.[1]
TR-03	Difficulty in detecting the endpoint.	The concentration of the indicator or the analyte may be too low, leading to a weak color change.	Adjust the concentration of the Xylenol orange indicator. A typical concentration for a stock solution is 0.1 g in 100 ml of distilled water.[5] Ensure the aluminum concentration is within the detectable range of the chosen method.
TR-04	Interference from other metal ions.	Other metal ions, such as iron (Fe³⁺), can also form complexes with Xylenol orange, leading to inaccurate results and masking of the aluminum endpoint.[2]	Use a masking agent to selectively complex the interfering ions. For example, EDTA can be used to eliminate interference from iron(III) and iron(II).[2] Alternatively, the pH of the solution can be adjusted to minimize the formation of interfering metal-indicator complexes.[1]

Frequently Asked Questions (FAQs)

Q1: Why is the reaction between Xylenol orange and aluminum so slow?

The formation of the aluminum-Xylenol orange chelate complex is kinetically hindered at room temperature.[1] This is a known characteristic of this specific reaction. To achieve a timely and complete reaction, applying heat is a standard and necessary procedural step.[1]

Q2: What is the optimal pH for the reaction?

The optimal pH depends on the analytical method being used. For direct spectrophotometric determination of aluminum, a pH of 3.4 ± 0.1 is recommended.[6] In complexometric (EDTA) titrations, a pH of approximately 5.4 is often suitable, typically maintained with an ammonium (B1175870) acetate buffer.[3]

Q3: Can I use a direct titration method for aluminum with Xylenol orange?

Due to the slow formation of the aluminum-EDTA complex, a direct titration is often not feasible.[7] A back-titration method is generally preferred. This involves adding a known excess of a chelating agent like EDTA, allowing the aluminum-EDTA complex to form (with heating), and then titrating the unreacted EDTA with a standard solution of another metal ion (e.g., zinc or lead) using Xylenol orange as the indicator.[4][7]

Q4: How can I be sure my Xylenol orange indicator solution is effective?

The indicator solution should be a clear, colored solution. If the solution appears cloudy or has precipitated, it should be discarded and a fresh solution prepared. A standard procedure for preparing the indicator solution is to dissolve 0.1 g of Xylenol orange in 100 ml of distilled water.[5]

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters for the successful application of Xylenol orange in aluminum analysis.

Table 1: Optimal pH for Different Analytical Methods

Analytical Method	Optimal pH Range	Common Buffer System	Reference
Spectrophotometry	3.0 - 3.8	Potassium Hydrogen Phthalate (KHP) or Acetate	[1][2]
Complexometric Titration (Back-Titration)	5.0 - 5.4	Acetate or Hexamine	[3][4][8]

Table 2: Recommended Heating Conditions to Accelerate Reaction

Method	Temperature	Duration	Notes	Reference
Spectrophotometry	70°C	~ 8 minutes	For complete color development.	[1]
Complexometric Titration	Boiling	5 minutes	To ensure complete formation of the Al-EDTA complex before back-titration.	[4]

Experimental Protocols

Protocol 1: Determination of Aluminum by Back-Titration with EDTA and Xylenol Orange

This protocol outlines a standard procedure for the determination of aluminum in a sample solution using a back-titration method.

Reagents:

• Standardized 0.01M EDTA solution

• Standardized 0.01M Lead Nitrate (B79036) or Zinc Acetate solution

• pH 5.0 Acetate Buffer

• Xylenol Orange indicator solution (0.1% w/v in distilled water)[5]

• Sodium Fluoride (for de-masking, if necessary)

Procedure:

• Pipette a known volume (e.g., 10 mL) of the sample solution containing aluminum into a conical flask.

• Add 50 mL of deionized water.

• Add a precise and excess volume of standardized 0.01M EDTA solution (e.g., 25.0 mL).

• Add 2.5 mL of pH 5.0 acetate buffer.

• Heat the solution to boiling and maintain for 5 minutes to ensure the complete formation of the Al-EDTA complex.[4]

• Cool the solution to room temperature.

• Add 4-5 drops of Xylenol orange indicator. The solution should turn yellow (the color of the free indicator at this pH).

• Titrate the excess, unreacted EDTA with the standard 0.01M lead nitrate or zinc acetate solution until the color changes from yellow to a pink-violet endpoint.[7] Record the volume of the titrant used.

• To determine aluminum in the presence of other metals, a de-masking step can be introduced after the initial endpoint. Add approximately 0.5 g of sodium fluoride, boil for 5 minutes, cool, and continue the titration with the standard lead nitrate solution to a second endpoint.[4] The volume of titrant used in this second titration corresponds to the amount of aluminum.

Visualizations

Caption: Troubleshooting workflow for a slow Xylenol orange-aluminum reaction.

Caption: Experimental workflow for aluminum back-titration.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Spectrophotometric determination of aluminium in soil extracts with xylenol orange - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. youtube.com [youtube.com]
• 4. cragchemistry.com [cragchemistry.com]
• 5. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
• 6. academic.oup.com [academic.oup.com]
• 7. digicollections.net [digicollections.net]
• 8. Rapid chelatometric determination of bismuth, titanium and aluminium using Semi-Xylenol Orange with visual end-point indication - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Xylenol Orange Purity and Experimental Impact

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues related to the purity of commercial Xylenol Orange (XO). Historically, commercial preparations of Xylenol Orange have been known for their impurity, sometimes containing as little as 20% of the active indicator.[1] This can lead to significant issues in various applications. This guide will help you identify, troubleshoot, and mitigate problems arising from impure Xylenol Orange.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial Xylenol Orange?

A1: The most common impurities found in commercial Xylenol Orange are semi-xylenol orange (SXO) and iminodiacetic acid.[1] The purity of commercially available Xylenol Orange can vary significantly, with higher-grade batches now reaching up to 90% purity.[1]

Q2: How do these impurities affect my experiments?

A2: Impurities can have a significant impact on the accuracy and reliability of your results.

• In Complexometric Titrations: Impurities that can also chelate metal ions will interfere with the endpoint determination, leading to inaccurate calculations of metal concentration. This can manifest as a poorly defined or "drifting" endpoint color change.

• In the Ferrous Oxidation-Xylenol Orange (FOX) Assay: Impurities can react with the assay reagents or affect the stability and spectral properties of the final colored complex, leading to inaccurate quantification of hydroperoxides.

Q3: I'm seeing a poor color change in my titration. Could this be due to impure Xylenol Orange?

A3: Yes, a sluggish or indistinct color change from red to yellow is a common symptom of impure Xylenol Orange in complexometric titrations. This is because the impurities can also form complexes with the metal ions, blurring the transition at the equivalence point. The color of the free indicator is also pH-dependent; below pH 6.7, the free form is yellow, while above this pH, it is violet, which can make the red-to-violet transition less sharp.

Q4: My FOX assay results are inconsistent. Can Xylenol Orange purity be the cause?

A4: Inconsistent results in the FOX assay can indeed be related to the purity of the Xylenol Orange used. Impurities can affect the stoichiometry of the color-forming reaction with ferric ions, leading to variability in the absorbance readings. However, it is also crucial to consider other factors that can affect the FOX assay, such as the presence of interfering substances like ascorbate (B8700270) or other reducing agents in your sample.

Troubleshooting Guides

Troubleshooting Complexometric Titrations

Issue	Potential Cause	Troubleshooting Steps
Indistinct or Drifting Endpoint	Impure Xylenol Orange, incorrect pH.	1. Verify pH: Ensure the pH of your solution is buffered to the optimal range for the specific metal being titrated (typically pH 5.0-6.0 for many metals). 2. Use High-Purity XO: Purchase Xylenol Orange from a reputable supplier with a specified high purity level. 3. Purify XO: If high-purity XO is unavailable, consider purifying your commercial stock (see Experimental Protocols).
Inaccurate or Non-Reproducible Results	Impurities in XO competing for the metal ion.	1. Indicator Blank: Perform a blank titration with your buffer and indicator to check for interfering metal ions in your reagents.[1] 2. Standardize Titrant: Ensure your EDTA or other titrant is accurately standardized. 3. Purify XO: Using purified Xylenol Orange will provide more consistent results.

Troubleshooting the Ferrous Oxidation-Xylenol Orange (FOX) Assay

Issue	Potential Cause	Troubleshooting Steps
High Background Absorbance	Contaminated reagents, interfering substances in the sample.	1. Reagent Blank: Always run a reagent blank to subtract the background absorbance. 2. Check for Interfering Substances: Samples containing compounds like ascorbate can reduce Fe³⁺ back to Fe²⁺, leading to inaccurate results. Consider sample pretreatment to remove such interferences.
Low Sensitivity or Inconsistent Readings	Impure Xylenol Orange, incorrect reagent preparation.	1. Use High-Purity XO: Ensure the Xylenol Orange used is of high purity to ensure a consistent reaction with Fe³⁺. 2. Fresh Reagents: The FOX reagent, particularly the ferrous sulfate (B86663) solution, should be prepared fresh to avoid oxidation of Fe²⁺ before the assay. 3. Optimize Assay Conditions: Ensure the pH and solvent concentrations in your assay are optimized for your specific application.
Non-linear Standard Curve	Reagent degradation, incorrect wavelength measurement.	1. Verify Wavelength: Ensure your spectrophotometer is set to the correct wavelength for the Fe³⁺-XO complex (typically around 560 nm).[2] 2. Prepare Fresh Standards: Ensure your hydroperoxide standards are fresh and accurately diluted.

Quantitative Data Summary

Direct quantitative correlation between specific impurity percentages and the degree of experimental error is not extensively documented in readily available literature. However, the known impact of impurities is summarized below.

Purity Level of Xylenol Orange	Potential Impact on Complexometric Titrations	Potential Impact on FOX Assay
Low Purity (e.g., <50%)	Significant endpoint errors, broad and indistinct color change, potential for large over- or underestimation of metal concentration.	High background, low sensitivity, poor reproducibility, and non-linear response.
Moderate Purity (e.g., 50-85%)	Noticeable but less severe endpoint errors, requires careful observation of color change.	Moderate background and variability, may be suitable for qualitative but not precise quantitative measurements.
High Purity (e.g., >90%)	Sharp and clear endpoint, leading to accurate and reproducible results.	Low background, high sensitivity, and reliable for quantitative analysis.

Experimental Protocols

Protocol 1: Purification of Commercial Xylenol Orange by Column Chromatography

This protocol provides a general guideline for the purification of Xylenol Orange. Optimization may be required based on the specific impurities present in your commercial stock.

Materials:

• Glass chromatography column (e.g., 2.5 cm diameter, 30 cm length)

• Cellulose (B213188) powder for column chromatography

• Commercial Xylenol Orange

• Elution solvent: A mixture of n-butanol, acetic acid, and water (e.g., in a 4:1:5 v/v/v ratio, using the upper phase after equilibration)

• Glass wool

• Beakers and collection tubes

Procedure:

• Prepare the Column: Place a small plug of glass wool at the bottom of the chromatography column. Prepare a slurry of the cellulose powder in the elution solvent and pour it into the column, allowing it to settle into a packed bed.

• Prepare the Sample: Dissolve the commercial Xylenol Orange in a minimal amount of the elution solvent.

• Load the Sample: Carefully apply the dissolved Xylenol Orange solution to the top of the packed cellulose column.

• Elution: Begin eluting the sample through the column with the elution solvent. The different components will travel down the column at different rates. Xylenol Orange, semi-xylenol orange, and other impurities will separate into distinct colored bands.

• Collect Fractions: Collect the separated bands in different tubes as they elute from the column. The main, intensely colored band will be the purified Xylenol Orange.

• Verify Purity: Check the purity of the collected Xylenol Orange fraction using a suitable analytical method, such as thin-layer chromatography (TLC) or HPLC.

• Solvent Removal: Remove the solvent from the purified fraction by rotary evaporation to obtain the purified Xylenol Orange solid.

Protocol 2: General Procedure for Complexometric Titration of Zinc with EDTA using Xylenol Orange

Materials:

• Standardized EDTA solution (e.g., 0.01 M)

• Zinc-containing sample solution

• pH 5.5 buffer solution (e.g., acetate (B1210297) buffer)

• Xylenol Orange indicator solution (0.1% w/v in water)

• Buret, Erlenmeyer flask, and other standard titration glassware

Procedure:

• Sample Preparation: Pipette a known volume of the zinc-containing sample into an Erlenmeyer flask.

• Buffering: Add approximately 5 mL of the pH 5.5 buffer solution to the flask.

• Indicator Addition: Add 2-3 drops of the Xylenol Orange indicator solution. The solution should turn a distinct red color.[1]

• Titration: Titrate the sample with the standardized EDTA solution. The solution will remain red as the EDTA complexes with the free zinc ions.

• Endpoint: The endpoint is reached when the solution color changes sharply from red to a clear yellow.[1] This indicates that all the zinc has been complexed by the EDTA, and the indicator is in its free, uncomplexed form.

• Calculation: Record the volume of EDTA used and calculate the concentration of zinc in the original sample.

Protocol 3: General Procedure for the Ferrous Oxidation-Xylenol Orange (FOX) Assay

Materials:

• FOX Reagent: Prepare fresh by mixing solutions of ferrous ammonium (B1175870) sulfate (or ferrous sulfate), sulfuric acid, and Xylenol Orange in a suitable solvent (often methanol/water). A typical formulation is 250 µM ferrous ammonium sulfate, 100 µM Xylenol Orange, and 25 mM sulfuric acid in 90% methanol.

• Hydroperoxide-containing sample

• Standard solutions of a known hydroperoxide (e.g., hydrogen peroxide or cumene (B47948) hydroperoxide) for calibration.

• Spectrophotometer

Procedure:

• Standard Curve: Prepare a series of dilutions of the hydroperoxide standard to create a standard curve.

• Sample and Standard Preparation: Add a known volume of your sample and each standard dilution to separate test tubes.

• Reaction Initiation: Add the FOX reagent to each tube, mix well, and incubate at room temperature for a specified time (e.g., 30 minutes) to allow for the color development.

• Measurement: Measure the absorbance of each sample and standard at the optimal wavelength for the Fe³⁺-XO complex (around 560 nm).[2]

• Calculation: Subtract the absorbance of a reagent blank from all readings. Plot the absorbance of the standards versus their concentration to create a standard curve. Use the standard curve to determine the hydroperoxide concentration in your samples.

Visualizations

Troubleshooting workflow for Xylenol Orange issues.

Reaction mechanism of the FOX assay.

References

• 1. uclmail.net [uclmail.net]
• 2. FOX reagent - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to Xylenol Orange and Eriochrome Black T for Zinc Titration

For researchers, scientists, and drug development professionals, the accurate determination of zinc concentration is crucial. Complexometric titration with EDTA is a standard method, where the choice of indicator significantly impacts the precision and reliability of the results. This guide provides an objective comparison of two common indicators, Xylenol Orange and Eriochrome Black T, supported by experimental data and detailed protocols.

Overview and Key Differences

Both Xylenol Orange and Eriochrome Black T (EBT) are metallochromic indicators that form a colored complex with zinc ions. During titration with EDTA, which forms a more stable complex with zinc, the indicator is displaced at the equivalence point, resulting in a distinct color change. The primary difference between the two lies in their optimal pH range and the sharpness of the endpoint color change.

Feature	Xylenol Orange	Eriochrome Black T
Optimal pH Range	Acidic (pH 5-6)[1][2]	Alkaline (pH 10)[3][4]
Color Change (Endpoint)	Red/Pink-Violet to Yellow[5][6][7]	Wine-Red to Blue[3][8][9]
Typical Buffer System	Acetate or Hexamethylenetetramine (Hexamine)[5][10]	Ammonia-Ammonium Chloride[3][4][8]
Interferences	Fe³⁺, Cu²⁺, Ni²⁺ (can be masked)[2][7][11]	Ca²⁺, Mg²⁺ (can interfere if not masked)[12]
Endpoint Sharpness	Generally very sharp and distinct[7]	Can be less sharp, especially with trace metal impurities

Mechanism of Action in Zinc-EDTA Titration

The function of a metallochromic indicator is to provide a visual cue for the moment when all free zinc ions (Zn²⁺) have been complexed by the titrant, EDTA. The process follows a sequential complexation principle.

• Initial State: The indicator (In) is added to the zinc solution, forming a less stable, colored Zn-Indicator complex.

• Titration: As EDTA is added, it first reacts with the free Zn²⁺ ions in the solution, as the Zn-EDTA complex is significantly more stable than the Zn-Indicator complex.

• Endpoint: Once all free Zn²⁺ is consumed, the EDTA begins to displace the zinc ions from the Zn-Indicator complex.

• Color Change: The release of the free indicator into the solution causes a sharp color change, signaling the titration's endpoint.

Caption: General indicator displacement mechanism in EDTA titration.

Experimental Protocols

Detailed and accurate protocols are essential for reproducible results. Below are standard procedures for the direct titration of zinc with EDTA using both indicators.

Protocol 1: Zinc Titration with Xylenol Orange

This method is preferred for its sharp endpoint and applicability in acidic conditions, which can prevent the precipitation of metal hydroxides.

Reagents:

• Standard EDTA solution (e.g., 0.05 M)

• Zinc ion solution (analyte)

• Buffer solution: Hexamethylenetetramine (Hexamine) or Acetate buffer (pH 5.5 - 6.0)[1][10]

• Xylenol Orange indicator mixture (e.g., 50 mg of indicator mixed with a neutral salt)[5]

Procedure:

• Pipette a known volume of the zinc solution into a conical flask.

• Dilute with approximately 50 mL of deionized water.

• Add sufficient buffer (e.g., 5 g of hexamine) to adjust the pH to approximately 5.5. The solution will turn red or pink-violet upon adding the indicator.[1][5]

• Add a small amount of Xylenol Orange indicator.

• Titrate with the standard EDTA solution until the color changes sharply from red/pink-violet to a clear yellow.[5][6][7]

Protocol 2: Zinc Titration with Eriochrome Black T

This is a classic method performed in an alkaline medium. Careful pH control is critical for a sharp endpoint.

Reagents:

• Standard EDTA solution (e.g., 0.01 M)[3]

• Zinc ion solution (analyte)

• Buffer solution: Ammonia-Ammonium Chloride (NH₃-NH₄Cl) buffer (pH 10)[3][4]

• Eriochrome Black T indicator (solution or ground with NaCl)[3][8]

Procedure:

• Pipette a known volume of the zinc solution into a conical flask.

• Dilute to about 100 mL with deionized water.[3]

• Add 2 mL of the pH 10 ammonia (B1221849) buffer solution.[3]

• Add a small amount of Eriochrome Black T indicator. The solution will turn a wine-red color.[8][9]

• Titrate with the standard EDTA solution until the color changes from wine-red to a distinct blue.[3][8]

Workflow Visualization

A generalized workflow for complexometric titration provides a clear sequence of steps applicable to both indicators, with variations in specific reagents.

References

• 1. uclmail.net [uclmail.net]
• 2. CN1264041A - Method for eliminating Fe2+ interference in detection of Zn content - Google Patents [patents.google.com]
• 3. titrations.info [titrations.info]
• 4. egyankosh.ac.in [egyankosh.ac.in]
• 5. digicollections.net [digicollections.net]
• 6. m.youtube.com [m.youtube.com]
• 7. Determination of zinc in ore by EDTA titration [jstage.jst.go.jp]
• 8. Estimation of Zinc by EDTA | DOCX [slideshare.net]
• 9. chemistry-dictionary.yallascience.com [chemistry-dictionary.yallascience.com]
• 10. scribd.com [scribd.com]
• 11. researchgate.net [researchgate.net]
• 12. videos.najah.edu [videos.najah.edu]

A Comparative Guide to the Validation of the Spectrophotometric Method Using Xylenol Orange

For researchers, scientists, and professionals in drug development, the selection of a robust and reliable analytical method is paramount. This guide provides a comprehensive comparison of the validated spectrophotometric method using Xylenol Orange (XO) against other common chromogenic reagents for the quantification of various metal ions. The performance of each method is evaluated based on key validation parameters as defined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, supported by experimental data.

Introduction to the Xylenol Orange Method

Xylenol Orange is a versatile metallochromic indicator that forms colored complexes with a wide range of metal ions. This property makes it a popular choice for the spectrophotometric determination of metals in various matrices, including pharmaceutical formulations and environmental samples. The formation of the metal-XO complex results in a distinct color change, and the absorbance of this complex, measured at a specific wavelength, is directly proportional to the concentration of the metal ion.

Comparison of Method Performance

The following tables summarize the key validation parameters for the spectrophotometric determination of Zinc (Zn), Aluminum (Al), and Iron (Fe) using Xylenol Orange and alternative reagents.

Table 1: Comparison of Validated Spectrophotometric Methods for Zinc (Zn) Determination

Parameter	Xylenol Orange	Zincon	Murexide	8-Hydroxyquinoline
Wavelength (λmax)	573-580 nm	620 nm	450 nm	384 nm
Optimal pH	5.8 - 6.2	9.0	7.0	Acidic
Linearity Range	0 - 10 µg/mL	High nanomolar range	0.2 - 2.0 ppm	1 - 5 µg/mL
Molar Absorptivity	-	-	1.95 x 10⁴ L.mol⁻¹.cm⁻¹	0.01578 x 10³ L.mol⁻¹.cm⁻¹
Limit of Detection (LOD)	-	High nanomolar range	-	0.381 µg/mL
Limit of Quantitation (LOQ)	-	-	-	1.156 µg/mL
Accuracy (Recovery %)	-	-	-	97.50% - 99.91%
Precision (RSD %)	< 4%	-	-	< 2%

Table 2: Comparison of Validated Spectrophotometric Methods for Aluminum (Al) Determination

Parameter	Xylenol Orange	Eriochrome Cyanine R (ECR)	Alizarin Red S
Wavelength (λmax)	550 nm	535-584 nm	478-490 nm
Optimal pH	3.0	5.0 - 6.0	4.6
Linearity Range	0.0432 - 0.864 mg/L	0.01 - 0.50 mg/L	0.04 - 0.14 mg/mL
Molar Absorptivity	-	-	-
Limit of Detection (LOD)	-	0.0020 mg/L	0.004 mg/mL
Limit of Quantitation (LOQ)	-	0.0126 mg/L	-
Accuracy (Recovery %)	-	86% - 106%	82% - 108%
Precision (RSD %)	-	1.3% (at 0.05 mg/L)	-

Table 3: Comparison of Validated Spectrophotometric Methods for Iron (Fe) Determination

Parameter	Xylenol Orange	1,10-Phenanthroline (B135089)
Wavelength (λmax)	585 nm	508-510 nm
Optimal pH	1.5	2 - 9
Linearity Range	0.5 - 3.0 ppm	0.4 - 4.0 mg/L
Molar Absorptivity	34,000 L.mol⁻¹.cm⁻¹	11,100 L.mol⁻¹.cm⁻¹
Limit of Detection (LOD)	-	-
Limit of Quantitation (LOQ)	-	-
Accuracy (Recovery %)	-	-
Precision (RSD %)	-	-

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Spectrophotometric Determination of Zinc using Xylenol Orange

• Reagents and Solutions:

  • Standard Zinc Solution (1000 ppm): Dissolve a known quantity of zinc metal or a suitable salt in dilute acid and dilute to a specific volume.

  • Xylenol Orange Solution (1.58 x 10⁻³ M): Dissolve an appropriate amount of XO in deionized water.

  • Buffer Solution (pH 6.0): Prepare using KH₂PO₄ (0.05 M) and Na₂B₄O₇·10H₂O (0.05 M).

• Procedure:

  • Transfer an aliquot of the sample solution containing zinc into a 10 mL volumetric flask.

  • Add 2 mL of the 1.58 x 10⁻³ M Xylenol Orange solution.

  • Make up the volume to the mark with the pH 6.0 buffer solution and mix well.

  • Measure the absorbance of the solution at 573 nm against a reagent blank.

Spectrophotometric Determination of Aluminum using Eriochrome Cyanine R

• Reagents and Solutions:

  • Standard Aluminum Solution (1000 ppm).

  • Eriochrome Cyanine R (ECR) Solution (0.4 mmol/L).

  • N,N-dodecyltrimethylammonium bromide (DTAB) Solution (1 mmol/L).

  • Acetate (B1210297) Buffer (1 mol/L, pH 5.0).

• Procedure:

  • To a 25 mL volumetric flask, add the sample solution containing aluminum.

  • Add 1.5 mL of 0.4 mmol/L ECR solution and 0.5 mL of 1 mmol/L DTAB solution.

  • Add 5 mL of acetate buffer (pH 5.0).

  • Dilute to the mark with deionized water and mix.

  • Measure the absorbance at 584 nm against a reagent blank.

Spectrophotometric Determination of Iron using 1,10-Phenanthroline

• Reagents and Solutions:

  • Standard Iron (II) Solution.

  • 1,10-Phenanthroline Solution (0.1% w/v): Dissolve 0.1 g of 1,10-phenanthroline monohydrate in 100 mL of deionized water, warming if necessary.

  • Hydroxylamine (B1172632) Hydrochloride Solution (10% w/v): Dissolve 10 g of hydroxylamine hydrochloride in 100 mL of deionized water.

  • Sodium Acetate Solution (10% w/v): Dissolve 10 g of sodium acetate in 100 mL of deionized water.

• Procedure:

  • Pipette a suitable aliquot of the sample solution into a 100 mL volumetric flask.

  • Add 1 mL of hydroxylamine hydrochloride solution to reduce Fe(III) to Fe(II).

  • Add 10 mL of 1,10-phenanthroline solution.

  • Add 8 mL of sodium acetate solution to adjust the pH.

  • Dilute to the mark with deionized water, mix, and allow to stand for 10 minutes for color development.

  • Measure the absorbance at 510 nm against a reagent blank.

Visualizing the Validation Workflow

The following diagram illustrates the typical workflow for the validation of a spectrophotometric analytical method.

Caption: A flowchart outlining the key stages in the development and validation of a spectrophotometric analytical method.

Conclusion

The choice of a spectrophotometric method depends on the specific analytical requirements, including the nature of the sample matrix, the expected concentration of the analyte, and the available instrumentation. While the Xylenol Orange method offers a reliable and versatile option for the determination of various metal ions, alternative reagents such as Zincon, Eriochrome Cyanine R, and 1,10-Phenanthroline present viable alternatives with their own distinct advantages in terms of sensitivity, selectivity, and optimal reaction conditions. This guide provides the necessary comparative data to assist researchers in selecting and validating the most appropriate spectrophotometric method for their specific application.

A Comparative Guide to Xylenol Orange and Calcein Blue for In Vivo Bone Labeling

For Researchers, Scientists, and Drug Development Professionals

In the dynamic field of bone research, accurate and reliable methods for visualizing and quantifying bone formation are paramount. In vivo bone labeling using fluorochromes that chelate calcium has become a cornerstone of skeletal research, enabling the investigation of bone growth, remodeling, and the efficacy of therapeutic interventions. Among the various dyes available, Xylenol orange and Calcein blue are two commonly employed fluorochromes. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the appropriate labeling agent for their studies.

Performance Comparison at a Glance

A summary of the key characteristics and performance parameters of Xylenol orange and Calcein blue for in vivo bone labeling is presented below. This table is designed to provide a quick reference for easy comparison of their properties.

Feature	Xylenol Orange	Calcein Blue
Chemical Formula	C₃₁H₂₈N₂Na₄O₁₃S	C₁₅H₁₅NO₇
Appearance of Label	Orange-Red Fluorescence	Blue Fluorescence
Typical Dosage	90 mg/kg	100 mg/kg
Administration Route	Intraperitoneal (IP) or Subcutaneous (SC)	Intraperitoneal (IP)
Excitation Wavelength	~440 nm	~375 nm
Emission Wavelength	~610 nm	~435 nm
Photostability	Generally considered stable	Fading has been observed over several months[1]
Toxicity	No significant toxicity reported at standard doses	No significant toxicity reported at standard doses[2]
Solvent/Vehicle	3% aqueous solution	3% solution in 2% sodium bicarbonate[3]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable experimental outcomes. The following sections provide comprehensive protocols for the preparation and administration of Xylenol orange and Calcein blue for in vivo bone labeling studies in common animal models.

Preparation of Labeling Solutions

Xylenol Orange Solution (3% w/v)

• Weigh out 300 mg of Xylenol orange powder.

• Dissolve the powder in 10 mL of sterile, distilled water.

• Ensure the powder is completely dissolved by vortexing or gentle agitation.

• Sterilize the solution by passing it through a 0.22 µm syringe filter.

• Store the solution protected from light until use. A 3% aqueous solution is a commonly cited preparation.[4]

Calcein Blue Solution (3% w/v)

• Prepare a 2% sodium bicarbonate solution by dissolving 200 mg of sodium bicarbonate in 10 mL of sterile, distilled water.

• Weigh out 300 mg of Calcein blue powder.[3]

• Dissolve the Calcein blue powder in the 10 mL of 2% sodium bicarbonate solution.[3]

• Ensure complete dissolution.

• Sterilize the solution using a 0.22 µm syringe filter.

• Protect the solution from light and use it promptly after preparation.

Administration of Fluorochromes

The choice of administration route can depend on the experimental design and animal model. Intraperitoneal and subcutaneous injections are the most common methods.

Intraperitoneal (IP) Injection Protocol (Mouse)

• Animal Restraint: Gently restrain the mouse by scruffing the neck and back skin to immobilize the head and body. The abdomen should be slightly extended.

• Injection Site Identification: Locate the lower right or left quadrant of the abdomen, avoiding the midline to prevent puncture of the bladder or cecum.

• Injection: Using a 25-27 gauge needle, insert the needle at a 30-40° angle into the identified quadrant.

• Aspiration: Gently pull back on the plunger to ensure no fluid (urine or blood) is aspirated. If fluid is present, withdraw the needle and re-insert it at a different site.

• Injection: Slowly and steadily inject the calculated volume of the fluorochrome solution.

• Withdrawal: Remove the needle and return the animal to its cage. Monitor the animal for any signs of distress.

Subcutaneous (SC) Injection Protocol (Rat)

• Animal Restraint: Restrain the rat, for instance by allowing it to grip a wire cage lid while gently holding the base of the tail.

• Injection Site Preparation: Tent the skin over the dorsal midline, between the shoulder blades.

• Injection: Insert a 23-25 gauge needle into the base of the tented skin, parallel to the spine.

• Aspiration: Gently aspirate to ensure the needle has not entered a blood vessel.

• Injection: Administer the appropriate volume of the labeling solution. A small bleb will form under the skin.

• Withdrawal: Remove the needle and gently massage the area to help disperse the solution. Return the animal to its cage and monitor.

Tissue Processing and Analysis

• Sample Collection: At the designated experimental endpoint, euthanize the animal and dissect the bones of interest (e.g., femur, tibia, calvaria).

• Fixation: Fix the bones in 70% ethanol (B145695). Avoid acidic fixatives which can dissolve the bone mineral and the incorporated label.

• Dehydration and Embedding: Dehydrate the bone samples through a graded series of ethanol solutions and embed them in a hard-grade resin such as methylmethacrylate.

• Sectioning: Cut undecalcified sections of the embedded bone using a microtome.

• Microscopy: Visualize the fluorescent labels using a fluorescence microscope equipped with the appropriate filter sets for Xylenol orange and Calcein blue.

• Histomorphometric Analysis: Quantify dynamic bone formation parameters such as Mineral Apposition Rate (MAR) and Bone Formation Rate (BFR) by measuring the distance between the fluorescent labels.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in an in vivo bone labeling experiment using fluorochromes.

References

• 1. spectral-imaging.com [spectral-imaging.com]
• 2. researchgate.net [researchgate.net]
• 3. In Vivo 3D Histomorphometry Quantifies Bone Apposition and Skeletal Progenitor Cell Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Accuracy and Precision of Xylenol Orange and Other Metallochromic Indicators in Metal Ion Determination

For Researchers, Scientists, and Drug Development Professionals

In the precise quantification of metal ions, the choice of indicator in complexometric titrations is paramount to achieving accurate and reproducible results. This guide provides an objective comparison of the performance of Xylenol Orange with other commonly used metallochromic indicators, supported by experimental data.

Performance Comparison of Metallochromic Indicators

The selection of an appropriate indicator for a specific metal ion titration is crucial for obtaining reliable analytical data. Factors such as the pH of the solution, the stability of the metal-indicator complex, and the sharpness of the color change at the endpoint all play a significant role in the accuracy and precision of the determination. This section provides a comparative overview of Xylenol Orange and its common alternatives.

Indicator	Metal Ion(s)	Optimal pH	Color Change (Metal-Indicator Complex → Free Indicator)	Accuracy Data	Precision Data (RSD)
Xylenol Orange	Zn(II), Pb(II), Cd(II), Bi(III), Al(III), Ni(II)	1-6	Red/Violet → Yellow/Lemon Yellow[1][2]	Titration accuracy of ±0.1% for Pb(II) determination.[3] Recoveries between 99.02% and 100.24% for Zn(II) determination.[3]	0.12% - 0.23% for Zn(II) determination.[4] <2% for spectrophotometric determination of Zn(II).[5] 0.760% for Ni(II) determination.
Eriochrome Black T	Mg(II), Zn(II), Cd(II), Mn(II)	~10	Wine Red → Blue[6][7][8]	Recoveries of 98.4% - 101.6% for Mg(II) determination.[9]	<3.0% for spectrophotometric determination of Mg(II).[9] 0.719% for Mg(II) determination.
Murexide	Ca(II), Cu(II), Ni(II), Co(II)	~12	Pink/Yellow/Orange → Violet[2]	Low recoveries for Ca(II) in the presence of Mg(II).	-
Calcon	Ca(II), Mg(II)	>12	Wine Red → Blue	Unsatisfactory in the absence of magnesium hydroxide (B78521).	-

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical results. Below are representative protocols for the use of Xylenol Orange and its alternatives in complexometric titrations.

Determination of Zinc(II) with Xylenol Orange

This procedure is suitable for the determination of zinc ions in a sample solution.

Reagents:

• Standard 0.01 M EDTA solution

• Acetate (B1210297) buffer (pH 5.5)

• Xylenol Orange indicator solution (0.1% w/v in water)

• Sample solution containing an unknown concentration of Zn(II)

Procedure:

• Pipette a known volume of the zinc sample solution into a 250 mL Erlenmeyer flask.

• Add approximately 100 mL of deionized water.

• Add 10 mL of acetate buffer (pH 5.5).

• Add 2-3 drops of Xylenol Orange indicator solution. The solution will turn red or violet.

• Titrate with the standard 0.01 M EDTA solution until the color changes sharply from red/violet to lemon yellow.[1]

• Record the volume of EDTA used and repeat the titration at least twice more to ensure reproducibility.

• Calculate the concentration of Zn(II) in the sample.

Determination of Magnesium(II) with Eriochrome Black T

This protocol is a standard method for determining the concentration of magnesium ions.

Reagents:

• Standard 0.01 M EDTA solution

• Ammonia-ammonium chloride buffer (pH 10)

• Eriochrome Black T indicator (ground mixture with NaCl or as a solution)

• Sample solution containing an unknown concentration of Mg(II)

Procedure:

• Pipette a known volume of the magnesium sample solution into a 250 mL Erlenmeyer flask.

• Dilute with approximately 100 mL of deionized water.

• Add 2 mL of the ammonia-ammonium chloride buffer (pH 10).[7]

• Add a small amount of the Eriochrome Black T indicator. The solution should turn a wine-red color.[7]

• Titrate with the standard 0.01 M EDTA solution until the color changes from wine-red to a distinct blue.[7]

• Record the titrant volume and perform replicate titrations.

• Calculate the Mg(II) concentration.

Determination of Calcium(II) with Murexide

This method is specific for the determination of calcium, as magnesium is precipitated out at the high pH used.

Reagents:

• Standard 0.01 M EDTA solution

• Sodium hydroxide solution (e.g., 1 M) to adjust pH to ~12

• Murexide indicator (ground mixture with NaCl)

• Sample solution containing an unknown concentration of Ca(II)

Procedure:

• Take a known volume of the sample solution in a conical flask.

• Dilute to about 100 mL with deionized water.

• Add sodium hydroxide solution to raise the pH to 12-13. This will precipitate any Mg(OH)₂.

• Add a small amount of Murexide indicator. The solution will turn pink.

• Titrate with the standard 0.01 M EDTA solution until the color changes to violet.

• Record the volume of EDTA consumed and repeat for precision.

• Calculate the Ca(II) concentration.

Signaling Pathway and Experimental Workflow

The logical flow of selecting an appropriate indicator and performing a complexometric titration is crucial for accurate metal ion determination. The following diagram illustrates this process.

Caption: Workflow for Metal Ion Determination.

The following diagram illustrates the logical relationship in comparing different indicators for a specific metal ion determination.

Caption: Comparing Metallochromic Indicators.

References

• 1. digicollections.net [digicollections.net]
• 2. ijpar.com [ijpar.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Use of xylenol orange and cetylpyridinium chloride in rapid spectrophotometric determination of zinc in pharmaceutical products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 7. titrations.info [titrations.info]
• 8. titrations.info [titrations.info]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of Metallochromic Indicators for EDTA Titrations

In the realm of analytical chemistry, particularly in pharmaceutical and drug development settings, the precise quantification of metal ions is paramount. Complexometric titration with ethylenediaminetetraacetic acid (EDTA) remains a cornerstone technique for this purpose. The accuracy of this method hinges on the selection of an appropriate metallochromic indicator to signal the titration's endpoint. This guide provides a comprehensive comparison of commonly used metallochromic indicators, supported by experimental data and detailed protocols to aid researchers and scientists in making informed decisions for their analytical needs.

Performance Comparison of Key Metallochromic Indicators

The choice of a suitable metallochromic indicator is dictated by the specific metal ion under analysis, the pH of the titration medium, and potential interferences from other ions in the sample matrix. The following table summarizes the key performance characteristics of four widely used indicators.

Indicator	Target Metal Ion(s)	Optimal pH Range	Color Change (Metal-Complex to Metal-Free)	Key Advantages	Limitations
Eriochrome Black T (EBT)	Mg²⁺, Zn²⁺, Cd²⁺, Pb²⁺, Ca²⁺+Mg²⁺ (Total Hardness)	10.0	Wine-Red to Blue	Widely applicable for water hardness determination; good sensitivity.	Aqueous solutions are unstable; can be blocked by certain metal ions like Cu²⁺ and Ni²⁺; endpoint can be indistinct.[1]
Murexide (B42330)	Ca²⁺, Ni²⁺, Co²⁺, Cu²⁺	11.0 - 13.0	Pink to Purple (for Ca²⁺)	Excellent for the selective determination of calcium at high pH where magnesium precipitates.[1][2]	Unstable in aqueous solutions, requiring fresh preparation.[2]
Calmagite	Mg²⁺, Ca²⁺	9.0 - 11.0	Red to Blue	Sharper endpoint and greater stability in aqueous solution compared to EBT.[3]	Similar to EBT, can be affected by interfering metal ions.
Xylenol Orange	Zn²⁺, Pb²⁺, Cd²⁺, Bi³⁺, Th⁴⁺	1.0 - 6.0	Red to Lemon-Yellow	Useful for titrations in acidic solutions, allowing for the determination of metal ions that would precipitate at higher pH.	Not suitable for alkaline earth metals like calcium and magnesium.[4]

Experimental Protocols

Accurate and reproducible results in EDTA titrations are contingent on meticulous adherence to established experimental protocols. Below are detailed methodologies for the use of selected indicators.

Protocol 1: Determination of Total Water Hardness (Ca²⁺ + Mg²⁺) using Eriochrome Black T

This protocol is a standard method for determining the combined concentration of calcium and magnesium ions.

Reagents:

• Standard EDTA Solution (0.01 M): Prepare by dissolving a precisely weighed amount of disodium (B8443419) EDTA (Na₂H₂Y·2H₂O) in deionized water. The salt should be dried at 80°C for a few hours and cooled in a desiccator before weighing.[5]

• Ammonia-Ammonium Chloride Buffer (pH 10): Prepare by dissolving ammonium (B1175870) chloride in concentrated ammonia (B1221849) solution and diluting with deionized water to achieve a pH of 10.[2]

• Eriochrome Black T Indicator Solution: Dissolve a small amount of EBT powder in a suitable solvent like triethanolamine (B1662121) or ethanol. Due to its instability in water, it is often prepared as a solid mixture with NaCl.[5]

• Sample Solution: An aqueous sample containing unknown concentrations of Ca²⁺ and Mg²⁺.

Procedure:

• Pipette a known volume (e.g., 50 mL) of the sample solution into a 250 mL Erlenmeyer flask.

• Add 1-2 mL of the ammonia-ammonium chloride buffer to adjust the pH to approximately 10.

• Add a small amount of the Eriochrome Black T indicator. The solution should turn a wine-red color.[2][6]

• Titrate the sample with the standardized 0.01 M EDTA solution from a burette with constant swirling.

• The endpoint is reached when the color sharply changes from wine-red to a distinct blue.[2][6]

• Record the volume of EDTA used and calculate the total concentration of Ca²⁺ and Mg²⁺.

Protocol 2: Selective Determination of Calcium (Ca²⁺) using Murexide

This protocol is designed for the selective determination of calcium ions. At the high pH used, magnesium ions precipitate as magnesium hydroxide (B78521) and do not interfere.

Reagents:

• Standard EDTA Solution (0.01 M): Prepared as described in Protocol 1.

• Sodium Hydroxide (NaOH) Solution (2 M): For pH adjustment.

• Murexide Indicator: Prepare a fresh solution or use a ground mixture of murexide powder with sodium chloride (1:100 w/w).[2]

• Sample Solution: An aqueous sample containing an unknown concentration of Ca²⁺.

Procedure:

• Pipette a known volume of the sample solution into a 250 mL Erlenmeyer flask.

• Dilute with approximately 50 mL of deionized water.

• Add 2 mL of 2 M NaOH solution to raise the pH to between 12 and 13.[2]

• Add a small amount of the murexide indicator. The solution will turn pink.[2]

• Titrate immediately with the standardized 0.01 M EDTA solution.

• The endpoint is reached when the color changes from pink to purple.[2]

• Record the volume of EDTA used to calculate the Ca²⁺ concentration.

Visualizing the Titration Process

The following diagrams illustrate the logical workflow of a typical EDTA titration and the underlying chemical principles.

References

• 1. iris.unina.it [iris.unina.it]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. egyankosh.ac.in [egyankosh.ac.in]
• 4. studylib.net [studylib.net]
• 5. Complexometric Titration: Principles & Procedure Explained [vedantu.com]
• 6. chem.libretexts.org [chem.libretexts.org]

A Guide to Inter-Laboratory Comparison of Xylenol Orange Titration Results

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the performance of xylenol orange in complexometric titrations, supported by experimental data from various studies. It is designed to assist researchers, scientists, and drug development professionals in evaluating and implementing this analytical technique. The guide includes detailed experimental protocols and a comparative analysis of titration results for different metal ions.

Performance Data Overview

Analyte	Sample Matrix	pH	Endpoint Color Change	Precision (Relative Standard Deviation, RSD)	Accuracy (Recovery)	Reference
Lead (Pb)	Lead-tin alloy	5.5	Red to Yellow	0.13% and 0.14% (for two actual samples, n=9)	98% to 101%	[1]
Zinc (Zn)	Zinc concentrate	5.5 - 5.7	Red to Yellow	Not explicitly stated, but the method is part of an ISO standard, implying high precision.	Not explicitly stated, but the method is part of an ISO standard, implying high accuracy.	[2]
Bismuth (Bi)	Pharmaceutical preparations	1-2	Pink-violet to Yellow	Not explicitly stated, but presented as a reliable method in pharmacopoeia.	Not explicitly stated, but presented as a reliable method in pharmacopoeia.	[3]
Aluminum (Al)	General	2-6 (depending on metal)	Pink-violet to Yellow	Not explicitly stated.	Not explicitly stated.	[3]

Experimental Protocols

The following are detailed methodologies for the complexometric titration of various metal ions using xylenol orange as an indicator.

Determination of Zinc (Zn) in a Sample

This protocol is a standard operating procedure for the determination of zinc by EDTA volumetric titration.[4]

Reagents:

• Standard 0.01 M EDTA solution

• Buffer solution (pH 10): Ammonia-Ammonium chloride buffer

• Xylenol Orange indicator

• Dilute Hydrochloric Acid (HCl)

Procedure:

• Sample Preparation:

  • Accurately weigh 0.5 to 1.0 g of the zinc sample into a beaker.

  • Add 10-15 mL of dilute HCl and heat gently until the sample dissolves completely.

  • Filter the solution if necessary and transfer it to a 100 mL volumetric flask.

  • Dilute to the mark with distilled water and mix well.

• Titration:

  • Pipette 25.0 mL of the prepared sample solution into a conical flask.

  • Add 10 mL of pH 10 buffer solution.

  • Add 2-3 drops of Xylenol Orange indicator.

  • Titrate with the standard 0.01 M EDTA solution until the color changes from red to yellow.[5]

Determination of Bismuth (Bi) and Lead (Pb) in a Mixture

This method allows for the sequential determination of bismuth and lead in the same sample by adjusting the pH.[3][6]

Reagents:

• Standard 0.05 M EDTA solution

• Nitric acid (~130 g/l)

• Ammonia (~100 g/l)

• Xylenol orange indicator mixture

• Methenamine (B1676377) (hexamine)

Procedure:

• Bismuth Titration:

  • Dissolve the accurately weighed sample in a minimum quantity of nitric acid.

  • Add 50 mL of water and adjust the pH to between 1 and 2 by dropwise addition of either nitric acid or ammonia.

  • Add approximately 50 mg of xylenol orange indicator mixture.

  • Slowly titrate with 0.05 M EDTA solution until the color changes from pink-violet to a full yellow. Record the volume of EDTA used for the bismuth determination.

• Lead Titration:

  • To the solution from the bismuth titration, add sufficient methenamine (about 5 g) to raise the pH to 5-6, which will turn the solution pink-violet again.

  • Continue the titration with the same 0.05 M EDTA solution until the color changes to a full yellow. The volume of EDTA used in this second titration corresponds to the lead content.

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical flow of a typical complexometric titration and the underlying chemical signaling pathway.

Figure 1. Experimental workflow for complexometric titration.

Figure 2. Signaling pathway of indicator color change.

References

• 1. researchgate.net [researchgate.net]
• 2. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 3. digicollections.net [digicollections.net]
• 4. scribd.com [scribd.com]
• 5. uclmail.net [uclmail.net]
• 6. scribd.com [scribd.com]

A Comparative Guide to Iron Quantification: Xylenol Orange Assay vs. Alternatives

For researchers, scientists, and drug development professionals seeking accurate and sensitive iron quantification, selecting the optimal assay is paramount. This guide provides a detailed comparison of the Xylenol Orange (XO) assay with two other common colorimetric methods: the Ferrozine and Bathophenanthroline (B157979) assays. We present a comprehensive overview of their sensitivity, detection limits, and experimental protocols to facilitate an informed decision for your specific research needs.

Performance Comparison

The choice of an iron assay often depends on the required sensitivity and the expected iron concentration in the sample. The following table summarizes the key performance characteristics of the Xylenol Orange, Ferrozine, and Bathophenanthroline assays.

Feature	Xylenol Orange Assay	Ferrozine Assay	Bathophenanthroline Assay
Principle	Forms a colored complex with ferric iron (Fe³⁺) under acidic conditions.	Forms a stable, colored complex with ferrous iron (Fe²⁺).	Forms a colored complex specifically with ferrous iron (Fe²⁺).
Detection Wavelength	~560 - 585 nm[1][2]	~560 - 562 nm	~533 nm
Molar Absorptivity	14,500 - 34,000 M⁻¹cm⁻¹[1][2]	~27,900 M⁻¹cm⁻¹	~22,400 M⁻¹cm⁻¹[3]
Linear Range	0.5 - 3.0 ppm (µg/mL)[2]	1 - 14 ppm (µg/mL)[4]	0.04 - 1.0 ppm (µg/mL)
Detection Limit	~0.5 ppm (µg/mL)[2]	~1.85 - 2.69 µg/dL	Colorimetric: ~1.8 µM Fluorescence: 19 nM

Experimental Workflows

A clear understanding of the experimental steps is crucial for successful implementation. Below is a visual representation of the Xylenol Orange assay workflow.

Xylenol Orange Assay Workflow

Detailed Experimental Protocols

Xylenol Orange Assay Protocol

This protocol is adapted from a method for the spectrophotometric determination of iron using Xylenol Orange.[2]

1. Reagent Preparation:

• Iron Stock Solution: Prepare a standard stock solution of iron.
• Buffer Solution (pH 1.5): Prepare a sodium acetate (B1210297) buffer and adjust the pH to 1.5.[2]
• Xylenol Orange Solution (0.05%): Dissolve 0.125 g of xylenol orange in water with the addition of 0.25 ml of concentrated hydrochloric acid and dilute to 250 ml.[2]
• Hydrogen Peroxide (H₂O₂): Prepare a 1:1 (v/v) solution with deionized water.[2]

2. Assay Procedure:

• To a neutral sample solution, add 1 ml of the 1:1 H₂O₂ solution.
• Add 5 ml of the pH 1.5 buffer solution.[2]
• Add 3 ml of the 0.05% xylenol orange solution.[2]
• Mix the solution thoroughly in a beaker and warm it to 40-45°C.[2]
• Cool the solution to room temperature.[2]
• Transfer the solution to a 50 ml volumetric flask and bring it to volume with deionized water.[2]
• Measure the absorbance at 585 nm against a reagent blank.[2]
• Prepare a calibration curve using known concentrations of iron standards (e.g., 0.5 - 3.0 ppm) treated with the same procedure.[2]

Ferrozine Assay Protocol

This protocol outlines a common procedure for iron determination using Ferrozine.

1. Reagent Preparation:

• Iron Stock Solution: Prepare a standard stock solution of iron.
• Buffer Solution: A weak acidic buffer is typically used to dissociate iron from transferrin.
• Reducing Agent: An ascorbic acid solution is commonly used to reduce Fe³⁺ to Fe²⁺.
• Ferrozine Solution: Prepare a solution of Ferrozine in water.

2. Assay Procedure:

• Add 200 µL of buffer to each well of a microplate.[5]
• Add 40 µL of the sample, standard, or blank (water) to the wells.[5]
• Mix and incubate for 5 minutes at room temperature.[5]
• Add the Ferrozine solution to initiate the color reaction.
• Incubate for a specified time (e.g., 5 minutes) to allow for color development.[5]
• Read the absorbance at 560 nm.[5]
• Construct a calibration curve from the standards to determine the iron concentration in the samples.

Bathophenanthroline Assay Protocol

This protocol is a general guideline for the colorimetric determination of iron with Bathophenanthroline.

1. Reagent Preparation:

• Iron Stock Solution: Prepare a standard stock solution of iron.
• Reducing Agent: A solution of hydroxylamine (B1172632) hydrochloride or ascorbic acid to reduce Fe³⁺ to Fe²⁺.
• Bathophenanthroline Solution: Dissolve bathophenanthroline in a suitable solvent like ethanol (B145695) or an organic extraction solvent.
• Buffer Solution: An acetate buffer is used to maintain the optimal pH.

2. Assay Procedure:

• To the sample, add the reducing agent to convert all iron to the ferrous state (Fe²⁺).
• Add the buffer solution to adjust the pH to the optimal range for complex formation.
• Add the bathophenanthroline solution.
• If an extraction step is required, add an immiscible organic solvent (e.g., n-hexyl or isoamyl alcohol), vortex, and separate the organic phase.[6]
• Measure the absorbance of the colored complex in the organic layer at approximately 533 nm.[6]
• Prepare a calibration curve using iron standards subjected to the same procedure.

Concluding Remarks

The Xylenol Orange assay offers a reliable method for iron quantification with a sensitivity suitable for many applications. Its performance is comparable to the Ferrozine assay, which is also widely used. For samples with very low iron concentrations, the Bathophenanthroline assay, particularly its fluorometric adaptation, provides superior sensitivity. The choice of assay should be guided by the specific requirements of the experiment, including the expected iron concentration, sample matrix, and available instrumentation. The detailed protocols provided in this guide serve as a starting point for establishing a robust iron quantification workflow in your laboratory.

References

• 1. Determination of iron in solutions with the ferric-xylenol orange complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jcsp.org.pk [jcsp.org.pk]
• 3. researchgate.net [researchgate.net]
• 4. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 5. kamiyabiomedical.com [kamiyabiomedical.com]
• 6. NEMI Method Summary - D1068D [nemi.gov]

A Researcher's Guide to Xylenol Orange: Performance Across Buffer Systems and a Comparison with Alternatives

For researchers, scientists, and professionals in drug development, the accurate quantification of metal ions is a frequent necessity. Xylenol Orange (XO) stands out as a versatile and widely used metallochromic indicator for complexometric titrations and spectrophotometric analysis.[1][2] Its efficacy, however, is intrinsically linked to the pH of the medium, making the choice of buffer system a critical determinant of experimental success. This guide provides an objective comparison of Xylenol Orange's performance in various buffer systems, supported by experimental data, and evaluates its standing against alternative indicators.

The performance of Xylenol Orange is dictated by the pH, which influences its protonation state and, consequently, the stability and spectral characteristics of its metal complexes.[3][4] The indicator typically transitions from a red or violet hue when complexed with metal ions to yellow in its free form under acidic to slightly basic conditions.[1][4][5]

Performance of Xylenol Orange in Various Buffer Systems

The selection of an appropriate buffer is crucial for achieving high sensitivity and selectivity in metal ion determination. The optimal pH varies significantly depending on the target metal ion.

Metal Ion(s)	Optimal pH Range	Buffer System / pH Adjustment	Wavelength (λmax)	Color of Complex
Bi(III), Th(IV)	1.0 - 2.0	Nitric Acid / Hydrochloric Acid	-	Red-Violet
Zr(IV)	3.0 - 4.0	Hydrochloric Acid / Sodium Hydroxide	-	-
Al(III)	3.0	Potassium Hydrogen Phthalate (KHP)	-	-
Pb(II), Cu(II), Ni(II)	5.0	Acetate (B1210297) Buffer	Pb-XO: 578 nm	Red-Violet
Zn(II), Cd(II), Pb(II)	6.0	KH₂PO₄ + Na₂B₄O₇·10H₂O	Zn-XO: 573 nm, Cd-XO: 580 nm	Red-Violet
Sr(II)	9.5 - 11.0	Ammonium Chloride / Ammonia	570 nm	-

Data compiled from multiple sources.[6][7][8][9][10][11][12][13][14]

In highly acidic environments (pH 1-3), Xylenol Orange is particularly effective for the determination of trivalent and tetravalent ions like Bi(III), Th(IV), and Zr(IV).[12][13][15] As the pH increases to the slightly acidic range of 4-6, it becomes suitable for a host of divalent metals, including Zn(II), Pb(II), and Cu(II), often employing acetate or hexamine buffers.[8][11][12] Above pH 6.7, the free indicator turns violet, which can reduce the sharpness of the color transition at the endpoint.[16]

Quantitative Performance Data for Xylenol Orange

The spectrophotometric determination of metal ions using Xylenol Orange has been demonstrated to be effective across various concentration ranges.

Metal Ion	Linear Range (ppm)
Lead (Pb²⁺)	0.0 - 9.091
Copper (Cu²⁺)	0.0 - 2.719
Nickel (Ni²⁺)	0.0 - 2.381
Strontium (Sr²⁺)	1.0 - 4.0

Data compiled from sources[8][14].

Comparison with Alternative Metallochromic Indicators

While Xylenol Orange is versatile, other indicators may offer advantages for specific applications, particularly concerning the required pH range and selectivity for certain metal ions.

Indicator	Target Metal Ions	Optimal pH Range	Typical Buffer	Color Change (Free → Complexed)
Xylenol Orange	Bi, Th, Zn, Pb, Cd, Al, etc.	1.0 - 6.0	Acid / Acetate / Hexamine	Yellow → Red/Violet
Eriochrome Black T	Mg, Ca, Zn, Cd	~10	Ammonia-Ammonium Chloride	Blue → Red
Murexide	Ca, Ni, Cu, Co	10 - 11	Ammonia-Ammonium Chloride	Violet → Red/Yellow
Patton & Reeder's	Ca	12 - 14	NaOH	Blue → Red
Solochrome Black	Hg, Mn, Cd, Mg, Pb, Ca	~10	Ammonia-Ammonium Chloride	Blue → Red
Methyl Thymol Blue	Th, Hg, Al, Ca, Mg, etc.	0 - 12 (Varies with metal)	Various	Varies

Data compiled from multiple sources.[3][11][13]

Experimental Protocols

Preparation of Xylenol Orange Indicator Solution (0.1% w/v)

Objective: To prepare a standard indicator solution for use in complexometric titrations or spectrophotometric analysis.

Materials:

• Xylenol Orange (tetrasodium salt)

• Distilled or deionized water

• 100 mL volumetric flask

• Analytical balance

Procedure:

• Accurately weigh 0.1 g of Xylenol Orange powder.[4]

• Transfer the powder to a 100 mL volumetric flask.[4]

• Add approximately 50 mL of distilled water to the flask.[4]

• Swirl the flask gently until the Xylenol Orange is completely dissolved.[4]

• Dilute the solution to the 100 mL mark with distilled water.[4]

• Stopper the flask and invert it several times to ensure thorough mixing.

• If necessary, filter the solution to remove any insoluble matter.[4] Store the solution in a well-sealed bottle, protected from light.

General Protocol for Spectrophotometric Determination of a Metal Ion

Objective: To determine the concentration of a specific metal ion (e.g., Pb²⁺) in a sample using Xylenol Orange and a spectrophotometer.

Materials:

• Stock solution of the target metal ion (e.g., 1000 ppm Pb²⁺)

• Xylenol Orange indicator solution (0.1% or as optimized)

• Appropriate buffer solution (e.g., Acetate buffer, pH 5.0)[8]

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of the metal ion by diluting the stock solution with deionized water in volumetric flasks. The concentration range should encompass the expected concentration of the unknown sample (e.g., for Pb²⁺, standards could range from 0.5 to 10 ppm).[8]

• Preparation of Blank: In a volumetric flask (e.g., 10 mL), add the buffer solution and the Xylenol Orange solution in the same volumes as will be used for the standards and sample. Dilute to the mark with deionized water. This solution will be used to zero the spectrophotometer.[7]

• Complex Formation:

  • Pipette a known volume of each standard solution into separate volumetric flasks (e.g., 10 mL).

  • To each flask, add a specific volume of the appropriate buffer solution (e.g., 1 mL of acetate buffer, pH 5.0).[8]

  • Add a precise volume of the Xylenol Orange solution (e.g., 2 mL of a 1.58 x 10⁻³ M solution).[7]

  • Dilute each flask to the final volume with deionized water and mix thoroughly.[7]

  • Allow the solutions to stand for a specified time for the color to develop completely, if required.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to the predetermined wavelength of maximum absorbance (λmax) for the metal-XO complex (e.g., 578 nm for Pb-XO).[7]

  • Use the blank solution to set the absorbance to zero.

  • Measure the absorbance of each standard solution and the unknown sample solution.

• Data Analysis:

  • Construct a calibration curve by plotting the absorbance of the standard solutions against their corresponding concentrations.

  • Determine the concentration of the metal ion in the unknown sample by interpolating its absorbance on the calibration curve.

Visualizing the Workflow

A clear experimental workflow is essential for reproducible results. The following diagram illustrates the key steps in the spectrophotometric determination of metal ions using Xylenol Orange.

Caption: Experimental workflow for metal ion quantification.

This guide underscores the importance of the buffer system in optimizing the performance of Xylenol Orange. By carefully selecting the pH and considering potential alternatives, researchers can achieve accurate and reliable quantification of metal ions for a wide range of scientific applications.

References

• 1. Xylenol Orange Indicator 0.1% [rmreagents.com]
• 2. Xylenol orange - Wikipedia [en.wikipedia.org]
• 3. Metal Ion Indicators: What Are Their Functions? - Pharmacy Infoline [pharmacyinfoline.com]
• 4. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
• 5. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 6. benchchem.com [benchchem.com]
• 7. asianpubs.org [asianpubs.org]
• 8. journals.iau.ir [journals.iau.ir]
• 9. researchgate.net [researchgate.net]
• 10. asianpubs.org [asianpubs.org]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. digicollections.net [digicollections.net]
• 13. scienceinfo.com [scienceinfo.com]
• 14. jcsp.org.pk [jcsp.org.pk]
• 15. A study of Xylenol Orange and semi-Xylenol Orange as metallochromic indicators and spectrophotometric reagents for metals [jstage.jst.go.jp]
• 16. csun.edu [csun.edu]

A Comparative Guide to Metal Ion Quantification: Cross-Validation of the Xylenol Orange Method with Atomic Absorption Spectroscopy

For researchers, scientists, and drug development professionals, the accurate quantification of metal ions is a critical aspect of experimental work. While sophisticated instrumental methods like Atomic Absorption Spectroscopy (AAS) are considered industry standards for their sensitivity and specificity, simpler colorimetric methods, such as the Xylenol Orange (XO) assay, can offer a rapid and cost-effective alternative. This guide provides an objective cross-validation comparison between the Xylenol Orange spectrophotometric method and Atomic Absorption Spectroscopy, supported by representative performance data and detailed experimental protocols.

Performance Comparison

The selection of an analytical method hinges on its performance characteristics. Atomic Absorption Spectroscopy generally provides superior sensitivity and is less prone to interference than colorimetric methods. However, the Xylenol Orange method can be acceptably accurate and precise for certain applications, particularly when sample throughput and cost are primary considerations.

Table 1: Representative Performance Parameters for Metal Ion Quantification

Validation Parameter	Xylenol Orange Method	Atomic Absorption Spectroscopy (AAS)
Principle	Colorimetric; formation of a metal-dye complex.	Absorption of light by free atoms in a gaseous state[1].
Linearity (r²)	> 0.99	> 0.995[2][3]
Limit of Detection (LOD)	~0.04 mg/L (Analyte dependent)[4]	Flame AAS: ~0.02 µg/mL; GFAAS: ~0.03 µg/L[5][6]
Limit of Quantification (LOQ)	~0.1 mg/L (Analyte dependent)	Flame AAS: ~0.07 µg/mL; GFAAS: ~6.8 µg/kg[5][6]
Precision (%RSD)	< 3%[4]	< 5% (Typically)[5]
Accuracy (% Recovery)	97 - 103%[4]	95 - 105% (Typically)[3][6]
Interferences	Significant interference from other metal ions; requires masking agents or pH control[4].	Spectral and chemical interferences exist but can be minimized with background correction and specific flame/furnace conditions[7].

Experimental Workflow for Cross-Validation

A typical cross-validation workflow involves preparing a homogenous sample, which is then split for parallel analysis by both the Xylenol Orange method and Atomic Absorption Spectroscopy. The results are then statistically compared to determine the correlation and bias between the two techniques.

Figure 1. Workflow for cross-validation of two analytical methods.

Experimental Protocols

Detailed and consistent methodologies are crucial for a valid comparison. The following protocols outline the key steps for each technique.

Xylenol Orange Spectrophotometric Method

This method is based on the formation of a colored complex between the metal ion of interest and the Xylenol Orange dye. The intensity of the color, measured by a spectrophotometer, is proportional to the metal ion concentration.

a. Reagent Preparation:

• Xylenol Orange (XO) Stock Solution (e.g., 0.05% w/v): Accurately weigh 0.1 g of xylenol orange tetrasodium (B8768297) salt and dissolve it in 100 mL of deionized water.[8] Mix until fully dissolved and dilute to a final volume of 200 mL.

• Buffer Solution: The complex formation is highly pH-dependent.[9] An appropriate buffer (e.g., sodium acetate/acetic acid for pH 3-6) must be used to maintain the optimal pH for the specific metal-XO complex being measured.[9][10] For instance, a pH of 5.0-6.0 is optimal for zinc analysis.[10]

• Standard Solutions: Prepare a series of standard solutions of the metal ion of interest from a certified stock solution, covering the expected concentration range of the samples.

b. Assay Procedure:

• Pipette a defined volume of the sample (or standard) into a volumetric flask.

• Add a specific volume of the buffer solution to adjust the pH.

• Add a precise volume of the Xylenol Orange stock solution and mix thoroughly.[11]

• Allow the reaction to proceed for a set time at a controlled temperature to ensure complete color development. Some reactions, like with iron, may require gentle warming to 40-45°C.[9]

• Dilute the solution to the final volume with deionized water.

• Measure the absorbance of the solution at the wavelength of maximum absorbance (λmax) for the specific metal-XO complex (e.g., ~580 nm for zinc, ~585 nm for iron) against a reagent blank.[9][10]

• Construct a calibration curve by plotting the absorbance of the standards against their known concentrations and determine the concentration of the unknown samples.

Atomic Absorption Spectroscopy (AAS)

AAS measures the concentration of elements by detecting the absorption of light by their free, ground-state atoms.[1]

a. Sample Preparation:

• Samples for AAS must be in liquid form, typically an aqueous solution.[1]

• Solid samples or samples with complex matrices often require acid digestion (e.g., with nitric acid) to bring the metal ions into solution and eliminate organic components.

• After digestion, the sample is cooled and diluted to a known volume with deionized water.[5]

b. Instrument Setup and Calibration:

• Install the appropriate hollow cathode lamp for the element being analyzed and allow it to warm up.

• Set the monochromator to the specific wavelength for the element (e.g., 217.0 nm for Lead, 228.8 nm for Cadmium).[6]

• Optimize instrument parameters, including slit width, lamp current, and gas flow rates (e.g., air-acetylene for flame AAS).[12]

• Prepare a series of at least 3-5 calibration standards by diluting a certified stock solution.[12][13] The concentration range should bracket the expected sample concentrations and fall within the linear range of the instrument.[12]

• Aspirate a blank solution (containing the same acid matrix as the samples) to zero the instrument.[1]

• Aspirate the standards in order of increasing concentration to generate a calibration curve. The correlation coefficient (r²) should be ≥ 0.995 for a valid calibration.[2]

c. Sample Analysis:

• Aspirate the prepared sample solutions into the atomizer (flame or graphite (B72142) furnace).

• The instrument measures the absorbance of each sample.

• The concentration of the metal in the sample is automatically calculated by the instrument's software based on the calibration curve.[1] It is good practice to re-analyze a standard periodically to check for instrument drift.[12]

Conclusion

The cross-validation of the Xylenol Orange method with Atomic Absorption Spectroscopy demonstrates a trade-off between operational simplicity and analytical performance.

• Atomic Absorption Spectroscopy is the superior technique for trace-level quantification, offering high sensitivity, specificity, and well-established validation protocols.[2][14] It is the method of choice when high accuracy is paramount and for analyzing complex sample matrices.

• The Xylenol Orange method , while susceptible to interferences and possessing lower sensitivity, can be a viable, rapid, and cost-effective tool for screening or for quantifying higher concentrations of metal ions in simple matrices. Careful optimization of pH and consideration of potential interfering ions are critical for obtaining reliable results.

Ultimately, the choice of method depends on the specific analytical requirements, including the required detection limits, sample complexity, available instrumentation, and budgetary constraints.[15] For regulatory submissions or when low-level quantification is needed, AAS is the recommended approach. For high-throughput screening or educational purposes, the XO method can be a suitable alternative.

References

• 1. agilent.com [agilent.com]
• 2. chemistryjournals.net [chemistryjournals.net]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. asianpubs.org [asianpubs.org]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. www1.lasalle.edu [www1.lasalle.edu]
• 8. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
• 9. jcsp.org.pk [jcsp.org.pk]
• 10. Use of xylenol orange and cetylpyridinium chloride in rapid spectrophotometric determination of zinc in pharmaceutical products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. asianpubs.org [asianpubs.org]
• 12. faculty.nres.illinois.edu [faculty.nres.illinois.edu]
• 13. SOP for Calibration of Atomic Absorption Spectrophotometer (AAS) | Pharmaguideline [pharmaguideline.com]
• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]

A Comparative Analysis of Direct and Back Titration Methods Using Xylenol Orange

For researchers, scientists, and drug development professionals, the accurate determination of metal ion concentrations is a critical aspect of analytical chemistry. Complexometric titrations, particularly those involving the metallochromic indicator Xylenol orange, offer a reliable and visually distinct method for such analyses. This guide provides a comparative analysis of direct and back titration techniques using Xylenol orange, complete with experimental protocols, performance data, and workflow visualizations to aid in method selection and implementation.

Xylenol orange is a versatile indicator for complexometric titrations, forming colored complexes with a variety of metal ions including aluminum (Al³⁺), bismuth (Bi³⁺), lead (Pb²⁺), zinc (Zn²⁺), and iron (Fe³⁺).[1] The endpoint of the titration is typically marked by a sharp color change from red or pink-violet to yellow.[1][2] The choice between a direct and a back titration approach fundamentally depends on the reaction kinetics of the analyte with the chelating agent, typically ethylenediaminetetraacetic acid (EDTA), and the potential for the analyte to precipitate at the required pH.

Direct Titration: A Straightforward Approach

Direct titration is a method where the titrant, a standard solution of EDTA, is added directly to the analyte solution containing the Xylenol orange indicator until the endpoint is reached. This method is preferred for its simplicity and speed. It is suitable for metal ions that react rapidly with EDTA and do not precipitate at the buffered pH necessary for the titration.

A prime example of a metal ion well-suited for direct titration with Xylenol orange is zinc (Zn²⁺). The reaction between Zn²⁺ and EDTA is fast, allowing for a sharp and clear endpoint.

Performance Data for Direct Titration of Zinc

Parameter	Value	Reference
Analyte	Zinc (Zn²⁺)	Fictional data based on typical performance
Titrant	0.05 M EDTA	Fictional data based on typical performance
Indicator	Xylenol Orange	Fictional data based on typical performance
pH	5.5 (Acetate Buffer)	Fictional data based on typical performance
Average Recovery	99.8%	Fictional data based on typical performance
Relative Standard Deviation (RSD)	0.5%	Fictional data based on typical performance

This data is illustrative and may vary based on experimental conditions.

Back Titration: A Necessary Alternative

Back titration is employed when the reaction between the metal ion and EDTA is slow, or when the analyte is prone to precipitation at the pH required for direct titration. This is particularly true for the determination of aluminum (Al³⁺). In this method, a known excess of standard EDTA solution is added to the analyte. The unreacted EDTA is then titrated with a standard solution of a second metal ion, such as zinc sulfate (B86663) or lead nitrate, using Xylenol orange as the indicator.

The amount of analyte is determined by subtracting the amount of the second metal ion that reacted with the excess EDTA from the initial amount of EDTA added. While more complex and time-consuming, back titration is essential for the accurate analysis of certain metal ions.

Performance Data for Back Titration of Aluminum

Parameter	Value	Reference
Analyte	Aluminum (Al³⁺)	Fictional data based on typical performance
Reagents	Excess 0.05 M EDTA, 0.05 M Zinc Sulfate	Fictional data based on typical performance
Indicator	Xylenol Orange	Fictional data based on typical performance
pH	5.5 (Acetate Buffer)	Fictional data based on typical performance
Average Recovery	99.2%	Fictional data based on typical performance
Relative Standard Deviation (RSD)	1.2%	Fictional data based on typical performance

This data is illustrative and may vary based on experimental conditions.

Experimental Protocols

Direct Titration of Zinc (Zn²⁺) with EDTA using Xylenol Orange

• Sample Preparation: Accurately weigh a sample containing zinc and dissolve it in a suitable acid. Dilute the solution to a known volume in a volumetric flask.

• Titration Setup: Pipette an aliquot of the sample solution into a conical flask. Add deionized water to achieve a suitable volume for titration.

• Buffering and Indicator: Add a sufficient amount of acetate (B1210297) buffer to maintain the pH at approximately 5.5. Add a few drops of Xylenol orange indicator solution. The solution should turn a red or pink-violet color.

• Titration: Titrate the solution with a standardized EDTA solution. The endpoint is reached when the color of the solution sharply changes from red/pink-violet to a clear yellow.

• Calculation: Calculate the concentration of zinc in the sample based on the volume of EDTA consumed.

Back Titration of Aluminum (Al³⁺) with EDTA and Zinc Sulfate using Xylenol Orange

• Sample Preparation: Accurately weigh a sample containing aluminum and dissolve it in a suitable acid. Dilute the solution to a known volume in a volumetric flask.

• Addition of Excess EDTA: Pipette an aliquot of the sample solution into a conical flask. Add a known and excess volume of standardized EDTA solution.

• Complex Formation: Gently heat the solution to ensure the complete formation of the Al-EDTA complex. Cool the solution to room temperature.

• Buffering and Indicator: Add a sufficient amount of acetate buffer to maintain the pH at approximately 5.5. Add a few drops of Xylenol orange indicator.

• Back Titration: Titrate the excess, unreacted EDTA with a standardized zinc sulfate solution. The endpoint is reached when the color of the solution changes from yellow to a persistent red or pink-violet.

• Calculation: Calculate the amount of EDTA that reacted with the zinc sulfate. Subtract this from the initial amount of EDTA added to determine the amount of EDTA that reacted with the aluminum. From this, calculate the concentration of aluminum in the sample.

Visualizing the Titration Workflows

To further clarify the procedural differences, the following diagrams illustrate the experimental workflows for both direct and back titration.

Figure 1: Experimental workflow for direct titration.

References

• 1. researchgate.net [researchgate.net]
• 2. Precise chelatometric titrations of zinc, cadmium, and lead with molecular spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Operational Guidance for Handling Xylenol Orange Tetrasodium Salt

Researchers, scientists, and drug development professionals must adhere to stringent safety protocols when handling chemical compounds. This document provides essential, immediate safety and logistical information for the handling of Xylenol orange tetrasodium (B8768297) salt, IND, including detailed operational and disposal plans. The following procedural guidance is designed to ensure the safe use of this substance in a laboratory setting.

Personal Protective Equipment (PPE) and Safety Parameters

Proper selection and use of personal protective equipment are paramount to minimizing exposure and ensuring personal safety. The following table summarizes the recommended PPE and other relevant safety information for handling Xylenol orange tetrasodium salt.

Parameter	Specification	Source
Eye/Face Protection	Safety goggles with side protection.	[1][2]
Use equipment tested and approved under government standards such as NIOSH (US) or EN 166 (EU).	[3]
Hand Protection	Wear suitable chemical-resistant gloves tested according to EN 374.	[1][2]
Type of Material: NBR (Nitrile rubber).	[1]
Material Thickness: >0.11 mm.	[1]
Skin and Body Protection	Wear appropriate protective clothing, such as a lab coat or overalls, to prevent skin exposure.	[4][5][6]
Respiratory Protection	Respiratory protection is necessary when dust is formed.	[1][2]
Use a particulate filter device (EN 143), such as a P1 or N95 respirator.	[1][3]
Occupational Exposure Limits	This product, as supplied, does not contain any hazardous materials with established occupational exposure limits.	[4]

Safe Handling and Operational Workflow

A systematic approach to handling Xylenol orange tetrasodium salt is crucial for laboratory safety. The following diagram illustrates the key steps from preparation to disposal.

References

• 1. carlroth.com:443 [carlroth.com:443]
• 2. astechireland.ie [astechireland.ie]
• 3. tamadkala.com [tamadkala.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. ucplchem.com [ucplchem.com]
• 6. sdfine.com [sdfine.com]